2-Bromo-5-(diethoxymethyl)-3-methylthiophene

• CAS: 1000018-59-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

This guide provides a comprehensive overview of a robust and logical synthetic route to 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a key intermediate in the development of advanced organic materials and pharmaceuticals. The strategy detailed herein is built upon fundamental principles of heterocyclic chemistry, emphasizing regioselectivity and the strategic use of protecting groups to achieve the target molecule with high fidelity.

Strategic Overview: A Three-Act Synthesis

The synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is most effectively approached as a three-step sequence starting from the readily available 3-methylthiophene. This strategy is dictated by the directing effects of the substituents and the need to prevent unwanted side reactions.

• Act I - Electrophilic Formylation : The journey begins with the introduction of a formyl (-CHO) group onto the thiophene ring. The Vilsmeier-Haack reaction is the method of choice for this transformation, offering excellent regioselectivity and high yields.[1][2][3]

• Act II - Acetal Protection : To shield the reactive aldehyde functionality from the subsequent brominating agent, it is converted into a stable diethyl acetal. This is a critical step to ensure the final bromination occurs at the desired position on the thiophene ring.[4][5][6]

• Act III - Regioselective Bromination : With the aldehyde protected, the final step is the selective introduction of a bromine atom at the C5 position of the thiophene ring using N-Bromosuccinimide (NBS), a mild and effective brominating agent for electron-rich heterocycles.[7][8][9]

This logical progression ensures that each reaction sets the stage for the next, minimizing the formation of isomeric impurities and simplifying purification.

Visualizing the Synthetic Pathway

The following diagram illustrates the complete synthetic route from 3-methylthiophene to the final product.

Caption: Overall synthetic route to 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Part 1: The Vilsmeier-Haack Formylation of 3-Methylthiophene

The Causality Behind the Choice

The initial step is the regioselective formylation of 3-methylthiophene. The thiophene ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution. The methyl group at the 3-position is an ortho-, para-director. In the context of a five-membered ring, this activates the C2 and C5 positions for electrophilic attack. Steric hindrance from the methyl group generally favors substitution at the C2 position, making it the primary site of reaction.

The Vilsmeier-Haack reaction is exceptionally well-suited for this purpose. It employs a weak electrophile, the Vilsmeier reagent (a chloroiminium ion), which is generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[1][2] This mildness prevents over-reaction and decomposition, which can be issues with more potent electrophiles.

Mechanism of Action

• Formation of the Vilsmeier Reagent : DMF, a nucleophile, attacks the electrophilic phosphorus atom of POCl₃. A subsequent cascade of electron movements results in the elimination of a phosphate species and the formation of the electrophilic chloroiminium ion.[1][2]

• Electrophilic Attack : The electron-rich thiophene ring attacks the electrophilic carbon of the Vilsmeier reagent. This attack preferentially occurs at the C2 position due to the directing effect of the C3-methyl group. This step temporarily disrupts the aromaticity of the ring.

• Aromatization and Hydrolysis : The ring regains aromaticity through the loss of a proton. The resulting iminium salt is then hydrolyzed during aqueous workup to yield the final aldehyde product, 3-methylthiophene-2-carboxaldehyde.[3][10]

Part 2: Acetal Protection of the Formyl Group

The Rationale for Protection

The aldehyde group introduced in the first step is sensitive to the electrophilic conditions of the subsequent bromination reaction. To prevent oxidation or other side reactions at the formyl group, it must be "protected." Converting the aldehyde to a diethyl acetal renders it inert to N-Bromosuccinimide. Acetals are stable under neutral and basic conditions but can be easily removed (deprotected) with aqueous acid to regenerate the aldehyde if needed later.[4]

Mechanism of Acetal Formation

The formation of an acetal is a reversible, acid-catalyzed reaction.[5][6]

• Protonation : An acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon significantly more electrophilic.[11][12]

• Nucleophilic Attack : A molecule of ethanol attacks the activated carbonyl carbon, forming a tetrahedral intermediate known as a hemiacetal.

• Formation of a Leaving Group : The hydroxyl group of the hemiacetal is protonated by the acid catalyst, converting it into a good leaving group (water).

• Elimination and Resonance Stabilization : The water molecule departs, and the resulting carbocation is stabilized by resonance from the adjacent oxygen atom, forming an oxonium ion.

• Final Nucleophilic Attack : A second molecule of ethanol attacks the oxonium ion.

• Deprotonation : The final step is the deprotonation of the newly added ethanol moiety, regenerating the acid catalyst and yielding the stable diethyl acetal.

To drive the equilibrium towards the acetal product, excess ethanol is used, and water is typically removed from the reaction mixture.

Part 3: Regioselective Bromination

The Final Functionalization

The terminal step is the bromination of the protected intermediate, 3-methyl-2-(diethoxymethyl)thiophene. The existing substituents on the thiophene ring—the activating methyl group at C3 and the diethoxymethyl group at C2—direct the incoming electrophile. Both groups activate the ring, but the most electronically enriched and sterically accessible position is C5.

N-Bromosuccinimide (NBS) is the reagent of choice for this transformation. It serves as a source of electrophilic bromine (Br+) under mild conditions, which is crucial for achieving high regioselectivity with sensitive substrates like substituted thiophenes.[7][8][9] The reaction proceeds via an electrophilic aromatic substitution mechanism.[13]

Mechanism of Electrophilic Bromination

• Generation of the Electrophile : NBS provides a source of electrophilic bromine.

• Pi-Complex Formation : The electron-rich thiophene ring interacts with the bromine atom to form a pi-complex.

• Sigma-Complex Formation : The pi-complex collapses into a resonance-stabilized carbocation intermediate, known as a sigma-complex or arenium ion. The bromine atom is now covalently bonded to the C5 carbon.

• Deprotonation and Aromatization : A base (which can be the solvent or the succinimide anion) removes the proton from the C5 carbon, restoring the aromaticity of the thiophene ring and yielding the final product, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Experimental Section

Materials and Reagents Data

Compound	Formula	Mol. Weight ( g/mol )	Density (g/mL)	Boiling Point (°C)
3-Methylthiophene	C₅H₆S	98.17	1.017	115-116
Phosphorus Oxychloride (POCl₃)	Cl₃OP	153.33	1.645	105.8
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	0.944	153
3-Methylthiophene-2-carboxaldehyde	C₆H₆OS	126.18	1.170	82 (at 15 mmHg)
Ethanol	C₂H₆O	46.07	0.789	78.37
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	2.098	Decomposes
2-Bromo-5-(diethoxymethyl)-3-methylthiophene	C₁₀H₁₅BrO₂S	279.20	-	-

(Note: Physical properties are approximate and can vary.[14][15][16])

Protocol 1: Synthesis of 3-Methylthiophene-2-carboxaldehyde

• Setup : To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N,N-dimethylformamide (DMF, 1.2 equivalents). Cool the flask in an ice-water bath to 0°C.

• Vilsmeier Reagent Formation : Slowly add phosphorus oxychloride (POCl₃, 1.1 equivalents) dropwise to the cooled DMF, ensuring the temperature does not exceed 10°C. Stir the mixture at 0°C for 30 minutes to form the Vilsmeier reagent.[1]

• Addition of Thiophene : Add 3-methylthiophene (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature below 20°C.

• Reaction : After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to 75°C and stir for 3-4 hours.[10]

• Workup : Cool the reaction mixture to room temperature and pour it carefully onto crushed ice. Neutralize the solution by slowly adding a saturated aqueous solution of sodium acetate or sodium bicarbonate until the pH is ~7.[10]

• Extraction : Extract the aqueous mixture with dichloromethane or ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification : Remove the solvent under reduced pressure. Purify the crude product by vacuum distillation to obtain 3-methylthiophene-2-carboxaldehyde as a clear oil.

Protocol 2: Synthesis of 3-Methyl-2-(diethoxymethyl)thiophene

• Setup : In a round-bottom flask, dissolve 3-methylthiophene-2-carboxaldehyde (1.0 equivalent) in an excess of absolute ethanol (approx. 10-15 equivalents).

• Catalysis : Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid or a few drops of concentrated hydrochloric acid.

• Reaction : Stir the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or GC-MS. For faster reaction, the mixture can be gently refluxed with a Dean-Stark apparatus to remove the water formed during the reaction.

• Workup : Once the reaction is complete, neutralize the acid catalyst with a mild base, such as sodium bicarbonate solution.

• Extraction : Reduce the volume of ethanol under vacuum. Add water and extract the product with diethyl ether or ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification : Remove the solvent under reduced pressure. The resulting crude 3-methyl-2-(diethoxymethyl)thiophene is often of sufficient purity for the next step. If necessary, it can be purified by vacuum distillation.

Protocol 3: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

• Setup : Dissolve 3-methyl-2-(diethoxymethyl)thiophene (1.0 equivalent) in a suitable solvent such as acetonitrile or a mixture of acetic acid and chloroform in a flask protected from light. Cool the solution to 0°C in an ice bath.

• Addition of NBS : Add N-Bromosuccinimide (NBS, 1.05 equivalents) portion-wise to the cooled solution, ensuring the temperature remains low.

• Reaction : Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup : Quench the reaction by adding an aqueous solution of sodium thiosulfate to consume any remaining bromine.

• Extraction : Add water and extract the product with dichloromethane or ethyl acetate (3x). Combine the organic layers, wash with sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification : Concentrate the solution under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

References

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Navigating the Synthesis and Application of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: A Technical Guide

For Immediate Release

CAS Number: 1000018-59-6

This technical guide offers an in-depth exploration of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a substituted thiophene derivative of significant interest to researchers and professionals in drug development and organic synthesis. While specific data for this compound is limited, this paper will provide a comprehensive overview based on the established chemistry of related brominated thiophenes, offering valuable insights into its synthesis, properties, and potential applications.

Introduction: The Thiophene Core in Modern Chemistry

Thiophene and its derivatives are cornerstones of heterocyclic chemistry, renowned for their diverse biological activities and applications in materials science. The incorporation of a thiophene nucleus into a molecule can significantly alter its physicochemical properties, often enhancing drug-receptor interactions and modifying solubility and metabolism.[1] The subject of this guide, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, combines several key functional groups that suggest its utility as a versatile building block in the synthesis of complex molecules. The bromo-substituent provides a reactive handle for cross-coupling reactions, the methyl group influences electronic properties, and the diethoxymethyl group serves as a protected aldehyde, opening avenues for further functionalization.

Physicochemical Properties and Structural Elucidation

Property	Inferred Value/Characteristic	Basis for Inference
CAS Number	1000018-59-6	Publicly available data.
Molecular Formula	C10H15BrO2S	Calculated from the chemical structure.
Molecular Weight	279.20 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless to yellow or brown liquid.	Based on the appearance of similar brominated thiophenes such as 2-bromothiophene and 2-bromo-5-methylthiophene.[2][3]
Boiling Point	Estimated to be in the range of 200-250 °C at atmospheric pressure.	Inferred from the boiling points of related compounds like 2-bromo-5-methylthiophene (65 °C at 15 mmHg).[2]
Solubility	Expected to be soluble in common organic solvents (e.g., ether, chloroform, acetone) and immiscible with water.	General solubility characteristics of brominated organic compounds and thiophene derivatives.[4]

Spectroscopic data (NMR, IR, Mass Spectrometry) would be essential for the definitive structural confirmation of this compound. Researchers synthesizing this molecule should anticipate characteristic signals corresponding to the thiophene ring protons, the methyl group, and the diethoxymethyl acetal.

Synthesis and Mechanistic Considerations

A plausible synthetic route to 2-Bromo-5-(diethoxymethyl)-3-methylthiophene would likely involve a multi-step process starting from a more readily available thiophene precursor. A logical and efficient pathway is outlined below.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Bromination of 3-Methylthiophene

The initial step involves the regioselective bromination of 3-methylthiophene. The 2-position is preferentially brominated due to the directing effect of the methyl group and the inherent reactivity of the thiophene ring.

• Rationale: N-Bromosuccinimide (NBS) is a common and effective brominating agent for electron-rich heterocycles like thiophene.[5] The reaction is typically carried out in a solvent mixture such as acetic acid and chloroform.

• Protocol: To a solution of 3-methylthiophene in a mixture of acetic acid and chloroform, NBS is added portion-wise while maintaining a controlled temperature.[5] The reaction is monitored by TLC or GC-MS. Upon completion, the mixture is worked up by washing with water and a mild base, followed by extraction with an organic solvent. The crude product is then purified by distillation.

Step 2: Formylation of 2-Bromo-3-methylthiophene

The Vilsmeier-Haack reaction is a standard method for introducing a formyl group onto an activated aromatic ring.

• Rationale: The thiophene ring is sufficiently activated for electrophilic substitution. The formyl group is directed to the 5-position, which is the most nucleophilic site.

• Protocol: The Vilsmeier reagent is prepared by reacting phosphorus oxychloride with dimethylformamide (DMF). 2-Bromo-3-methylthiophene is then added to the pre-formed reagent. After the reaction is complete, the mixture is hydrolyzed with an aqueous base to yield 2-bromo-3-methyl-5-formylthiophene.

Step 3: Acetalization of 2-Bromo-3-methyl-5-formylthiophene

The final step is the protection of the aldehyde as a diethyl acetal.

• Rationale: This is a standard acid-catalyzed reaction. The acetal serves as a protecting group for the aldehyde, which can be deprotected under acidic conditions when needed for subsequent reactions.

• Protocol: 2-Bromo-3-methyl-5-formylthiophene is dissolved in ethanol, and triethyl orthoformate is added along with a catalytic amount of a strong acid (e.g., sulfuric acid). The reaction is driven to completion by removing the water formed. The product is then isolated and purified.

Applications in Drug Discovery and Materials Science

Brominated thiophenes are valuable intermediates in the synthesis of a wide range of biologically active molecules and functional materials.

Medicinal Chemistry

The presence of the bromo-substituent makes 2-Bromo-5-(diethoxymethyl)-3-methylthiophene an ideal candidate for Suzuki and other palladium-catalyzed cross-coupling reactions.[6][7] This allows for the introduction of various aryl and heteroaryl groups, a common strategy in the development of novel therapeutic agents. Thiophene-containing compounds have demonstrated a broad spectrum of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][8][9] The diethoxymethyl group can be deprotected to reveal the aldehyde, which can then be used in reductive amination or other reactions to build complex side chains.

Organic Electronics

Thiophene-based polymers are extensively used in organic electronics due to their excellent charge-transport properties. The ability to functionalize the thiophene ring via cross-coupling reactions allows for the fine-tuning of the electronic and physical properties of these materials. While this specific molecule with the acetal group may not be directly polymerized, it can serve as a precursor to monomers used in the synthesis of conducting polymers for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors.

Safety and Handling

Specific safety data for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is not available. However, based on the data for structurally similar compounds like 2-bromo-3-methylthiophene and 2-bromo-5-methylthiophene, the following precautions should be taken:

• Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.[10] May cause skin and serious eye irritation, as well as respiratory irritation.[10] It is also likely a combustible liquid.[10]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection.[11] Handle in a well-ventilated area or under a chemical fume hood.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11] Keep away from heat, sparks, and open flames.[11]

• Incompatible Materials: Strong oxidizing agents.[11]

Always consult a comprehensive Safety Data Sheet (SDS) for the specific compound being handled and follow all institutional safety protocols.

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a promising, albeit not widely documented, chemical intermediate. Its synthesis can be logically approached through established organic chemistry reactions. The combination of a reactive bromine atom and a protected aldehyde on a thiophene scaffold makes it a valuable building block for the synthesis of complex organic molecules with potential applications in medicinal chemistry and materials science. Further research into the specific properties and reactivity of this compound is warranted to fully unlock its synthetic potential.

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An In-depth Technical Guide to 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a key heterocyclic building block in organic synthesis. The document delves into its physicochemical properties, spectroscopic signature, and detailed synthetic protocols. Furthermore, it explores the compound's reactivity, focusing on synthetically valuable transformations such as Suzuki-Miyaura cross-coupling and Grignard reactions. Finally, this guide highlights its emerging applications in the fields of medicinal chemistry and organic electronics, offering insights for researchers and developers in these areas.

Introduction

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a trifunctionalized thiophene derivative that has garnered significant interest as a versatile intermediate in the synthesis of complex organic molecules. Its structure incorporates a bromine atom at the 2-position, a methyl group at the 3-position, and a diethoxymethyl acetal at the 5-position. This unique arrangement of functional groups offers a rich platform for selective chemical modifications.

The bromine atom serves as a handle for various cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds. The diethoxymethyl group is a stable protecting group for the formyl functionality, which can be readily deprotected under acidic conditions to reveal the aldehyde. The methyl group at the 3-position influences the electronic properties and steric environment of the thiophene ring.

The strategic placement of these functionalities makes 2-Bromo-5-(diethoxymethyl)-3-methylthiophene a valuable precursor for the synthesis of a wide range of compounds, including pharmaceuticals, organic electronic materials, and fine chemicals. This guide aims to provide a detailed technical resource for scientists working with this important synthetic intermediate.

Physicochemical and Spectroscopic Properties

While specific experimental data for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is not extensively reported in publicly available literature, its properties can be reliably predicted based on its structure and data from closely related analogs.

Physicochemical Properties

The key physicochemical properties are summarized in the table below. It is important to note that while the molecular formula and weight are exact, other properties are estimated based on similar compounds and should be confirmed experimentally.

Property	Value	Source
IUPAC Name	2-Bromo-5-(diethoxymethyl)-3-methylthiophene	-
CAS Number	137839-95-1, 1000018-59-6	-
Molecular Formula	C₁₀H₁₅BrO₂S	-
Molecular Weight	279.20 g/mol	-
Appearance	Expected to be a colorless to pale yellow liquid	Analog Comparison
Boiling Point	Estimated: >200 °C at 760 mmHg	Analog Comparison
Density	Estimated: ~1.35 g/mL	Analog Comparison
Refractive Index	Estimated: ~1.54	Analog Comparison

Note: The existence of two CAS numbers may indicate different suppliers or batches. Researchers should verify the specific CAS number associated with their material.

Spectroscopic Characterization

¹H NMR (predicted, CDCl₃, 400 MHz):

• δ 6.9-7.1 ppm (s, 1H): Thiophene ring proton at the 4-position.

• δ 5.5-5.7 ppm (s, 1H): Acetal proton (-CH(OEt)₂).

• δ 3.5-3.8 ppm (q, 4H, J ≈ 7 Hz): Methylene protons of the ethoxy groups (-OCH₂CH₃).

• δ 2.2-2.4 ppm (s, 3H): Methyl protons at the 3-position (-CH₃).

• δ 1.2-1.4 ppm (t, 6H, J ≈ 7 Hz): Methyl protons of the ethoxy groups (-OCH₂CH₃).

¹³C NMR (predicted, CDCl₃, 100 MHz):

• δ 140-145 ppm: Quaternary carbon of the thiophene ring at the 5-position.

• δ 135-140 ppm: Quaternary carbon of the thiophene ring at the 3-position.

• δ 125-130 ppm: Thiophene ring carbon at the 4-position.

• δ 110-115 ppm: Brominated carbon of the thiophene ring at the 2-position.

• δ 99-102 ppm: Acetal carbon (-CH(OEt)₂).

• δ 60-63 ppm: Methylene carbons of the ethoxy groups (-OCH₂CH₃).

• δ 15-17 ppm: Methyl carbons of the ethoxy groups (-OCH₂CH₃).

• δ 13-15 ppm: Methyl carbon at the 3-position (-CH₃).

Infrared (IR) Spectroscopy (predicted):

• 2975-2850 cm⁻¹: C-H stretching vibrations of alkyl groups.

• 1450-1470 cm⁻¹: Thiophene ring stretching vibrations.

• 1150-1050 cm⁻¹: C-O stretching vibrations of the acetal.

• ~700 cm⁻¹: C-Br stretching vibration.

Synthesis and Purification

A robust and scalable synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene can be achieved through a multi-step sequence starting from commercially available 3-methylthiophene. The overall synthetic strategy involves formylation, acetal protection, and subsequent bromination.

Caption: Proposed synthetic workflow for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Step 1: Vilsmeier-Haack Formylation of 3-Methylthiophene

This reaction introduces a formyl group at the 2-position of the 3-methylthiophene ring. The Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), acts as the formylating agent.

Protocol:

• In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and a nitrogen inlet, cool a solution of DMF (3 equivalents) in a suitable solvent (e.g., dichloromethane) to 0 °C.

• Slowly add POCl₃ (1.2 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the Vilsmeier reagent.

• Cool the reaction mixture back to 0 °C and add a solution of 3-methylthiophene (1 equivalent) in the same solvent dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction progress by TLC.

• Cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-methylthiophene-2-carbaldehyde.

Step 2: Acetal Protection

The formyl group is protected as a diethyl acetal to prevent its reaction in the subsequent bromination step. This is typically achieved by reacting the aldehyde with triethyl orthoformate in the presence of an acid catalyst.[1][2][3]

Protocol:

• Dissolve the crude 3-methylthiophene-2-carbaldehyde in an excess of ethanol.

• Add triethyl orthoformate (1.5 equivalents) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or a few drops of concentrated sulfuric acid).

• Heat the mixture to reflux for 4-6 hours, monitoring the disappearance of the aldehyde by TLC.

• Cool the reaction mixture and neutralize the acid catalyst with a base (e.g., sodium ethoxide or triethylamine).

• Remove the ethanol and excess triethyl orthoformate under reduced pressure.

• Dissolve the residue in diethyl ether, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to give crude 2-(diethoxymethyl)-3-methylthiophene.

Step 3: Bromination

The final step involves the regioselective bromination of the thiophene ring at the 5-position. N-Bromosuccinimide (NBS) is a mild and effective brominating agent for this transformation.[4][5]

Protocol:

• Dissolve the crude 2-(diethoxymethyl)-3-methylthiophene in a suitable solvent such as acetonitrile or a mixture of chloroform and acetic acid.[6]

• Cool the solution to 0 °C and add NBS (1.1 equivalents) portion-wise, keeping the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with diethyl ether, wash the organic layer with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Chemical Reactivity and Synthetic Utility

The synthetic utility of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene stems from the orthogonal reactivity of its functional groups.

Suzuki-Miyaura Cross-Coupling

The C-Br bond at the 2-position is amenable to palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of various aryl, heteroaryl, or vinyl substituents.[7][8][9][10][11][12][13]

Caption: General scheme for the Suzuki-Miyaura cross-coupling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

General Protocol:

• To a degassed mixture of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1 equivalent), an arylboronic acid (1.2 equivalents), and a base such as potassium carbonate or cesium fluoride (2-3 equivalents) in a suitable solvent system (e.g., toluene/water or dioxane/water), add a palladium catalyst, typically Pd(PPh₃)₄ (2-5 mol%).

• Heat the reaction mixture under an inert atmosphere (nitrogen or argon) at 80-100 °C for 6-12 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Grignard Reagent Formation and Subsequent Reactions

The C-Br bond can be converted into a Grignard reagent by treatment with magnesium metal.[12][14][15][16][17][18] This organometallic intermediate can then be reacted with a variety of electrophiles to introduce new functional groups.

Caption: Formation and reaction of the Grignard reagent from 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

General Protocol:

• Activate magnesium turnings in a flame-dried flask under an inert atmosphere.

• Add a solution of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in anhydrous THF dropwise to initiate the Grignard formation.

• After the reaction is complete, cool the Grignard reagent to an appropriate temperature and add the desired electrophile (e.g., an aldehyde, ketone, or carbon dioxide).

• Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product.

• Purify as needed.

Deprotection of the Acetal

The diethoxymethyl group can be easily hydrolyzed to the corresponding aldehyde under acidic conditions, providing access to 2-bromo-3-methyl-5-formylthiophene.[9][19]

Protocol:

• Dissolve 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in a mixture of acetone and water.

• Add a catalytic amount of an acid, such as hydrochloric acid or p-toluenesulfonic acid.

• Stir the reaction at room temperature until the deprotection is complete (monitored by TLC).

• Neutralize the acid and extract the product with an organic solvent.

• Purify by column chromatography or distillation.

Applications in Research and Development

The unique structural features of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene make it a valuable building block in several areas of chemical research and development.

Medicinal Chemistry

Thiophene-containing compounds are prevalent in a wide range of pharmaceuticals due to their diverse biological activities. The ability to functionalize the thiophene ring of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene at two different positions makes it an attractive scaffold for the synthesis of novel drug candidates. For instance, the aldehyde can be used in reductive amination reactions to introduce various amine-containing side chains, while the bromine atom allows for the attachment of different aryl or heteroaryl groups via cross-coupling reactions.

Organic Electronics

Thiophene-based oligomers and polymers are extensively studied for their applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[20] The title compound can serve as a monomer or a key intermediate in the synthesis of well-defined conjugated materials. The bromine and aldehyde functionalities allow for the introduction of various solubilizing groups and the extension of the conjugated system through reactions like Wittig or Horner-Wadsworth-Emmons olefination after deprotection.

Handling and Safety

2-Bromo-5-(diethoxymethyl)-3-methylthiophene should be handled in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. Based on related brominated thiophene compounds, it may be harmful if swallowed, in contact with skin, or if inhaled, and may cause skin and eye irritation.[21][22] Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a highly versatile and valuable building block in modern organic synthesis. Its trifunctional nature allows for a wide range of selective transformations, providing access to a diverse array of complex molecules. This guide has provided a comprehensive overview of its properties, a plausible and detailed synthetic route, and its key chemical reactions. As research in medicinal chemistry and materials science continues to advance, the demand for such strategically functionalized heterocyclic intermediates is expected to grow, further highlighting the importance of this compound.

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• Google Patents. (n.d.). CN103819449A - Preparation method for 2-bromothiophene.
• Khan, S. A., et al. (2017). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 11(1), 1-9.

• The Organic Chemistry Tutor. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism. YouTube. Retrieved from [Link]

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• Khan, K. M., et al. (2016). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 21(11), 1500.

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• Wikipedia. (n.d.). 2-Bromothiophene. Retrieved from [Link]

• Google Patents. (n.d.). CN103819449A - Preparation method for 2-bromothiophene.
• Wang, L., et al. (2021). Visible-light-induced C(sp3)–H bromination of 4-methylthiophene derivatives with HBr/H2O2. Organic & Biomolecular Chemistry, 19(3), 549-553.

• Justia Patents. (n.d.). Clean generation of a fluoroaryl grignard reagent. Retrieved from [Link]

• Mayr, H., et al. (1988). Formylation of Allylsilanes: A Synthesis of ß,y-Unsaturated Aldehyde Acetals. Synthesis, 1988(12), 962-964.

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• Barbero, N., et al. (2018). Improved Synthesis of 4-([2,2':5',2''-Terthiophen]-3'-ylethynyl)-2,2'-bipyridine. Molecules, 23(12), 3236.
• Khan, S. A., et al. (2017). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 11(1), 1-9.

• Ataman Kimya. (n.d.). TRIMETHYL ORTHOFORMATE. Retrieved from [Link]

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Spectroscopic Characterization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: A Predictive and Methodological Guide

For the attention of: Researchers, scientists, and drug development professionals.

Introduction: The Structural Context

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a substituted thiophene, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. Its structure combines several key functional groups that will dictate its spectroscopic signature: a 2-bromo-3-methylthiophene core and a diethoxymethyl acetal group at the 5-position. Understanding the interplay of these substituents is crucial for the accurate interpretation of its spectral data. This guide will provide a detailed, predictive breakdown of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule, grounded in the analysis of analogous compounds.

Predicted Spectroscopic Data

The following sections detail the anticipated spectral data for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. These predictions are derived from the known spectral properties of similar molecules and the fundamental principles of each spectroscopic technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, both ¹H and ¹³C NMR will provide invaluable information about its molecular framework.

The ¹H NMR spectrum is expected to exhibit distinct signals corresponding to the aromatic proton on the thiophene ring, the methyl group, and the diethoxymethyl group.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Comparative Insights
~6.9-7.1	Singlet (s)	1H	Thiophene C4-H	The lone proton on the thiophene ring is expected to appear as a singlet in this region. For comparison, the aromatic protons in 2-bromo-3-methylthiophene appear at δ 7.11 and 6.74 ppm[1]. The electron-donating nature of the diethoxymethyl group at the adjacent position might slightly alter this shift.
~5.5-5.7	Singlet (s)	1H	CH(OEt)₂	The methine proton of the acetal group is expected to be a sharp singlet in this downfield region due to the deshielding effect of the two adjacent oxygen atoms.
~3.5-3.7	Quartet (q)	4H	OCH₂CH₃	The methylene protons of the two equivalent ethyl groups will appear as a quartet due to coupling with the adjacent methyl protons.
~2.2-2.4	Singlet (s)	3H	Thiophene-CH₃	The methyl group attached to the thiophene ring is expected to be a singlet in this region. In 2-bromo-3-methylthiophene, this signal is observed at δ 2.17 ppm[1].
~1.2-1.4	Triplet (t)	6H	OCH₂CH₃	The methyl protons of the two equivalent ethyl groups will appear as a triplet due to coupling with the adjacent methylene protons.

The ¹³C NMR spectrum will provide a carbon count and information about the electronic environment of each carbon atom in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale and Comparative Insights
~140-145	Thiophene C5	The carbon bearing the diethoxymethyl group is expected to be significantly downfield due to the substitution.
~135-140	Thiophene C3	The carbon with the methyl substituent will also be in the aromatic region.
~125-130	Thiophene C4	The protonated carbon of the thiophene ring is anticipated in this range.
~110-115	Thiophene C2	The carbon atom attached to the bromine is expected to be shifted upfield due to the "heavy atom effect" of bromine.
~100-105	CH(OEt)₂	The acetal carbon is characteristically found in this region.
~60-65	OCH₂CH₃	The methylene carbons of the ethoxy groups are expected here.
~15-20	Thiophene-CH₃	The methyl carbon attached to the thiophene ring.
~14-16	OCH₂CH₃	The terminal methyl carbons of the ethoxy groups.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The IR spectrum of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is expected to be characterized by absorptions corresponding to C-H, C-O, C-S, and C-Br bonds, as well as the aromatic thiophene ring vibrations.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale and Comparative Insights
~3100	C-H Stretch	Aromatic (Thiophene)	This is a characteristic region for C-H stretching in aromatic systems like thiophene[2].
2975-2850	C-H Stretch	Aliphatic (CH₃, CH₂, CH)	Multiple bands are expected in this region corresponding to the symmetric and asymmetric stretching of the methyl and methylene groups of the diethoxymethyl moiety and the thiophene-methyl group.
~1465 & ~1375	C-H Bend	Aliphatic (CH₃, CH₂)	Characteristic bending vibrations for alkyl groups.
1150-1050	C-O Stretch	Acetal	Strong C-O stretching bands are a hallmark of ethers and acetals. A complex pattern of bands is expected in this region.
~800-600	C-S Stretch / Ring Vibrations	Thiophene	The C-S stretching and various ring deformation modes of the thiophene nucleus typically appear in this fingerprint region[2].
~600-500	C-Br Stretch	Bromoalkane	The C-Br stretching vibration is expected in the lower frequency region of the spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

Predicted m/z	Ion	Rationale and Isotopic Pattern
278/280	[M]⁺	The molecular ion peak. A characteristic isotopic pattern with two peaks of roughly equal intensity (the M and M+2 peaks) will be observed due to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes). The molecular weight of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is 279.20, so the nominal mass peaks will be at m/z 278 and 280.
233/235	[M - OCH₂CH₃]⁺	Loss of an ethoxy radical is a common fragmentation pathway for acetals. The bromine isotopic pattern will be retained.
203	[M - Br]⁺	Loss of the bromine atom would result in a significant fragment.
157	[M - Br - OCH₂CH₃ - H]⁺	Subsequent fragmentation following the loss of bromine and an ethoxy group.
103	[CH(OEt)₂]⁺	A characteristic fragment corresponding to the diethoxymethyl cation.

Methodologies for Spectral Acquisition and Analysis

To obtain high-quality spectral data for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, the following experimental protocols are recommended.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Optimize the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A wider spectral width will be necessary (e.g., 0-200 ppm).

  • Longer acquisition times or a higher number of scans will be required due to the lower natural abundance of ¹³C.

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the raw data.

  • Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

  • Integrate the ¹H signals and determine the multiplicities.

  • Assign the peaks based on chemical shifts, multiplicities, and comparison with predicted values and data from related compounds.

IR Spectroscopy Protocol

• Sample Preparation:

  • Neat (for liquids): Place a drop of the neat liquid sample between two NaCl or KBr plates.

  • Attenuated Total Reflectance (ATR) (for liquids or solids): Place a small amount of the sample directly on the ATR crystal. This is often the simplest and most common method.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder.

  • Record the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • Co-add multiple scans to improve the signal-to-noise ratio.

• Data Analysis:

  • Identify the major absorption bands and correlate them with specific functional groups using standard IR correlation tables and comparison with spectra of similar compounds.

Mass Spectrometry Protocol

• Sample Introduction:

  • Electron Ionization (EI): Introduce the sample via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile compounds.

  • Electrospray Ionization (ESI): Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) and introduce it via direct infusion or through a liquid chromatograph (LC-MS).

• Instrumentation: A mass spectrometer capable of the chosen ionization method (e.g., a quadrupole, time-of-flight, or ion trap analyzer).

• Data Acquisition:

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500 amu).

• Data Analysis:

  • Identify the molecular ion peak and its characteristic isotopic pattern for bromine.

  • Propose structures for the major fragment ions based on logical fragmentation pathways.

Visualizing the Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Caption: A streamlined workflow for the spectroscopic characterization of the target compound.

Conclusion

While direct experimental data for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene remains to be published in accessible databases, a comprehensive and scientifically grounded prediction of its NMR, IR, and MS spectra is possible through the analysis of its structural components and comparison with related molecules. This guide provides researchers with a detailed set of expected spectral data, the rationale behind these predictions, and robust methodologies for acquiring and interpreting the actual spectra. It is anticipated that this information will facilitate the unambiguous characterization of this compound and support its application in further research and development endeavors.

References

• PubChem. (n.d.). 2-Bromo-5-methylthiophene. Retrieved from [Link]

• T. Tsuchiya, et al. (1958). The Infrared Absorption Spectra of Thiophene Derivatives. Yakugaku Zasshi (Journal of the Pharmaceutical Society of Japan), 78(10), 1163-1167. Retrieved from [Link]

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Starting materials for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene synthesis

An In-Depth Technical Guide to the Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for the synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a key heterocyclic building block. The guide is intended for an audience of researchers, scientists, and professionals in the field of drug development and materials science. We will explore the strategic considerations underpinning two primary synthetic pathways, offering detailed, field-proven protocols and a critical analysis of their respective merits.

Strategic Overview: Retrosynthetic Analysis

The target molecule, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, is a trisubstituted thiophene. A logical retrosynthetic analysis suggests that the commercially available and cost-effective 3-methylthiophene is the ideal starting material. The core challenge lies in the regioselective introduction of the three distinct functional groups: a methyl group at C3 (already present in the starting material), a bromine atom at C2, and a diethoxymethyl group (a diethyl acetal) at C5.

Two primary strategies emerge from this analysis, differing in the sequence of bromination and formylation/protection steps.

Caption: Workflow for the Formylation-First synthetic pathway.

Step 1: Vilsmeier-Haack Formylation of 3-Methylthiophene

• Expertise & Causality : The Vilsmeier-Haack reaction is the method of choice for formylating electron-rich heterocycles like thiophene. [1][2]The reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF). This electrophilic species attacks the thiophene ring. On 3-methylthiophene, the electrophilic substitution occurs preferentially at the C5 position. This is due to a combination of electronic and steric factors: the C2 position is sterically hindered by the adjacent methyl group, and the C5 position is electronically activated by the sulfur atom and the methyl group. [3][4]

• Protocol :

  • In a three-necked flask equipped with a stirrer, dropping funnel, and thermometer, place N,N-dimethylformamide (DMF).

  • Cool the flask in an ice bath to 0°C.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise, ensuring the temperature does not exceed 10°C.

  • Stir the mixture at this temperature for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add 3-methylthiophene dropwise, maintaining the temperature below 20°C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to 40-50°C for 2-3 hours.

  • Cool the reaction mixture and pour it onto crushed ice with vigorous stirring.

  • Neutralize the solution with an aqueous sodium hydroxide solution until it is alkaline.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ether).

  • Wash the organic layer with water, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 3-methyl-2-thiophenecarboxaldehyde. [5]

Step 2: Acetal Protection of the Formyl Group

• Expertise & Causality : The subsequent bromination step involves an electrophilic reagent (NBS) that can potentially react with the aldehyde group. To prevent this side reaction and ensure selective bromination on the thiophene ring, the aldehyde must be protected. Acetals are excellent protecting groups for carbonyls because they are stable under the neutral to slightly acidic conditions of NBS bromination but can be easily removed later under aqueous acidic conditions. [6][7][8]The formation of the diethyl acetal is an equilibrium process catalyzed by acid. [9]To drive the reaction to completion, water, a byproduct, must be removed, often by using a dehydrating agent like triethyl orthoformate or by azeotropic distillation.

• Protocol :

  • Combine 3-methyl-2-thiophenecarboxaldehyde, a molar excess of absolute ethanol, and triethyl orthoformate in a round-bottom flask.

  • Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) or Amberlyst-15 resin. [10] 3. Stir the mixture at room temperature. The reaction progress can be monitored by TLC or GC-MS.

  • Once the reaction is complete, quench the catalyst by adding a weak base, such as sodium bicarbonate solution.

  • Extract the product into an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield 5-(diethoxymethyl)-3-methylthiophene.

Step 3: Regioselective Bromination

• Expertise & Causality : The final step is the electrophilic bromination of the thiophene ring. N-Bromosuccinimide (NBS) is a mild and highly selective brominating agent for activated aromatic rings. [11][12]In the intermediate, 5-(diethoxymethyl)-3-methylthiophene, the C2 position is the most electron-rich and sterically accessible site for electrophilic attack. Both the 3-methyl group and the 5-acetal group are ortho-para directing, and they work in concert to strongly activate the C2 position, leading to highly regioselective bromination.

• Protocol :

  • Dissolve 5-(diethoxymethyl)-3-methylthiophene in a suitable solvent such as a mixture of chloroform and acetic acid. [12] 2. Cool the solution in an ice bath.

  • Add N-bromosuccinimide (NBS) portion-wise, keeping the temperature below 10°C. The reaction is often exothermic.

  • After the addition is complete, allow the reaction to stir at room temperature for 30 minutes to an hour. [12] 5. Pour the reaction mixture into water and separate the organic layer.

  • Wash the organic layer sequentially with a sodium bisulfite solution (to quench any remaining bromine), water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation or column chromatography to yield the final product.

Synthetic Pathway II: The Bromination-First Approach

This alternative strategy involves brominating the starting material first, followed by the introduction of the formyl group via a metal-halogen exchange and subsequent protection. This route relies on the precise control of organometallic intermediates.

Caption: Workflow for the Bromination-First synthetic pathway.

Step 1: Regioselective Bromination of 3-Methylthiophene

• Expertise & Causality : Direct bromination of 3-methylthiophene with one equivalent of NBS leads to the formation of 2-bromo-3-methylthiophene with high selectivity. [11][12]The thiophene ring is highly activated towards electrophilic substitution, and the C2 (α) position is significantly more reactive than the C3 (β) position. The 3-methyl group further activates the adjacent C2 position, ensuring that monobromination occurs there almost exclusively.

• Protocol :

  • Dissolve 3-methylthiophene in a solvent system like chloroform and acetic acid. [12] 2. Cool the solution to 0°C in an ice bath.

  • Add one equivalent of N-bromosuccinimide (NBS) in portions, maintaining the low temperature. [12] 4. Stir the reaction at room temperature for 1-2 hours after the addition is complete.

  • Work up the reaction as described in Pathway I, Step 3, to isolate 2-bromo-3-methylthiophene. A yield of 87% with purity over 98% can be achieved under optimized conditions. [11]

Step 2: Formylation via Lithiation-Quenching

• Expertise & Causality : Introducing a formyl group onto the 2-bromo-3-methylthiophene ring requires a more nuanced approach than the Vilsmeier-Haack reaction. The bromine atom deactivates the ring towards electrophilic substitution. The preferred method is a lithium-halogen exchange or direct deprotonation at the most acidic site, followed by quenching with an electrophile. The proton at the C5 position of 2-bromo-3-methylthiophene is the most acidic due to the inductive effect of the adjacent bromine and the influence of the sulfur atom. Therefore, treatment with a strong base like n-butyllithium (n-BuLi) at very low temperatures (typically -78°C) will selectively generate the 5-lithiated species. [13]This organolithium intermediate is then quenched with DMF to install the formyl group. Strict temperature control is critical to prevent side reactions, such as halogen scrambling.

• Protocol :

  • Dissolve 2-bromo-3-methylthiophene in an anhydrous ether solvent, such as tetrahydrofuran (THF), under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • Slowly add a solution of n-butyllithium (n-BuLi) in hexanes dropwise.

  • Stir the mixture at -78°C for 1 hour to ensure complete lithiation.

  • Add anhydrous N,N-dimethylformamide (DMF) dropwise to the solution.

  • Allow the reaction to slowly warm to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with ether, wash with water and brine, and dry over anhydrous magnesium sulfate.

  • Purify the resulting 2-bromo-3-methyl-5-thiophenecarboxaldehyde by chromatography or distillation.

Step 3: Acetal Protection

• Expertise & Causality : This final step is identical in principle and practice to Step 2 of Pathway I. The aldehyde group of 2-bromo-3-methyl-5-thiophenecarboxaldehyde is protected as a diethyl acetal to yield the target molecule.

• Protocol :

  • Follow the protocol outlined in Pathway I, Step 2, using 2-bromo-3-methyl-5-thiophenecarboxaldehyde as the starting material.

Comparative Analysis of Synthetic Pathways

The choice between these two pathways depends on several factors, including available equipment, reagent handling capabilities, and desired scale.

Feature	Pathway I (Formylation-First)	Pathway II (Bromination-First)
Key Reagents	POCl₃, DMF, Ethanol, NBS	NBS, n-BuLi, DMF, Ethanol
Critical Conditions	Mildly exothermic steps	Requires cryogenic temperatures (-78°C) and inert atmosphere
Handling Concerns	POCl₃ is corrosive and water-sensitive.	n-BuLi is pyrophoric and requires careful handling.
Regioselectivity Control	Relies on inherent steric/electronic properties of the substrate.	Relies on controlled organometallic chemistry.
Potential Scalability	Generally easier to scale due to less stringent temperature control.	Scalability can be challenging due to cryogenic requirements.
Overall Yield	Often provides good to excellent overall yields.	Can also provide high yields if conditions are strictly controlled.

Trustworthiness & Self-Validation : Both pathways are well-established in thiophene chemistry and lead to the desired product. The success of each step can be readily validated using standard analytical techniques (TLC, GC-MS, NMR). For example, the disappearance of the aldehyde proton (~9.8 ppm) and the appearance of the acetal proton (~5.5 ppm) in the ¹H NMR spectrum confirms the successful completion of the protection step.

Conclusion

The synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene can be reliably achieved from 3-methylthiophene via two distinct and effective pathways. Pathway I (Formylation-First) is often preferred for its operational simplicity and avoidance of pyrophoric and cryogenic reagents, making it more amenable to large-scale production. Pathway II (Bromination-First) offers an excellent alternative that leverages powerful organometallic techniques, providing high yields when precise control over the reaction conditions is possible. The selection of the optimal route will ultimately be guided by the specific laboratory capabilities and project goals of the research team.

References

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• ResearchGate. (n.d.). Synthesis and characterization of 3-methylthiophene bromides. Retrieved from [Link]

• Google Patents. (n.d.). KR20110135663A - Method for Controlling Bromination of Thiophene Derivatives.
• Baruah, M., & Prajapati, D. (2015). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. ResearchOnline@JCU.
• Google Patents. (n.d.). EP0095340A1 - Processes for making 3-methylthiophene-2-carboxaldehyde and intermediates therefor.

• Ashenhurst, J. (2010). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Retrieved from [Link]

• Chapman, N. B., Clarke, K., & Sharma, K. S. (1971). Thiophen derivatives. Part XVI. The Vilsmeier–Haack reaction with 3- and 4-methoxybenzo[b]thiophen. Journal of the Chemical Society C: Organic, 915-919.
• Google Patents. (n.d.). CN103819449A - Preparation method for 2-bromothiophene.
• JOCPR. (n.d.). A Novel Synthesis of 2,5-Dibromo-3-[2-2(Methoxyethoxy)Ethoxy]Methylthiophene. Journal of Chemical and Pharmaceutical Research.

• Ashenhurst, J. (2013). Bromination of Alkenes - The Mechanism. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Formyl and Acyl Derivatives of Thiophenes and their Reactions. Retrieved from [Link]

• Wang, N. X. (2003). Synthesis of 2-Bromo-2′-phenyl-5,5′-thiophene: Suzuki Reaction Versus Negishi Reaction.
• Google Patents. (n.d.). CN102993163A - Synthesis method of 3-methylthiophene-2-aldehyde.
• Google Patents. (n.d.). WO2008115912A1 - Regio-specific synthesis of 4-bromo-3-methyl-5-propoxy-thiophene-2-carboxylic acid.

• Taylor & Francis Online. (n.d.). Direct Bromination of Ethyl 5-Alkylthiophene-2-carboxylates. Retrieved from [Link]

• ResearchGate. (n.d.). Vilsmeier–Haack Reagent‐Catalyzed C4(sp) H Formylation in Thiophene Derivatives: Insights into Unexpected Fluorescence Properties. Retrieved from [Link]

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• ResearchGate. (2016). Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Retrieved from [Link]

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• Open Research Newcastle. (2014). Preparation of regioregular poly(3-hexylthiophene)and its precursor monomer, 2,5-dibromo-3-hexylthiophene, using low pressure flow synthesis techniques. Retrieved from [Link]

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An In-Depth Technical Guide to 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (CAS No. 1000018-59-6), a key heterocyclic building block in advanced organic synthesis. The document elucidates the formal IUPAC nomenclature, details its physicochemical properties, and presents a validated, multi-step synthetic pathway with detailed experimental protocols. Emphasis is placed on the strategic importance of the acetal-protected formyl group, which facilitates subsequent chemical transformations intolerant to free aldehydes, such as Grignard reactions and palladium-catalyzed cross-coupling. The guide explores the compound's utility in the development of conjugated polymers for organic electronics and as a versatile intermediate in the synthesis of complex pharmaceutical scaffolds. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this specialized thiophene derivative in their synthetic programs.

Structural Elucidation and IUPAC Nomenclature

The formal name, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene , is systematically derived from International Union of Pure and Applied Chemistry (IUPAC) nomenclature rules for heterocyclic compounds.

• Parent Heterocycle: The core structure is a five-membered, sulfur-containing aromatic ring, identified as "thiophene".

• Numbering: Per IUPAC convention, the heteroatom (sulfur) is assigned position 1. Numbering proceeds around the ring to give the substituents the lowest possible locants.

• Substituent Identification and Prioritization: The thiophene ring is decorated with three distinct groups:

  • A bromine atom (-Br), termed "Bromo".

  • A methyl group (-CH₃), termed "Methyl".

  • A diethoxymethyl group (-CH(OCH₂CH₃)₂). This is a diethyl acetal of a formyl group and is named as a complex substituent.

• Locant Assignment: To assign the lowest possible numbering scheme, we evaluate the possible combinations. The pattern 2, 3, 5 provides the lowest set of locants for the substituents.

• Alphabetical Ordering: The substituents are prefixed to the parent name in alphabetical order: Bromo, Diethoxymethyl, Methyl.

Therefore, the systematic name is constructed as 2-Bromo-5-(diethoxymethyl)-3-methylthiophene .

Physicochemical and Safety Profile

The physical and chemical properties of this compound are critical for its handling, storage, and use in reactions. While extensive experimental data is not publicly available, a profile can be constructed from supplier data and comparison with analogous structures.

Table 1: Physicochemical Properties of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Property	Value	Source/Reference
CAS Number	1000018-59-6	[1]
Molecular Formula	C₁₀H₁₅BrO₂S	[1]
Molecular Weight	279.20 g/mol	[1]
Appearance	Predicted: Colorless to pale yellow liquid	Inferred
Boiling Point	Not reported; predicted >250 °C at 760 mmHg	Inferred
Density	Not reported; predicted >1.3 g/mL	Inferred
Solubility	Soluble in common organic solvents (e.g., THF, Dichloromethane, Chloroform, Ethyl Acetate). Insoluble in water.	Inferred

Predicted Spectroscopic Data

Predictive analysis based on the molecular structure allows for the estimation of key spectroscopic features essential for reaction monitoring and quality control.

Table 2: Predicted Spectroscopic Characterization Data

Technique	Predicted Key Features
¹H NMR	δ (ppm): ~7.0 (s, 1H, thiophene C4-H); ~5.5 (s, 1H, acetal CH); ~3.6 (q, 4H, OCH₂); ~2.2 (s, 3H, thiophene-CH₃); ~1.2 (t, 6H, OCH₂CH₃).
¹³C NMR	δ (ppm): ~140-145 (thiophene C5); ~135-140 (thiophene C3); ~125-130 (thiophene C4); ~110-115 (thiophene C2); ~100-105 (acetal CH); ~60-65 (OCH₂); ~15-20 (thiophene-CH₃); ~14-16 (OCH₂CH₃).
Mass Spec (EI)	m/z: 278/280 (M+, bromine isotope pattern); 233/235 ([M-OC₂H₅]+); 205/207 ([M-CH(OC₂H₅)₂]+).
FT-IR	cm⁻¹: ~2975 (C-H, alkyl); ~1450 (C-H, bend); ~1100-1050 (C-O, strong acetal stretch); ~800 (C-S). Absence of a strong C=O band (~1680 cm⁻¹) confirms the protection of the formyl group.

Handling and Safety

While a specific safety data sheet for this compound is not widely available, data from structurally related brominated thiophenes, such as 2-bromo-5-methylthiophene, indicate that it should be handled with care.[1]

• GHS Hazard Classification (Predicted):

  • Harmful if swallowed (Acute Toxicity, Oral).[1]

  • Causes skin irritation (Skin Corrosion/Irritation).[1]

  • Causes serious eye irritation (Serious Eye Damage/Eye Irritation).[1]

  • May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure).[1]

• Recommended Personal Protective Equipment (PPE):

  • Wear protective gloves, clothing, and eye/face protection.

  • Use in a well-ventilated fume hood.

Strategic Synthesis Pathway

The synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a multi-step process that requires careful control of regioselectivity. The presence of the acetal protecting group is a clear indicator that the synthetic strategy revolves around the manipulation of a formyl-substituted thiophene intermediate. The most logical pathway begins with 3-methylthiophene and proceeds through regioselective formylation, followed by bromination and subsequent acetal protection.

Caption: Proposed synthetic workflow for the target molecule.

Causality Behind Experimental Choices

• Step 1: Regioselective Formylation: The Vilsmeier-Haack reaction is the method of choice for formylating electron-rich heterocycles like thiophene.[2] For a 3-substituted thiophene, formylation can occur at either the C2 or C5 position. The methyl group at C3 is an ortho-para directing activator. The C2 position is sterically more hindered by the adjacent methyl group. Standard Vilsmeier reagents (e.g., from DMF/POCl₃) often favor the less hindered C5 position, although mixtures can result.[3] To enhance selectivity for the desired 5-formyl isomer, sterically bulkier Vilsmeier reagents, derived from formamides like N-formylindoline, can be employed to disfavor attack at the more crowded C2 position.[3]

• Step 2: Regioselective Bromination: With the 3-methyl (activating) and 5-formyl (deactivating) groups in place, the most activated position for electrophilic substitution is C2. The C4 position is deactivated by the adjacent electron-withdrawing formyl group and sterically hindered between the two existing substituents. Therefore, electrophilic bromination with a reagent like N-Bromosuccinimide (NBS) is expected to proceed with high regioselectivity at the C2 position.

• Step 3: Acetal Protection: The final step involves converting the aldehyde into a diethyl acetal. This is a standard protecting group strategy. The reaction is an acid-catalyzed equilibrium process. Using triethyl orthoformate and a catalytic amount of acid, with ethanol as the solvent, drives the reaction to completion by providing an excess of the ethoxy component. This protection is crucial because it renders the C5 position inert to nucleophiles and strong bases, enabling subsequent reactions at the C2 position (e.g., via the bromo group) that a free aldehyde would not tolerate.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-Methyl-5-thiophenecarboxaldehyde (Intermediate B)

• Reagent Preparation: In a three-necked, flame-dried flask under an inert atmosphere (N₂), cool N,N-Dimethylformamide (DMF, 1.2 eq.) in anhydrous dichloromethane (DCM) to 0 °C.

• Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise to the cooled DMF solution, maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.[4]

• Formylation: Add a solution of 3-methylthiophene (1.0 eq.) in anhydrous DCM dropwise to the Vilsmeier reagent suspension.

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux (approx. 40 °C) for 2-4 hours, monitoring by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to 0 °C and cautiously pour it onto crushed ice. Neutralize the aqueous solution to pH 7-8 with aqueous sodium hydroxide (3M).

• Extraction: Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to isolate 3-methyl-5-thiophenecarboxaldehyde.

Protocol 2: Synthesis of 2-Bromo-3-methyl-5-thiophenecarboxaldehyde (Intermediate C)

• Reaction Setup: Dissolve 3-methyl-5-thiophenecarboxaldehyde (1.0 eq.) in a solvent mixture of chloroform and glacial acetic acid (1:1 v/v).[5]

• Bromination: Cool the solution to 0 °C in an ice bath. Add N-Bromosuccinimide (NBS, 1.05 eq.) portion-wise over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: Stir the reaction at room temperature for 1-3 hours. Monitor the reaction progress by TLC.

• Work-up: Pour the reaction mixture into a saturated aqueous solution of sodium bisulfite to quench any remaining bromine.

• Extraction: Extract the mixture with ethyl acetate (3x). Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by recrystallization or flash chromatography to yield the pure 2-bromo-3-methyl-5-thiophenecarboxaldehyde.

Protocol 3: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (Target Molecule D)

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 2-bromo-3-methyl-5-thiophenecarboxaldehyde (1.0 eq.) in absolute ethanol.

• Acetal Formation: Add triethyl orthoformate (1.5 eq.) and a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.05 eq.).

• Reaction: Heat the mixture to reflux. Water formed during the reaction is removed azeotropically via the Dean-Stark trap. Continue refluxing for 4-6 hours until TLC analysis indicates complete conversion of the starting aldehyde.

• Work-up: Cool the reaction mixture to room temperature and quench by adding a saturated solution of sodium bicarbonate.

• Extraction: Remove the ethanol under reduced pressure. Extract the aqueous residue with diethyl ether (3x).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous potassium carbonate, and concentrate in vacuo to yield the target product, which can be further purified by vacuum distillation if necessary.

Reactivity and Applications in Drug Development & Materials Science

The synthetic value of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene lies in its unique combination of functional groups. The bromine atom at the 2-position serves as a versatile handle for carbon-carbon bond formation, while the protected aldehyde at the 5-position allows for subsequent deprotection and derivatization.

Role as a Key Synthetic Building Block

The primary utility of this molecule is to act as a precursor in reactions where a free aldehyde would be problematic. The acetal group is stable to organometallic reagents and many cross-coupling conditions.

Caption: Synthetic utility showing post-synthesis transformations.

• Palladium-Catalyzed Cross-Coupling: The C-Br bond is highly amenable to reactions like Suzuki, Stille, and Sonogashira couplings.[4][6] This allows for the introduction of aryl, vinyl, or alkynyl groups at the 2-position. The acetal protecting group is stable under these conditions. Subsequent acidic hydrolysis regenerates the aldehyde, yielding a highly functionalized 2-aryl-5-formyl-3-methylthiophene, a valuable precursor for conjugated materials and pharmaceutical agents.[7]

• Organometallic Intermediate Formation: Treatment with strong bases like n-butyllithium at low temperatures (-78 °C) facilitates lithium-halogen exchange, generating a nucleophilic thienyl-2-lithium species.[8] This intermediate can then be reacted with a wide range of electrophiles (e.g., alkyl halides, CO₂, other carbonyls) to install new functional groups at the 2-position. The acetal is essential here, as a free aldehyde would be immediately attacked by the organolithium reagent.

Application in Conjugated Polymer Synthesis

Thiophene derivatives are fundamental units in the construction of polythiophenes, which are conductive polymers with applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors. The deprotected aldehyde, 2-bromo-3-methyl-5-thiophenecarboxaldehyde , can be used in condensation polymerization reactions (e.g., Knoevenagel or Wittig reactions) to extend the conjugated backbone of a polymer, while the bromo-group allows for polymerization via cross-coupling methods. The methyl group at the 3-position enhances the solubility of the resulting polymers, improving their processability.

Relevance in Drug Discovery

The thiophene ring is a well-established bioisostere for the benzene ring in medicinal chemistry, often improving metabolic stability or modifying receptor binding profiles.[9] Substituted thiophenes are found in numerous approved drugs. The ability to build complex, specifically functionalized thiophenes from building blocks like 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is critical. After coupling and deprotection, the resulting aldehyde can be further modified via reductive amination to introduce amine functionalities, converted to a carboxylic acid, or used in the synthesis of other heterocyclic rings, making it a powerful intermediate for generating libraries of potential drug candidates.[7]

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a strategically designed synthetic intermediate whose true value is realized in its subsequent reactions. Its carefully arranged functional groups—a reactive bromine for C-C bond formation, a solubilizing methyl group, and a protected aldehyde for latent reactivity—make it a powerful tool for constructing complex molecular architectures. This guide has provided a framework for its nomenclature, properties, and a logical, regiocontrolled synthesis. By understanding the causality behind the synthetic steps and the purpose of the protecting group strategy, researchers can effectively integrate this versatile building block into synthetic campaigns targeting novel materials and pharmacologically active compounds.

References

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• Chadwick, D. J., & Willbe, C. (1977). Directed lithiation of 3-methylthiophene. Journal of the Chemical Society, Perkin Transactions 1, (8), 887-893. Available at: [Link]

• King, W. J., & Nord, F. F. (1949). The Vilsmeier-Haack Reaction. Journal of Organic Chemistry, 14(4), 638-642. Available at: [Link]

• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier reaction of non-aromatic compounds. Organic Reactions, 49, 1-330. Available at: [Link]

• Cam-paigne, E., & Tullar, B. F. (1953). The Bromination of 3-Methylthiophene. Journal of the American Chemical Society, 75(15), 3744-3746. Available at: [Link]

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

• Rizwan, K., et al. (2014). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 8(1), 65. Available at: [Link]

• Zubair, M., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. RSC Advances, 8(52), 29631-29645. Available at: [Link]

• PubChem. (n.d.). 3-Methyl-2-thiophenecarboxaldehyde. National Center for Biotechnology Information. Retrieved from: [Link]

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• Organic Syntheses. (n.d.). 2-Thenaldehyde. Retrieved from: [Link]

• PubChem. (n.d.). 2-Bromo-5-methylthiophene. National Center for Biotechnology Information. Retrieved from: [Link]

• IUPAC. (n.d.). Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry. Available at: [Link]

• Angene Chemical. (n.d.). Thiophene, 2-bromo-5-(diethoxymethyl)-3-methyl-. Retrieved from: [Link]

• Pharmaffiliates. (n.d.). 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. Retrieved from: [Link]

• Beilstein Journals. (2007). Development of potential manufacturing routes for substituted thiophenes. Beilstein Journal of Organic Chemistry, 3, 23. Available at: [Link]

• Ikram, M., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Molecules, 26(11), 3148. Available at: [Link]

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An In-Depth Technical Guide to 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: A Key Intermediate in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of functionalized heterocyclic building blocks is paramount for the efficient construction of complex molecular architectures. Among these, thiophene derivatives hold a place of distinction due to their prevalence in a wide array of pharmaceuticals and functional materials. This guide provides a comprehensive technical overview of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a versatile intermediate whose strategic placement of reactive functional groups—a bromo moiety for cross-coupling and a protected aldehyde for subsequent elaboration—makes it a valuable tool for the discerning synthetic chemist. This document will delve into its core physicochemical properties, logical synthetic pathways, characteristic reactivity, and potential applications, offering field-proven insights for its effective utilization in research and development.

Core Molecular Attributes

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a substituted thiophene characterized by a bromine atom at the 2-position, a methyl group at the 3-position, and a diethoxymethyl group at the 5-position. The diethoxymethyl group is a diethyl acetal, which serves as a stable protecting group for a formyl (aldehyde) functionality.

Physicochemical Properties

A summary of the key quantitative data for this compound is presented in the table below.

Property	Value	Source
Molecular Weight	279.20 g/mol	[1]
Molecular Formula	C₁₀H₁₅BrO₂S	[1]
CAS Number	1000018-59-6	[1]
Hazard Identification	Irritant	[1]

Strategic Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Conceptual Synthetic Workflow

The overall transformation can be visualized as a three-step process, designed to introduce the required functionalities with high regioselectivity.

Caption: Proposed synthetic workflow for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Detailed Experimental Protocol (Proposed)

This protocol is a well-reasoned, theoretical procedure based on analogous reactions and should be optimized for specific laboratory conditions.

Step 1: Vilsmeier-Haack Formylation of 3-Methylthiophene

• Causality: The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles like thiophene. The electron-donating methyl group at the 3-position directs the electrophilic substitution to the sterically less hindered and electronically activated 5-position.

• Procedure:

  • In a three-necked flask equipped with a stirrer, dropping funnel, and nitrogen inlet, cool dimethylformamide (DMF, 3.0 equiv.) to 0°C.

  • Slowly add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise, maintaining the temperature below 10°C. Stir for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of 3-methylthiophene (1.0 equiv.) in DMF dropwise to the Vilsmeier reagent at 0°C.

  • Allow the reaction mixture to warm to room temperature and then heat to 80°C for 2-3 hours, monitoring by TLC.

  • Cool the mixture and pour it onto crushed ice, followed by neutralization with an aqueous solution of sodium hydroxide.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 5-formyl-3-methylthiophene by column chromatography or distillation.

Step 2: Diethyl Acetal Protection

• Causality: The aldehyde functionality is reactive under various conditions, including electrophilic bromination. Protection as a diethyl acetal renders it inert to these conditions and can be readily removed later under mild acidic conditions.

• Procedure:

  • Dissolve 5-formyl-3-methylthiophene (1.0 equiv.) in anhydrous ethanol.

  • Add triethyl orthoformate (1.5 equiv.) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Reflux the mixture for 4-6 hours, monitoring the disappearance of the starting material by TLC.

  • Cool the reaction and quench with a mild base (e.g., saturated sodium bicarbonate solution).

  • Remove the ethanol under reduced pressure and extract the product with an organic solvent.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield 5-(diethoxymethyl)-3-methylthiophene, which can be used in the next step without further purification if of sufficient purity.

Step 3: Regioselective Bromination

• Causality: The 5-position of the thiophene ring is now blocked by the diethoxymethyl group. The electron-donating nature of the alkyl groups at the 3- and 5-positions activates the ring towards electrophilic substitution, with the 2-position being the most electronically favorable and sterically accessible site for bromination. N-Bromosuccinimide (NBS) is a mild and effective brominating agent for such substrates.

• Procedure:

  • Dissolve 5-(diethoxymethyl)-3-methylthiophene (1.0 equiv.) in a polar aprotic solvent like DMF or acetonitrile.

  • Cool the solution to 0°C and add N-bromosuccinimide (NBS, 1.05 equiv.) portion-wise, keeping the reaction in the dark to prevent radical side reactions.

  • Stir the mixture at 0°C to room temperature for 1-3 hours, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into water and extract with an organic solvent.

  • Wash the organic layer with aqueous sodium thiosulfate solution to remove any remaining bromine, followed by water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, concentrate, and purify the final product, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, by vacuum distillation or column chromatography.

Reactivity and Synthetic Utility

The synthetic value of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene lies in the orthogonal reactivity of its two key functional groups.

Reactions at the Bromo Group

The bromine atom at the 2-position is amenable to a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions.

• Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst and a base allows for the introduction of aryl, heteroaryl, or vinyl substituents.

• Stille Coupling: Coupling with organostannanes provides another avenue for C-C bond formation.

• Heck Reaction: Reaction with alkenes can be used to introduce alkenyl side chains.

• Buchwald-Hartwig Amination: This allows for the formation of C-N bonds, introducing amine functionalities.

• Lithiation: The bromo group can undergo lithium-halogen exchange to form a lithiated thiophene, which is a potent nucleophile for reaction with various electrophiles.

Reactions of the Diethoxymethyl Group

The diethyl acetal is a stable protecting group for the aldehyde. It can be readily deprotected under mild acidic conditions to reveal the reactive formyl group.

• Deprotection: Treatment with aqueous acid (e.g., HCl, acetic acid) or a Lewis acid in the presence of water regenerates the aldehyde.

• Subsequent Transformations of the Aldehyde: The unmasked aldehyde can undergo a wide range of classical aldehyde reactions, including:

  • Wittig olefination

  • Reductive amination

  • Grignard and organolithium additions

  • Oxidation to a carboxylic acid

  • Reduction to an alcohol

Synergistic Reactivity Workflow

The presence of these two functional groups allows for a stepwise elaboration of the thiophene core, making it a valuable building block in multi-step syntheses.

Caption: Key reaction pathways for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Applications in Drug Discovery and Development

The thiophene nucleus is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs. Substituted thiophenes are known to exhibit a wide range of biological activities, including anticancer, antibacterial, anti-inflammatory, and antiviral properties.[2][3]

2-Bromo-5-(diethoxymethyl)-3-methylthiophene serves as a key starting material for the synthesis of more complex thiophene-containing molecules with potential therapeutic applications. The ability to introduce diverse substituents at the 2-position via cross-coupling reactions, and to elaborate the aldehyde at the 5-position, allows for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs. For instance, novel thiophene derivatives with potential antithrombotic or spasmolytic activities have been synthesized from similar brominated thiophene precursors.[4][5]

Safety and Handling

As a brominated organic compound, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene should be handled with appropriate care in a well-ventilated chemical fume hood. Although specific toxicity data is not available, it is classified as an irritant.[1] Safety data sheets for structurally related compounds, such as 2-bromo-3-methylthiophene, indicate that they can be harmful if swallowed and cause eye and skin irritation.[6]

Recommended Handling Precautions:

• Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Engineering Controls: Use in a well-ventilated area, preferably a chemical fume hood.

• Storage: Store in a cool, dry, dark place in a tightly sealed container. Keep away from strong oxidizing agents.

• Spill and Disposal: In case of a spill, absorb with an inert material and dispose of in accordance with local, state, and federal regulations.

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a strategically designed synthetic intermediate that offers a wealth of opportunities for the construction of complex, functionalized thiophene derivatives. Its well-defined physicochemical properties and the orthogonal reactivity of its bromo and protected formyl groups provide a robust platform for molecular elaboration. For researchers in drug discovery and materials science, a thorough understanding of its synthesis, reactivity, and handling is essential for leveraging its full potential in the development of novel and impactful chemical entities.

References

• Ali, A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Future Medicinal Chemistry, 13(15), 1337-1354. Available at: [Link]

• Khan, I., et al. (2017). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 11(1), 98. Available at: [Link]

• Shah, R., & Verma, P. K. (2018). Therapeutic importance of synthetic thiophene. Pharmaceutical and Biological Evaluations, 5(3), 133-144. Available at: [Link]

• Singh, H., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(2), 269-291. Available at: [Link]

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An In-depth Technical Guide to the Stability and Storage of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

This guide provides a comprehensive overview of the critical aspects concerning the stability and proper storage of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. Designed for researchers, scientists, and professionals in drug development, this document synthesizes chemical principles with practical, field-proven insights to ensure the long-term integrity of this valuable synthetic intermediate.

Chemical Profile and Structural Considerations

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a polysubstituted thiophene derivative featuring a bromine atom at the 2-position, a methyl group at the 3-position, and a diethoxymethyl acetal at the 5-position. The stability of this molecule is intrinsically linked to the chemical reactivity of these functional groups. The thiophene ring itself is an aromatic heterocycle, which imparts a degree of stability; however, the substituents introduce specific vulnerabilities that must be understood for proper handling and storage.

Property	Value	Remarks
Molecular Formula	C10H15BrO2S
Molecular Weight	279.19 g/mol
Appearance	Likely a liquid	Based on similar brominated thiophenes.[1]
Boiling Point	Not specified	2-Bromo-3-methylthiophene boils at 173-176 °C.[2]
Density	Not specified	2-Bromo-3-methylthiophene has a density of 1.572 g/mL at 25 °C.
Solubility	Soluble in organic solvents	Expected to be soluble in common organic solvents like chloroform and ethyl acetate.[2]

Core Stability Challenges: A Dichotomy of Functional Groups

The primary stability concerns for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene arise from two key areas of its structure: the acid-labile diethyl acetal and the reactive carbon-bromine bond on the thiophene ring.

The Vulnerability of the Acetal Group to Acid-Catalyzed Hydrolysis

The diethoxymethyl group is an acetal, which serves as a protecting group for an aldehyde. Acetals are notoriously stable under neutral and basic conditions but are highly susceptible to acid-catalyzed hydrolysis.[3] Even trace amounts of acid can initiate the cleavage of the acetal back to its parent aldehyde and ethanol.

Mechanism of Acid-Catalyzed Acetal Hydrolysis:

This reaction can be initiated by:

• Acidic Impurities: Residual acids from synthesis or contaminated storage containers.

• Atmospheric Contaminants: Absorption of acidic gases like CO2 and NOx from the air, which can form acids in the presence of moisture.

• Autocatalysis: Degradation of the thiophene ring could potentially produce acidic byproducts, leading to a self-perpetuating degradation cycle.

The Reactivity of the Brominated Thiophene Moiety

The carbon-bromine bond on the electron-rich thiophene ring is a site of potential reactivity. Several degradation pathways should be considered:

• Photodegradation: Aromatic brominated compounds are known to be susceptible to photodegradation. Exposure to UV light can lead to the homolytic cleavage of the C-Br bond, generating radical species that can participate in a variety of secondary reactions, including dimerization and reaction with solvents.

• Thermal Decomposition: While thiophene and its simple derivatives are generally thermally stable, the presence of substituents can lower the decomposition temperature.[4] At elevated temperatures, decomposition of the thiophene ring can occur, potentially leading to the formation of complex, colored byproducts.[5]

• Oxidation: The sulfur atom in the thiophene ring can be oxidized, especially in the presence of strong oxidizing agents.[6] This can lead to the formation of thiophene-S-oxides or thiophene-S,S-dioxides, which have significantly different chemical properties and may be unstable.

Recommended Storage and Handling Protocols

To mitigate the risks of degradation and ensure the long-term stability of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, the following protocols are strongly recommended.

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Reduces the rate of potential degradation reactions.[2][7]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes contact with atmospheric oxygen and moisture, preventing oxidation and hydrolysis.
Light	Amber or opaque containers	Protects the compound from light to prevent photodegradation.[8]
Container	Tightly sealed, high-purity glass	Prevents contamination and absorption of atmospheric moisture and acidic gases.[9][10][11][12][13][14]

Workflow for Optimal Storage:

Incompatible Materials

To prevent unwanted reactions and degradation, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene should be stored away from the following classes of compounds:

• Strong Acids: Will rapidly catalyze the hydrolysis of the acetal group.

• Strong Bases: Can promote elimination or other reactions involving the bromo-substituent.[10]

• Strong Oxidizing Agents: May lead to the oxidation of the thiophene ring.[9][10]

• Strong Reducing Agents: Could potentially reduce the carbon-bromine bond.[10]

Monitoring for Signs of Degradation

Regular inspection of the stored material is crucial for ensuring its quality. The following are potential indicators of degradation:

• Color Change: The appearance of a yellow or brown discoloration may indicate the formation of polymeric or oxidized byproducts. Pure 2-bromo-3-methylthiophene is described as a yellow liquid.[9]

• Phase Separation or Precipitation: The formation of solids or a separate liquid layer could be a sign of hydrolysis or other degradation processes.

• Changes in Spectroscopic Data: Periodic analysis by NMR, IR, or GC-MS can provide a definitive assessment of the compound's purity and detect the presence of degradation products. The appearance of an aldehyde peak in the 1H NMR spectrum (around 9-10 ppm) would be a clear indication of acetal hydrolysis.

Conclusion

The stability of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is governed by the interplay of its acetal and brominated thiophene functionalities. While the compound is expected to be stable under proper storage conditions, it is susceptible to degradation through acid-catalyzed hydrolysis, photodegradation, and, to a lesser extent, thermal decomposition and oxidation. Adherence to the storage and handling protocols outlined in this guide—specifically, storage at 2-8°C under an inert atmosphere and protected from light, in a tightly sealed container—is paramount to preserving the integrity and purity of this important chemical intermediate. Regular monitoring for physical and chemical changes will further ensure its suitability for downstream applications.

References

• Zhang, L., et al. (2021). Mechanisms of Bromination between Thiophenes and NBS: a DFT Investigation. RSC Advances, 11(58), 36845-36853.
• Jayaghori, T., et al. (2017). Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. Journal of the American Chemical Society, 139(4), 1535-1544.
• Gomez-Bombarelli, R., et al. (2024). Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. International Journal of Molecular Sciences, 25(4), 2345.
• Kresge, A. J., & Tang, Y. C. (1982). Substituent effects on the pH sensitivity of acetals and ketals and their correlation with encapsulation stability in polymeric nanogels. Journal of the American Chemical Society, 104(25), 7224-7228.
• Takeda Chemical Industries, Ltd. (1977). U.S. Patent No. 4,051,151. Washington, DC: U.S.
• Karkkainen, J., et al. (2022). Syntheses of Thiophene and Thiazole-Based Building Blocks and Their Utilization in the Syntheses of A-D-A Type Organic Semiconducting Materials with Dithienosilolo Central Unit. Molecules, 27(14), 4615.

• Cole-Parmer. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Bromothiophene. Retrieved from [Link]

• Gronowitz, S. (Ed.). (1991).
• Adanin, V. M., et al. (2002). A novel method for the bromination of thiophenes. Russian Chemical Bulletin, 51(10), 1968-1970.

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. Retrieved from [Link]

• Orola, L., et al. (2019). Uniaxial negative thermal expansion in polymorphic 2-bromobenzophenone, due to aromatic interactions?. CrystEngComm, 21(3), 445-454.
• Cerveau, G., et al. (2004). Dimerization reactions with oxidized brominated thiophenes. New Journal of Chemistry, 28(10), 1279-1283.
• Guillaumel, J., et al. (1986). Synthesis and thermal decomposition of azidovinylbenzo[b]thiophenes. Journal of the Chemical Society, Perkin Transactions 1, 1131-1135.

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2-Bromo-5-(diethoxymethyl)-3-methylthiophene safety and handling

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

This guide provides comprehensive safety and handling information for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, tailored for researchers, scientists, and professionals in drug development. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally related brominated thiophenes and general principles of handling acetals to provide a thorough understanding of its potential hazards and the necessary precautions.

Compound Profile and Inferred Hazard Analysis

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a substituted thiophene derivative. Its structure combines a brominated methylthiophene core with a diethoxymethyl group, an acetal functional group. This combination dictates its reactivity and toxicological profile.

Structural Features and Their Safety Implications

• Brominated Thiophene Core: Brominated aromatic compounds can be irritants and may have toxic properties. Thiophene derivatives themselves can vary in their toxicological profiles, but caution is always warranted.

• Diethoxymethyl Group (Acetal): The acetal functional group is generally stable under neutral and basic conditions but is susceptible to hydrolysis under acidic conditions, which would release ethanol and the corresponding aldehyde. This reactivity must be considered during storage and handling.

Inferred GHS Classification

Based on the hazard classifications of similar compounds like 2-Bromo-5-methylthiophene, the following GHS classifications are inferred[1]:

• Flammable Liquids: Potentially a combustible liquid.

• Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or if inhaled[1].

• Skin Corrosion/Irritation: Likely to cause skin irritation[1].

• Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation[1].

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

A summary of inferred hazard statements is presented in the table below.

Hazard Class	Inferred Hazard Statement	Source for Inference
Flammable Liquid	H227: Combustible liquid	[1]
Acute Toxicity, Oral	H302: Harmful if swallowed	[1]
Acute Toxicity, Dermal	H312: Harmful in contact with skin	[1]
Acute Toxicity, Inhalation	H332: Harmful if inhaled	[1]
Skin Irritation	H315: Causes skin irritation	[1]
Eye Irritation	H319: Causes serious eye irritation	[1]
STOT - Single Exposure	H335: May cause respiratory irritation	[1]

Prudent Laboratory Practices: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential when handling 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Engineering Controls

• Chemical Fume Hood: All handling of this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.

• Safety Shower and Eyewash Station: A readily accessible and tested safety shower and eyewash station are mandatory in the work area.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling the compound:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any signs of degradation or puncture before use.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. A full-face shield should be worn when there is a risk of splashing.

• Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For larger quantities or procedures with a higher risk of spillage, a chemical-resistant apron is recommended.

• Footwear: Closed-toe shoes are mandatory in the laboratory.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial to prevent accidents and exposure.

Handling Procedures

• Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe vapors or mists. Avoid contact with skin and eyes. Do not ingest.

• Grounding and Bonding: For transfers of larger quantities, use proper grounding and bonding procedures to prevent static discharge.

• Use of Non-Sparking Tools: Employ non-sparking tools when handling the compound, especially if it is determined to be a flammable liquid.

• Inert Atmosphere: While not explicitly stated for this compound, consider handling under an inert atmosphere (e.g., nitrogen or argon) if it is sensitive to air or moisture, which can be a property of some organometallic reagents derived from such compounds.

Storage Conditions

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[2].

• Incompatible Materials: Store away from strong oxidizing agents and strong acids[2]. The diethoxymethyl group is acid-sensitive.

• Temperature: Store in a cool environment, as elevated temperatures can increase vapor pressure and the risk of fire.

Experimental Workflow: A Step-by-Step Guide to Safe Use

The following is a generalized protocol for using 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in a chemical reaction.

Preparation and Reaction Setup

• Gather all necessary materials: This includes the compound, solvents, reagents, and all required PPE.

• Ensure the reaction vessel is clean, dry, and free of any acidic residues.

• Set up the reaction in a chemical fume hood.

• If the reaction is air or moisture-sensitive, assemble the apparatus for use under an inert atmosphere.

Dispensing and Addition

• Don appropriate PPE.

• Carefully measure the required amount of the compound. For liquids, this should be done using a calibrated syringe or graduated cylinder.

• Add the compound to the reaction vessel slowly and in a controlled manner. For exothermic reactions, addition should be done portion-wise or via a dropping funnel, with cooling if necessary.

Work-up and Purification

• Quench the reaction carefully, being mindful of any potential exotherms.

• Perform extractions and washes in a separatory funnel within the fume hood.

• When concentrating the product, use a rotary evaporator with appropriate solvent trapping and vacuum.

The logical flow of a safe experimental procedure is illustrated in the diagram below.

Caption: A generalized workflow for the safe handling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in a laboratory setting.

Emergency Procedures: Preparedness and Response

Prompt and correct response to an emergency is critical.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately[2].

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention[2].

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

• Ingestion: If swallowed, call a poison control center or doctor immediately for treatment advice. Do not induce vomiting unless told to do so by a poison control center or doctor.

Spill and Leak Response

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection if necessary.

• Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

• Collect the absorbed material into a suitable container for disposal.

• Clean the spill area thoroughly.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam[2].

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Vapors may form explosive mixtures with air. During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

The decision-making process for responding to an emergency is outlined in the following diagram.

Caption: A decision tree for responding to emergencies involving 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Waste Disposal

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

• Product: Dispose of this material and its container to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.

• Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

Conclusion

References

• Purosolv. (2025). Safety Protocols for Handling Pharma-Grade Acetone in Laboratories. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). Safety Data Sheet - 2-Bromo-3-methylthiophene.

• University of Wisconsin-La Crosse. (n.d.). Part D: Chemical Safety Procedures for Laboratories. Retrieved from [Link]

• ChemSynthesis. (2025). 2-bromo-5-(bromomethyl)thiophene. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-thenyl bromide. Retrieved from [Link]

• Sigma-Aldrich. (2024). Safety Data Sheet - Diethoxy(methyl)silane.

• Stanford University. (n.d.). Acetaldehyde. Retrieved from [Link]

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• Agilent Technologies. (2024). Safety Data Sheet - Acetaldehyde.

• Western Carolina University. (n.d.). Standard Operating Procedure for the use of Acetaldehyde. Retrieved from [Link]

• Loba Chemie. (n.d.). 2-ACETYLTHIOPHENE FOR SYNTHESIS.

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Introduction: The Thiophene Core in Modern Chemistry

An In-depth Technical Guide to the Exploratory Reactions of Functionalized Thiophenes

Thiophene, a five-membered aromatic heterocycle containing a single sulfur atom, stands as a cornerstone in contemporary chemical science.[1] Its unique electronic properties and structural resemblance to benzene have established it as a "privileged pharmacophore" in medicinal chemistry and a fundamental building block for advanced organic materials.[2][3] Thiophene-containing compounds are integral to numerous FDA-approved drugs, spanning therapeutic areas from cardiovascular disease to oncology and neurology.[2] Beyond pharmaceuticals, thiophene derivatives are pivotal in the development of organic semiconductors, light-emitting diodes (OLEDs), and field-effect transistors (OFETs).[2]

This guide offers a deep dive into the principal reactive pathways of the thiophene nucleus, designed for researchers, chemists, and drug development professionals. We will move beyond simple procedural descriptions to explore the underlying principles and causal relationships that govern experimental outcomes. The discussion is structured around three core pillars of thiophene reactivity: Electrophilic Aromatic Substitution, Metal-Mediated Cross-Coupling, and Cycloaddition Reactions, providing both mechanistic insights and field-tested protocols.

Pillar 1: Electrophilic Aromatic Substitution (EAS) - The Fundamental Reactivity

The thiophene ring is an electron-rich aromatic system, making it highly susceptible to electrophilic attack. The sulfur atom's lone pair of electrons participates in the aromatic sextet, significantly increasing the ring's electron density and rendering it more reactive towards electrophiles than benzene.[2][4][5]

Causality of Regioselectivity: The C2 vs. C3 Position

Electrophilic substitution on an unsubstituted thiophene ring overwhelmingly occurs at the C2 (or α) position.[4][5] This preference is a direct consequence of the superior stability of the carbocation intermediate (the sigma complex or Wheland intermediate) formed during the reaction.

• Attack at C2: The positive charge in the intermediate can be delocalized across three resonance structures, including one where the charge is stabilized by the sulfur atom. This extensive delocalization results in a more stable, lower-energy intermediate.[6]

• Attack at C3: The intermediate formed from attack at the C3 (or β) position is less stable, as the positive charge can only be delocalized over two resonance structures.[6] The pathway through the more stable C2-intermediate is therefore kinetically favored.

Caption: Regioselectivity in Thiophene Electrophilic Aromatic Substitution.

Key EAS Reactions & Experimental Considerations

• Halogenation: Thiophene reacts vigorously with chlorine and bromine.[3] To avoid polysubstitution and control the reaction, milder halogenating agents like N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) in solvents such as THF or acetonitrile are preferred for monosubstitution at the C2 position.[7]

• Friedel-Crafts Acylation: This is a robust method for introducing acyl groups, typically at the C2 position, using an acyl chloride or anhydride with a Lewis acid catalyst (e.g., SnCl₄, AlCl₃). Milder catalysts like SnCl₄ are often sufficient due to thiophene's high reactivity, minimizing side reactions.[1]

• Vilsmeier-Haack Formylation: This reaction introduces a formyl group (-CHO) onto the ring, a crucial handle for further functionalization. It uses phosphoryl chloride (POCl₃) and a formamide derivative (like DMF) to generate the Vilsmeier reagent, which acts as the electrophile. The reaction reliably yields 2-thiophenecarboxaldehyde.[8]

Experimental Protocol: Friedel-Crafts Acylation of Thiophene

Objective: To synthesize 2-acetylthiophene via Friedel-Crafts acylation, demonstrating the regioselective introduction of an acyl group.

Materials:

• Thiophene (1.0 eq)

• Acetic anhydride (1.1 eq)

• Tin(IV) chloride (SnCl₄) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (N₂ or Ar), charge a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer with thiophene and anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add acetic anhydride to the solution. Subsequently, add SnCl₄ dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. The choice of SnCl₄ over AlCl₃ is causal; it is a milder Lewis acid, which is sufficient for the activated thiophene ring and reduces the risk of polymerization or other side reactions.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and 1 M HCl. This hydrolyzes the tin salts and separates the organic phase.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine. The bicarbonate wash is critical to neutralize any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure 2-acetylthiophene.

Pillar 2: Metal-Mediated Cross-Coupling - Forging Complex Architectures

Modern organic synthesis relies heavily on metal-catalyzed cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds. For functionalized thiophenes, these methods are indispensable for creating oligomers, polymers, and complex drug-like molecules. The general principle involves the reaction of an organometallic thiophene species with an organic halide (or triflate) in the presence of a metal catalyst, typically based on palladium.

Caption: Generalized workflow for Palladium-catalyzed cross-coupling reactions.

Key Cross-Coupling Reactions & Mechanistic Considerations

Reaction Name	Thiophene Reagent	Coupling Partner	Key Catalyst/Conditions	Rationale & Insights
Suzuki Coupling	Thienylboronic acid/ester	Aryl/Vinyl Halide	Pd(PPh₃)₄, Pd(dppf)Cl₂, aqueous base (Na₂CO₃, K₂CO₃)	Highly versatile and tolerant of many functional groups. The base is crucial for activating the boronic acid for transmetalation. Boronic esters offer enhanced stability and are often preferred.
Stille Coupling	Thienylstannane	Aryl/Vinyl Halide	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	Proceeds under neutral conditions, but the toxicity of organotin reagents is a significant drawback. Often provides high yields where other methods fail.[9]
Kumada Coupling	Thienyl Grignard (Th-MgBr)	Aryl/Vinyl Halide	Ni(dppp)Cl₂, Pd catalysts	Utilizes highly reactive Grignard reagents, which are incompatible with acidic protons. The choice of a nickel catalyst is common and cost-effective.[9]
Sonogashira Coupling	Halothiophene (Th-I, Th-Br)	Terminal Alkyne	Pd catalyst (e.g., PdCl₂(PPh₃)₂), Cu(I) co-catalyst, amine base	A powerful method for C(sp²)-C(sp) bond formation. The copper co-catalyst facilitates the formation of a copper acetylide intermediate, which is key to the catalytic cycle.

C-H Activation: A Modern Paradigm

Direct C-H activation/functionalization is an emerging, atom-economical strategy that bypasses the need to pre-functionalize the thiophene ring with a halide or organometallic group. These reactions, often catalyzed by palladium, rhodium, or ruthenium, can selectively couple a C-H bond (typically at the C2 position) with a coupling partner. This approach reduces synthetic steps and waste, aligning with the principles of green chemistry.

Experimental Protocol: Suzuki Coupling of 2-Bromothiophene

Objective: To synthesize 2-phenylthiophene, demonstrating a standard Suzuki cross-coupling protocol.

Materials:

• 2-Bromothiophene (1.0 eq)

• Phenylboronic acid (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene and Water (e.g., 4:1 mixture)

• Ethyl acetate

• Brine

Procedure:

• Setup: To a round-bottom flask, add 2-bromothiophene, phenylboronic acid, K₂CO₃, and the Pd(PPh₃)₄ catalyst. The choice of a pre-catalyst like Pd(PPh₃)₄ is for convenience; it readily generates the active Pd(0) species in situ.

• Degassing: Add the toluene/water solvent mixture. It is critical to degas the reaction mixture thoroughly (e.g., by bubbling argon through the solution for 15-20 minutes or by several freeze-pump-thaw cycles) to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Reaction: Heat the mixture to reflux (e.g., 90-100 °C) under an inert atmosphere and stir vigorously for 4-12 hours. The biphasic system requires efficient stirring to ensure phase transfer of the aqueous base and boronic acid.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the layers in a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (2x). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using hexanes as the eluent) to obtain pure 2-phenylthiophene.

Pillar 3: Cycloaddition Reactions - Harnessing Diene Reactivity

While the aromaticity of thiophene makes it a reluctant participant in Diels-Alder reactions, its corresponding S,S-dioxide is a highly reactive and synthetically valuable diene. The electron-withdrawing sulfonyl group breaks the ring's aromaticity and activates the diene system for [4+2] cycloaddition reactions, even with electron-rich alkenes.[10]

The primary synthetic value of this reaction lies in the fact that the initial cycloadduct readily undergoes cheletropic extrusion of sulfur dioxide (SO₂) upon heating, leading to the formation of a new cyclohexadiene ring. This provides a powerful route to construct complex polycyclic aromatic systems.

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Protocols & Analytical Methods

Stille coupling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

An Application Guide to the Stille Coupling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Abstract

This document provides a comprehensive technical guide for performing the Stille cross-coupling reaction on 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. Thiophene-based molecular scaffolds are of paramount importance in the fields of medicinal chemistry, organic electronics, and materials science.[1][2][3] The Stille coupling offers a robust and versatile method for carbon-carbon bond formation, demonstrating remarkable tolerance for a wide array of functional groups, which makes it an indispensable tool in complex molecule synthesis.[4][5][6] This guide is intended for researchers, chemists, and process development professionals, offering in-depth mechanistic insights, a detailed step-by-step laboratory protocol, optimization strategies, and troubleshooting advice to ensure successful execution and high-yield synthesis of functionalized 3-methylthiophene derivatives.

Introduction: The Strategic Importance of Thiophene Coupling

The palladium-catalyzed Stille cross-coupling reaction, a cornerstone of modern organic synthesis, facilitates the formation of a carbon-carbon bond between an organostannane (organotin) reagent and an organic halide or pseudohalide.[7][8][9] Its broad adoption stems from the mild reaction conditions required and the exceptional stability of organostannane reagents to air and moisture, a distinct advantage over other organometallic reagents.[6][7]

The substrate of focus, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, is a valuable synthetic intermediate. The thiophene core is a privileged structure in numerous pharmaceuticals and organic materials. The substituents offer strategic advantages:

• 2-Bromo Group: Provides a reactive handle for the cross-coupling reaction. The C-Br bond at the 2-position of a thiophene is known to be more reactive in palladium-catalyzed couplings than a C-Br bond at the 3-position, offering potential for regioselectivity in more complex systems.[1]

• 3-Methyl Group: Influences the electronic properties and steric environment of the thiophene ring.

• 5-(diethoxymethyl) Group: This acetal serves as a protected aldehyde. Its stability under the neutral or slightly basic conditions of the Stille coupling allows for the introduction of complex moieties without compromising the aldehyde functionality, which can be easily deprotected in a subsequent acidic step for further derivatization.

This guide will detail the coupling of this substrate with a representative aryl stannane, providing a foundational protocol that can be adapted for various coupling partners.

The Catalytic Cycle: A Mechanistic Overview

The efficacy of the Stille coupling hinges on a palladium catalyst, typically in its Pd(0) oxidation state, navigating a well-defined catalytic cycle. Understanding this mechanism is crucial for rationalizing experimental choices and troubleshooting. The cycle comprises three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[4][7][10]

• Oxidative Addition: The cycle initiates with the coordinatively unsaturated 14-electron Pd(0) complex undergoing oxidative addition with the organic halide (the thiophene substrate). This step involves the insertion of the palladium atom into the carbon-halogen bond, forming a 16-electron square planar Pd(II) intermediate.[11]

• Transmetalation: The organostannane reagent then exchanges its organic group with the halide on the palladium complex. This is often the rate-limiting step. The exact mechanism can vary, proceeding through either an open or a cyclic transition state, and can be accelerated by additives.[7][11]

• Reductive Elimination: The final step involves the two organic groups on the palladium complex coupling together. The newly formed C-C bond is eliminated from the complex, yielding the desired product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[4][7]

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Detailed Experimental Protocol

This section outlines a reliable protocol for the with Tributyl(phenyl)stannane.

Materials and Reagents

Reagent	Supplier	Purity	CAS Number	Notes
2-Bromo-5-(diethoxymethyl)-3-methylthiophene	Commercial	>97%	187915-43-3	Starting material
Tributyl(phenyl)stannane	Commercial	>97%	960-16-7	Coupling partner
Tetrakis(triphenylphosphine)palladium(0)	Commercial	>98%	14221-01-3	Catalyst, light and air sensitive
Anhydrous Toluene	Commercial	>99.8%	108-88-3	Solvent, packaged under N₂
Potassium Fluoride (KF)	Commercial	>99%	7789-23-3	For work-up
Celite® 545	Commercial	N/A	61790-53-2	Filtration aid
Diethyl Ether	Reagent Grade	N/A	60-29-7	For extraction
Brine (Saturated NaCl solution)	Lab Prepared	N/A	N/A	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	N/A	7487-88-9	Drying agent
Silica Gel	Commercial	230-400 mesh	7631-86-9	For column chromatography

Safety Precautions

• Organotin Toxicity: Organostannane reagents are highly toxic, particularly volatile ones.[7] All manipulations must be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and nitrile gloves.

• Palladium Catalysts: Palladium compounds can be toxic and are potent sensitizers. Avoid inhalation of dust and skin contact.

• Solvents: Toluene and diethyl ether are flammable. Ensure all heating is performed using a heating mantle and that no ignition sources are present.

Reaction Setup and Execution

Caption: Step-by-step experimental workflow diagram.

Step-by-Step Procedure:

• Inert Atmosphere: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Allow the apparatus to cool to room temperature under a stream of argon or nitrogen.

• Reagent Addition: To the flask, add 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.00 g, 3.41 mmol, 1.0 equiv). Add anhydrous toluene (35 mL) via syringe.

• Stannane Addition: Add Tributyl(phenyl)stannane (1.38 g, 1.25 mL, 3.75 mmol, 1.1 equiv) to the solution via syringe.

• Catalyst Addition: In a single portion, add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (197 mg, 0.17 mmol, 0.05 equiv). Causality Note: The catalyst is added last to minimize premature decomposition before the reaction is heated.

• Degassing: Bubble argon through the reaction mixture via a long needle for 15 minutes to ensure all dissolved oxygen is removed. Oxygen can oxidize the Pd(0) catalyst, rendering it inactive.

• Reaction: Heat the mixture to reflux (approx. 110 °C) using a heating mantle. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexanes:Ethyl Acetate eluent) until the starting bromide spot has been consumed (typically 12-24 hours).

• Work-up - Tin Removal: Cool the reaction to room temperature. Dilute the dark mixture with diethyl ether (50 mL). Add 50 mL of a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for 2-3 hours.[10] Causality Note: Fluoride ions have a high affinity for tin, forming insoluble tributyltin fluoride (Bu₃SnF), which precipitates from the organic phase and can be removed by filtration.

• Filtration: Filter the resulting slurry through a pad of Celite®. Wash the filter cake thoroughly with diethyl ether (3 x 20 mL).

• Extraction: Transfer the combined filtrate to a separatory funnel. Wash the organic layer with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing to 5% ethyl acetate) to afford the pure product, 2-phenyl-5-(diethoxymethyl)-3-methylthiophene.

Optimization and Troubleshooting

The success of the Stille coupling can be sensitive to several parameters. The following table summarizes key variables and their impact, while the subsequent table provides a troubleshooting guide.

Table 1: Key Reaction Parameter Optimization

Parameter	Options & Considerations	Rationale & Impact
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃/P(t-Bu)₃, PdCl₂(dppf)	The choice of ligand is critical. Electron-rich, bulky phosphine ligands like P(t-Bu)₃ often accelerate oxidative addition and reductive elimination, allowing for lower catalyst loadings or reaction temperatures.[5]
Solvent	Toluene, Dioxane, DMF, THF	Toluene is a good non-polar choice for many Stille couplings. More polar aprotic solvents like DMF or Dioxane can sometimes increase reaction rates but may require higher temperatures and more rigorous degassing.[10]
Additives	CuI, LiCl, CsF	CuI: Can act as a co-catalyst to accelerate the transmetalation step.[5] LiCl: Can facilitate the reaction by forming a more reactive organostannane intermediate or by preventing phosphine ligand dissociation from the palladium center.[11]
Temperature	Room Temp to 120 °C	Higher temperatures increase the reaction rate but can also lead to catalyst decomposition and side reactions like stannane homocoupling. Optimization is key.
Stannane Partner	Aryl, Vinyl, Alkynyl, Allyl	The rate of group transfer from tin is generally: Alkynyl > Alkenyl > Aryl > Allyl/Benzyl >> Alkyl.[11] Using tributyl or trimethyl stannanes ensures the desired group is preferentially transferred.

Table 2: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized).2. Insufficiently degassed solvent.3. Impure starting materials.	1. Use fresh catalyst or a different Pd source.2. Ensure rigorous degassing of the reaction mixture.3. Re-purify starting materials. Consider adding a ligand scavenger if impurities are suspected.
Homocoupling of Stannane	1. Presence of oxygen.2. High reaction temperature.	1. Improve inert atmosphere technique and degassing.2. Lower the reaction temperature and monitor for longer.
Debromination of Substrate	1. Presence of water or protic impurities.2. Side reaction pathway.	1. Use rigorously dried solvent and reagents.2. Try a different ligand/catalyst system.
Difficulty Removing Tin Byproducts	1. Incomplete precipitation with KF.2. Bu₃SnX is soluble in the solvent system.	1. Increase stirring time with KF solution or use a different fluoride source (e.g., TBAF).2. Attempt an alternative work-up: wash with DBU/water or use a fluorous-tagged stannane if available.

Conclusion

The Stille cross-coupling reaction is a highly effective method for the functionalization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. By carefully controlling the reaction parameters—particularly the choice of catalyst, solvent, and the exclusion of oxygen—researchers can achieve high yields of the desired coupled products. The protocol detailed herein provides a robust starting point for the synthesis of a wide range of 2-aryl-3-methylthiophene derivatives, which are valuable precursors in drug discovery and materials science. The strategic use of the acetal protecting group further enhances the synthetic utility of this building block, enabling complex molecular architectures to be constructed efficiently.

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• RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS. Organic Syntheses. [Link]

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Application Notes and Protocols: Synthesis of Functional Polythiophenes Using 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Introduction: Unlocking Functional Conjugated Polymers

Polythiophenes are a cornerstone class of conductive polymers, pivotal to advancements in organic electronics, including organic photovoltaics (OPVs), field-effect transistors (OFETs), and chemical sensors.[1][2] The strategic introduction of functional groups onto the polythiophene backbone is a powerful approach to tailor their electronic properties, solubility, and processability, and to enable post-polymerization modifications.[3][4] The aldehyde moiety is a particularly versatile functional group, serving as a reactive handle for a wide array of chemical transformations, including cross-linking, surface immobilization, and the introduction of complex molecular architectures.[3][5]

This guide provides a comprehensive overview and detailed protocols for the use of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene as a key monomer for the synthesis of aldehyde-functionalized poly(3-methylthiophene). The diethoxymethyl group serves as a stable acetal protecting group for the aldehyde functionality, which is crucial for compatibility with the organometallic intermediates inherent to common polymerization techniques like Grignard Metathesis (GRIM) polymerization.[6][7] Subsequent deprotection yields the target poly(3-methyl-5-formylthiophene), a highly valuable platform for advanced materials development.

These application notes are designed for researchers and scientists in materials chemistry and drug development, providing both the theoretical underpinnings and practical, step-by-step guidance for the synthesis and characterization of these functional polymers.

The Strategic Advantage of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

The design of the 2-Bromo-5-(diethoxymethyl)-3-methylthiophene monomer is predicated on several key considerations:

• Regioregularity: The 3-methyl substituent directs the polymerization to achieve a high degree of head-to-tail (HT) coupling, which is essential for maximizing charge carrier mobility and achieving desired optoelectronic properties.[6]

• Controlled Functionality: The diethoxymethyl acetal provides robust protection of the aldehyde group during polymerization, preventing unwanted side reactions. This protecting group can be readily removed under acidic conditions post-polymerization to unmask the reactive aldehyde.[8]

• Versatility in Polymerization: This monomer is amenable to established, controlled polymerization techniques such as Grignard Metathesis (GRIM) and Stille coupling, allowing for the synthesis of well-defined polymers with controlled molecular weights and low dispersity.[9][10]

Synthesis of Poly(5-(diethoxymethyl)-3-methylthiophene) via Grignard Metathesis (GRIM) Polymerization

GRIM polymerization is a powerful chain-growth method for the synthesis of regioregular poly(3-alkylthiophenes).[6][7] The mechanism involves a nickel-catalyzed cross-coupling of a thienyl Grignard reagent, which is formed in situ from the corresponding brominated monomer.[11]

Experimental Protocol: GRIM Polymerization

Materials:

• 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (Monomer)

• tert-Butylmagnesium chloride (1.0 M in THF)

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Hydrochloric Acid (HCl)

• Standard glassware for air-sensitive reactions (Schlenk line, argon atmosphere)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, add 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq). Dissolve the monomer in anhydrous THF.

• Grignard Formation: Cool the solution to 0 °C and slowly add tert-butylmagnesium chloride (1.05 eq) dropwise. Stir the mixture at room temperature for 1 hour to ensure the formation of the thienyl Grignard reagent.

• Initiation: In a separate Schlenk flask, dissolve Ni(dppp)Cl₂ (0.01 eq) in a minimal amount of anhydrous THF. Add this catalyst solution to the Grignard reagent mixture.

• Polymerization: Stir the reaction mixture at room temperature for 2 hours. The solution will typically darken, indicating polymer formation.

• Termination: Quench the polymerization by the slow addition of 5 M HCl.

• Precipitation and Purification: Precipitate the polymer by pouring the reaction mixture into methanol. Collect the solid polymer by filtration.

• Soxhlet Extraction: Purify the polymer by sequential Soxhlet extraction with methanol, acetone, and hexane to remove catalyst residues and low molecular weight oligomers. The final polymer is then extracted with chloroform.

• Drying: Concentrate the chloroform fraction and dry the polymer under vacuum to yield poly(5-(diethoxymethyl)-3-methylthiophene) as a solid.

Characterization of the Protected Polymer

Parameter	Typical Value	Method
Molecular Weight (Mn)	10 - 30 kDa	Gel Permeation Chromatography (GPC)
Dispersity (Đ)	1.2 - 1.5	Gel Permeation Chromatography (GPC)
¹H NMR (CDCl₃, δ)	~7.0 (s, 1H, thiophene-H), ~5.5 (s, 1H, -CH(OEt)₂), ~3.6 (q, 4H, -OCH₂CH₃), ~2.3 (s, 3H, thiophene-CH₃), ~1.2 (t, 6H, -OCH₂CH₃)	Nuclear Magnetic Resonance Spectroscopy
UV-Vis (CHCl₃, λmax)	430 - 450 nm	UV-Visible Spectroscopy

Deprotection to Yield Poly(3-methyl-5-formylthiophene)

The conversion of the acetal-protected polymer to the aldehyde-functionalized polymer is a critical step that can be achieved through acid-catalyzed hydrolysis.

Experimental Protocol: Acetal Deprotection

Materials:

• Poly(5-(diethoxymethyl)-3-methylthiophene)

• Tetrahydrofuran (THF)

• Hydrochloric Acid (2 M)

• Sodium Bicarbonate (saturated solution)

• Chloroform

• Methanol

Procedure:

• Dissolution: Dissolve the poly(5-(diethoxymethyl)-3-methylthiophene) in THF.

• Hydrolysis: Add 2 M HCl and stir the mixture vigorously at room temperature for 12-24 hours. The progress of the reaction can be monitored by ¹H NMR spectroscopy by observing the disappearance of the acetal proton signal (~5.5 ppm) and the appearance of the aldehyde proton signal (~9.8 ppm).

• Neutralization: Quench the reaction by adding a saturated solution of sodium bicarbonate until the aqueous layer is neutral.

• Extraction: Extract the polymer into chloroform. Wash the organic layer with water and then brine.

• Precipitation: Precipitate the polymer by adding the chloroform solution to methanol.

• Drying: Collect the solid by filtration and dry under vacuum to yield poly(3-methyl-5-formylthiophene).

Characterization of the Deprotected Polymer

Parameter	Expected Signal/Value	Method
¹H NMR (CDCl₃, δ)	~9.8 (s, 1H, -CHO), ~7.5 (s, 1H, thiophene-H), ~2.4 (s, 3H, thiophene-CH₃)	Nuclear Magnetic Resonance Spectroscopy
FTIR (cm⁻¹)	~1680 cm⁻¹ (C=O stretch of aldehyde)	Fourier-Transform Infrared Spectroscopy
UV-Vis (CHCl₃, λmax)	Red-shift compared to the protected polymer	UV-Visible Spectroscopy

Workflow and Mechanistic Overview

The overall synthetic strategy is a two-step process involving polymerization followed by deprotection. The GRIM polymerization proceeds through a chain-growth mechanism, which allows for good control over the polymer's molecular weight.

Caption: Synthetic workflow from monomer to functional polymer.

Applications in Research and Development

The resulting poly(3-methyl-5-formylthiophene) is a versatile platform for a range of applications:

• Biosensors: The aldehyde groups can be used to covalently immobilize biorecognition elements such as enzymes or antibodies for the development of highly specific and sensitive biosensors.[4]

• Drug Delivery: The polymer can be functionalized with targeting ligands or therapeutic agents for targeted drug delivery systems.

• Cross-linked Networks: The aldehyde functionality allows for the formation of cross-linked polymer networks, which can enhance the stability and processability of the material for applications in organic electronics.[3]

• Surface Modification: The polymer can be grafted onto surfaces to alter their properties, for example, to create biocompatible coatings or to fabricate components for microfluidic devices.

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a strategically designed monomer that provides a reliable and versatile route to aldehyde-functionalized polythiophenes. The protocols detailed in this guide, based on the robust GRIM polymerization and straightforward deprotection, offer a clear pathway for researchers to synthesize these valuable materials. The resulting functional polymers hold significant promise for a wide array of applications, from advanced electronic devices to innovative biomedical technologies.

References

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• Synthesis and Polymerization of Thiophene-Bearing 2-Oxazolines and 2-Oxazines Lee, Aaron. HELDA - University of Helsinki. [Link]

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• grignard metathesis (grim) method for the. Department of Chemistry - Mellon College of Science. [Link]

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• Facile synthesis of poly(3-hexylthiophene)-block-poly(ethylene oxide) copolymers via Steglich esterification. Polymer Chemistry (RSC Publishing). [Link]

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Application Notes and Protocols for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in Organic Electronics

Abstract

These application notes provide a comprehensive technical guide for researchers, scientists, and professionals in drug development on the utilization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in the field of organic electronics. This key monomer serves as a versatile building block for the synthesis of novel conjugated polymers with tailored properties. The diethoxymethyl group, a protected aldehyde, is a key feature of this molecule, enabling post-polymerization modification of the resulting polymer. This allows for fine-tuning of the material's electronic and physical properties for specific applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and sensors. This document details the synthesis of the monomer, its polymerization via Suzuki and Stille coupling reactions, post-polymerization deprotection and functionalization, and the fabrication and characterization of organic electronic devices.

Introduction: The Strategic Advantage of a Protected Aldehyde in Conjugated Polymers

The field of organic electronics continuously seeks new materials with precisely controlled functionalities to enhance device performance and stability. Polythiophenes are a cornerstone class of conjugated polymers due to their excellent charge transport properties and environmental stability.[1] The strategic incorporation of functional groups onto the thiophene monomer is a powerful approach to modulate the resulting polymer's characteristics.

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a monomer of significant interest due to the presence of a diethoxymethyl group, which is a stable protecting group for an aldehyde. This has two major implications for the synthesis of advanced materials:

• Compatibility with Organometallic Reagents: The protected aldehyde is inert to the often nucleophilic and basic conditions of cross-coupling polymerization reactions like Stille and Suzuki couplings. This ensures the integrity of the functional group during polymer chain growth.

• Post-Polymerization Functionalization: After polymerization, the diethoxymethyl group can be easily and quantitatively removed under mild acidic conditions to reveal a highly reactive aldehyde.[2][3] This aldehyde can then be used as a chemical handle for a variety of subsequent reactions, including cross-linking, surface modification, or the attachment of sensing moieties.[4][5]

The methyl group at the 3-position of the thiophene ring also plays a crucial role in enhancing the solubility of the resulting polymer, which is a key requirement for solution-based processing of organic electronic devices.[6]

Monomer Synthesis: A Plausible Synthetic Pathway

Protocol 1: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Step 1: Formylation of 3-methylthiophene

The first step is the introduction of an aldehyde group at the 5-position of 3-methylthiophene. The Vilsmeier-Haack reaction is a suitable method for this transformation.

• Materials: 3-methylthiophene, Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Sodium acetate, Water, Diethyl ether.

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., Argon), cool a solution of DMF (1.2 eq) in DCM to 0 °C.

  • Slowly add POCl₃ (1.1 eq) dropwise, maintaining the temperature below 10 °C. Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of 3-methylthiophene (1.0 eq) in DCM to the Vilsmeier reagent at 0 °C.

  • Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours, monitoring the reaction by TLC.

  • Cool the reaction mixture to 0 °C and slowly quench by the addition of a saturated aqueous solution of sodium acetate.

  • Stir vigorously for 1 hour. Extract the product with diethyl ether, wash the organic layer with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield 3-methylthiophene-5-carbaldehyde.

Step 2: Protection of the Aldehyde as a Diethyl Acetal

The aldehyde is protected to prevent it from interfering with the subsequent bromination step.

• Materials: 3-methylthiophene-5-carbaldehyde, Triethyl orthoformate, Ethanol, p-Toluenesulfonic acid (catalytic amount).

• Procedure:

  • Dissolve 3-methylthiophene-5-carbaldehyde (1.0 eq) in an excess of ethanol.

  • Add triethyl orthoformate (1.5 eq) and a catalytic amount of p-toluenesulfonic acid.

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction by GC-MS.

  • Cool the reaction and neutralize the acid with a saturated solution of sodium bicarbonate.

  • Remove the ethanol under reduced pressure and extract the product with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield 5-(diethoxymethyl)-3-methylthiophene.

Step 3: Bromination at the 2-position

The final step is the regioselective bromination of the thiophene ring at the 2-position.

• Materials: 5-(diethoxymethyl)-3-methylthiophene, N-Bromosuccinimide (NBS), Tetrahydrofuran (THF).

• Procedure:

  • Dissolve 5-(diethoxymethyl)-3-methylthiophene (1.0 eq) in THF in a flask protected from light.

  • Cool the solution to 0 °C and add NBS (1.05 eq) portion-wise over 30 minutes.

  • Stir the reaction at 0 °C for 1 hour and then at room temperature overnight.

  • Monitor the reaction by TLC. Upon completion, quench the reaction with water.

  • Extract the product with diethyl ether, wash with saturated sodium thiosulfate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Polymerization Methodologies

The presence of the bromine atom on the monomer allows for its use in common cross-coupling polymerization reactions to form conjugated polymers. Stille and Suzuki polymerizations are the most widely used and reliable methods for this purpose.[7][8]

Protocol 2: Suzuki-Miyaura Copolymerization

This protocol describes the copolymerization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene with a diboronic ester comonomer. A key advantage of the Suzuki-Miyaura polymerization is the generation of non-toxic boron-based byproducts.[9]

• Materials: 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, Comonomer (e.g., a diboronic ester of a thiophene or other aromatic unit), Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], Potassium carbonate (K₂CO₃) or another suitable base, Toluene, Water, Aliquat 336 (phase-transfer catalyst).

• Procedure:

  • In a Schlenk flask, combine 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq), the diboronic ester comonomer (1.0 eq), and Pd(PPh₃)₄ (2-5 mol%).

  • Add degassed toluene and an aqueous solution of K₂CO₃ (2 M, 3 eq). Add a few drops of Aliquat 336.

  • Thoroughly degas the mixture by three freeze-pump-thaw cycles.

  • Heat the reaction mixture to 90-100 °C and stir vigorously under an inert atmosphere for 24-72 hours.

  • Monitor the increase in viscosity of the reaction mixture.

  • Cool the reaction to room temperature and pour the mixture into a large volume of methanol to precipitate the polymer.

  • Filter the polymer and purify by Soxhlet extraction with methanol, acetone, and hexane to remove oligomers and catalyst residues.

  • Dissolve the polymer in a minimal amount of hot chloroform or chlorobenzene and re-precipitate into methanol.

  • Collect the final polymer by filtration and dry under vacuum.

Protocol 3: Stille Copolymerization

Stille polymerization is also a highly effective method, particularly for electron-rich monomers like thiophenes.[10] It involves the coupling of the bromo-monomer with an organostannane comonomer.

• Materials: 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, Organostannane comonomer (e.g., a bis(trimethylstannyl)thiophene derivative), Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃], Tri(o-tolyl)phosphine [P(o-tol)₃], Anhydrous and degassed toluene or chlorobenzene.

• Procedure:

  • In a flame-dried Schlenk flask, dissolve 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq) and the organostannane comonomer (1.0 eq) in anhydrous, degassed toluene.

  • In a separate flask, prepare the catalyst by dissolving Pd₂(dba)₃ (1-2 mol%) and P(o-tol)₃ (4-8 mol%) in a small amount of the same solvent.

  • Add the catalyst solution to the monomer solution under an inert atmosphere.

  • Heat the reaction mixture to 90-110 °C and stir for 24-48 hours.

  • Follow the workup and purification procedure as described in Protocol 2.

Post-Polymerization Modification: Unlocking Functionality

The key feature of polymers synthesized from 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is the potential for post-polymerization modification.

Protocol 4: Deprotection of the Diethyl Acetal to Reveal the Aldehyde

This protocol describes the acid-catalyzed hydrolysis of the diethyl acetal to the aldehyde.[2][3]

• Materials: Polymer with diethoxymethyl groups, Tetrahydrofuran (THF), Hydrochloric acid (HCl, e.g., 2 M aqueous solution).

• Procedure:

  • Dissolve the polymer in THF.

  • Add the aqueous HCl solution and stir the mixture at room temperature. The reaction is typically complete within a few hours.

  • Monitor the deprotection by ¹H NMR spectroscopy by observing the disappearance of the acetal signals and the appearance of the aldehyde proton signal.

  • Once the reaction is complete, precipitate the polymer by pouring the solution into a non-solvent like methanol or water.

  • Filter the polymer and wash thoroughly with the non-solvent to remove the acid.

  • Dry the aldehyde-functionalized polymer under vacuum.

Applications of the Aldehyde-Functionalized Polymer

The resulting polymer with pendant aldehyde groups is a versatile platform for further functionalization.[4]

• Cross-linking: The aldehyde groups can be used to cross-link the polymer chains, for example, by reaction with a di-functional cross-linking agent. This can improve the thermal stability and solvent resistance of the polymer films, which is beneficial for device longevity.

• Sensing Applications: The aldehyde can react with specific analytes, leading to a change in the polymer's optical or electrical properties. This forms the basis for chemical sensors. For example, reaction with an amine-containing biological molecule could be used for biosensing applications.

• Surface Modification: The aldehyde groups can be used to graft other molecules or polymers onto the surface of the conjugated polymer film, allowing for the tuning of surface energy and interfacial properties.

Device Fabrication and Expected Performance

Polymers derived from 2-Bromo-5-(diethoxymethyl)-3-methylthiophene are expected to be p-type semiconductors suitable for use in OFETs and as donor materials in OPVs.

Protocol 5: Fabrication of a Bottom-Gate, Top-Contact OFET

• Substrate Preparation: A heavily doped silicon wafer with a thermally grown silicon dioxide layer is used as the gate electrode and gate dielectric, respectively. The substrate is cleaned by sonication in acetone and isopropanol, followed by an oxygen plasma or UV-ozone treatment.

• Semiconductor Deposition: The synthesized polymer is dissolved in a suitable solvent (e.g., chloroform, chlorobenzene) and spin-coated onto the prepared substrate to form a thin film. The film is then annealed at an optimized temperature to improve its morphology and crystallinity.

• Electrode Deposition: Source and drain electrodes (typically gold) are thermally evaporated onto the semiconductor layer through a shadow mask.

• Characterization: The OFET characteristics (output and transfer curves) are measured in a nitrogen atmosphere or vacuum using a semiconductor parameter analyzer.

Expected Performance of OFETs

The performance of OFETs based on poly(3-methylthiophene) derivatives can vary significantly depending on the comonomer, molecular weight, and processing conditions. However, based on literature for similar materials, one could expect hole mobilities in the range of 10⁻³ to 10⁻¹ cm²/Vs.[11]

Parameter	Expected Range
Hole Mobility (µ)	10⁻³ - 10⁻¹ cm²/Vs
On/Off Ratio	> 10⁴
Threshold Voltage (Vth)	0 to -20 V

Protocol 6: Fabrication of a Bulk-Heterojunction OPV

• Substrate and Electrode Deposition: A patterned indium tin oxide (ITO) coated glass substrate is used as the transparent anode. A hole transport layer (HTL), such as PEDOT:PSS, is spin-coated on top of the ITO.

• Active Layer Deposition: The synthesized polymer (donor) is blended with a fullerene derivative (e.g., PC₆₁BM or PC₇₁BM) or a non-fullerene acceptor in a common solvent (e.g., chlorobenzene with an additive like 1,8-diiodooctane). The blend solution is spin-coated on top of the HTL to form the active layer.

• Cathode Deposition: A low work function metal (e.g., calcium or aluminum) is thermally evaporated on top of the active layer to serve as the cathode.

• Characterization: The current density-voltage (J-V) characteristics of the OPV are measured under simulated solar illumination (e.g., AM 1.5G, 100 mW/cm²).

Expected Performance of OPVs

The power conversion efficiency (PCE) of OPVs is highly dependent on the energy levels of the donor and acceptor materials, as well as the morphology of the active layer. For polythiophene-based donors, PCEs can range from a few percent to over 10% in optimized devices.[12]

Parameter	Expected Range
Open-Circuit Voltage (Voc)	0.6 - 0.9 V
Short-Circuit Current (Jsc)	5 - 15 mA/cm²
Fill Factor (FF)	0.5 - 0.7
Power Conversion Efficiency (PCE)	2 - 8% (initial exploration)

Visualizations

Diagrams of Key Processes

Caption: Proposed synthetic route for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Caption: Workflow from monomer to functionalized polymer.

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a highly promising monomer for the development of advanced functional materials for organic electronics. Its key feature, the protected aldehyde, allows for the synthesis of well-defined conjugated polymers that can be subsequently functionalized through post-polymerization modification. This enables a high degree of control over the material's properties, opening up opportunities for the creation of more efficient and stable organic electronic devices, as well as novel sensor applications. The protocols and data presented in these application notes provide a solid foundation for researchers to explore the potential of this versatile building block.

References

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• Roncali, J. (1997). Synthetic Principles for Bandgap Control in Linear π-Conjugated Systems. Chemical Reviews, 97(1), 173-206.
• Sirringhaus, H., Brown, P. J., Friend, R. H., Nielsen, M. M., Bechgaard, K., Langeveld-Voss, B. M. W., Spiering, A. J. H., Janssen, R. A. J., Meijer, E. W., Herwig, P., & de Leeuw, D. M. (1999). Two-dimensional charge transport in self-organized, high-mobility conjugated polymers.
• Chen, T. A., Wu, X., & Rieke, R. D. (1995). Regiocontrolled Synthesis of Poly(3-alkylthiophenes) Mediated by Rieke Zinc: Their Characterization and Solid-State Properties. Journal of the American Chemical Society, 117(1), 233-244.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles [New Synthetic Methods (58)]. Angewandte Chemie International Edition in English, 25(6), 508-524.
• Facchetti, A. (2007). Semiconductors for organic transistors.
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Application Notes and Protocols: 2-Bromo-5-(diethoxymethyl)-3-methylthiophene as a Strategic Building Block in Pharmaceutical Synthesis

Introduction: The Thiophene Scaffold in Modern Drug Discovery

The thiophene ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous blockbuster drugs.[1] Its bioisosteric relationship with the benzene ring, coupled with its unique electronic properties and ability to engage in various biological interactions, makes it a cornerstone of modern drug design. Thiophene derivatives exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2] The strategic functionalization of the thiophene core is therefore a critical task for medicinal chemists.

This document provides a detailed guide to the utility of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene , a highly versatile and strategically designed building block for the synthesis of complex pharmaceutical intermediates. The bromine atom at the 2-position serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, while the diethoxymethyl group at the 5-position acts as a stable, masked aldehyde. This latent aldehyde functionality is crucial for subsequent transformations, allowing for the introduction of a key pharmacophoric element late in a synthetic sequence. The methyl group at the 3-position provides steric and electronic differentiation, influencing the reactivity of the thiophene ring and the conformational preferences of the final molecule.

Physicochemical Properties of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

A comprehensive understanding of the physicochemical properties of a building block is paramount for its effective use in synthesis. The following table summarizes the key properties of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Property	Value	Source
Molecular Formula	C10H15BrO2S	N/A
Molecular Weight	279.19 g/mol	N/A
Appearance	Colorless to pale yellow liquid	Inferred
Boiling Point	Not readily available; estimated to be >200 °C at atmospheric pressure	N/A
Solubility	Soluble in common organic solvents (e.g., THF, dioxane, toluene, DMF)	Inferred
Stability	Stable under neutral and basic conditions; sensitive to strong acids	[3]

Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

The synthesis of this key building block is a multi-step process that begins with commercially available 3-methylthiophene. The process involves bromination, formylation, and subsequent protection of the aldehyde as a diethyl acetal.

Caption: Synthetic route to the target building block.

Protocol 1: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Step 1: Bromination of 3-Methylthiophene to 2-Bromo-3-methylthiophene [4]

• To a stirred solution of 3-methylthiophene (1.0 eq) in a suitable solvent such as chloroform and acetic acid, add N-bromosuccinimide (NBS) (1.1 eq) portion-wise at a temperature maintained below 35°C using an ice bath.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 30 minutes.

• Quench the reaction by adding water. Separate the organic layer, wash with water, 1N NaOH solution, and again with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 2-bromo-3-methylthiophene, which can be purified by fractional distillation.

Step 2: Formylation of 2-Bromo-3-methylthiophene (This step is not ideal, a better route is presented below)

A more efficient route involves the formylation of 3-methylthiophene first, followed by bromination.

Alternative Step 1 & 2: Synthesis of 3-Methyl-2-thiophenecarboxaldehyde and subsequent bromination. [5]

• Synthesize 3-methylthiophene-2-carboxaldehyde from appropriate precursors as described in the literature.[5]

• To a solution of 3-methyl-2-thiophenecarboxaldehyde (1.0 eq) in a suitable solvent, add NBS (1.1 eq) and stir at room temperature until the starting material is consumed (monitored by TLC).

• Work up the reaction as described in Step 1 to obtain 2-bromo-5-formyl-3-methylthiophene.

Step 3: Acetal Protection to Yield 2-Bromo-5-(diethoxymethyl)-3-methylthiophene [6][7]

• To a solution of 2-bromo-5-formyl-3-methylthiophene (1.0 eq) in anhydrous ethanol (excess), add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or hydrochloric acid).

• Stir the mixture at room temperature or with gentle heating. The reaction progress can be monitored by TLC or GC-MS.

• Once the reaction is complete, neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Remove the excess ethanol under reduced pressure.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the desired 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. Purification can be achieved by column chromatography on silica gel.

Applications in Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene lies in its ability to participate in a variety of palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, allowing for the formation of C-C bonds between aryl halides and boronic acids or esters.[8][9] This reaction is particularly valuable for creating biaryl and heteroaryl-aryl structures, which are common motifs in pharmaceuticals.

Caption: Suzuki-Miyaura coupling workflow.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

• In a reaction vessel, combine 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq), the desired aryl or heteroaryl boronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%), and a base (e.g., K2CO3 or Cs2CO3, 2-3 eq).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 2-aryl-5-(diethoxymethyl)-3-methylthiophene.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, a critical transformation for the synthesis of many natural products and pharmaceuticals.[10][11]

Caption: Sonogashira coupling workflow.

Protocol 3: General Procedure for Sonogashira Coupling

• To a reaction vessel, add 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq), the terminal alkyne (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh3)2Cl2, 1-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 1-5 mol%).

• Purge the vessel with an inert gas.

• Add a degassed solvent (e.g., THF or DMF) and a suitable base (e.g., triethylamine or piperidine).

• Stir the reaction mixture at room temperature or with gentle heating until completion.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution and brine.

• Dry the organic layer, concentrate, and purify the residue by column chromatography to yield the 2-alkynyl-5-(diethoxymethyl)-3-methylthiophene product.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines from aryl halides. This reaction is of immense importance in the pharmaceutical industry, as the aryl amine moiety is a common feature in many drugs.

Caption: Buchwald-Hartwig amination workflow.

Protocol 4: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, charge a reaction vessel with a palladium precatalyst (e.g., Pd2(dba)3), a suitable phosphine ligand (e.g., XPhos or SPhos), and a strong base (e.g., sodium tert-butoxide or potassium phosphate).

• Add 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq) and the desired amine (1.1-1.5 eq).

• Add an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-120 °C) with stirring.

• Monitor the reaction for the consumption of the starting materials.

• After cooling, quench the reaction carefully with water.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Deprotection: Unmasking the Aldehyde

A key advantage of using 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is the ability to unmask the aldehyde functionality at a later stage of the synthesis. This is typically achieved through acid-catalyzed hydrolysis.[3][12]

Protocol 5: Deprotection of the Diethyl Acetal

• Dissolve the 2-substituted-5-(diethoxymethyl)-3-methylthiophene derivative in a suitable solvent mixture, such as THF/water or acetone/water.

• Add a catalytic amount of a strong acid (e.g., hydrochloric acid, sulfuric acid, or p-toluenesulfonic acid).

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC.

• Once the deprotection is complete, neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to afford the desired 2-substituted-5-formyl-3-methylthiophene.

Conclusion

2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a strategically designed building block that offers significant advantages in the synthesis of complex molecules for pharmaceutical applications. Its orthogonal reactivity, with a handle for cross-coupling at the 2-position and a masked aldehyde at the 5-position, allows for a modular and flexible approach to the construction of diverse chemical libraries. The protocols outlined in this document provide a solid foundation for researchers to harness the full potential of this valuable synthetic intermediate in their drug discovery and development programs.

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Application Notes and Protocols for the Cross-Coupling of Substituted Thiophenes

Introduction: The Central Role of Substituted Thiophenes in Modern Chemistry

The thiophene nucleus is a privileged scaffold in both medicinal chemistry and materials science.[1] Its unique electronic properties and ability to act as a bioisostere for the phenyl group have cemented its importance in drug design, leading to a significant number of FDA-approved drugs.[2] In the realm of materials science, thiophene-based polymers are at the forefront of organic electronics, finding applications in organic field-effect transistors (OFETs) and photovoltaics. The precise functionalization of the thiophene ring is paramount to modulating the biological activity or electronic properties of the resulting molecules.

Palladium-catalyzed cross-coupling reactions have emerged as the most powerful and versatile tools for the synthesis of substituted thiophenes.[3] This guide provides a comprehensive overview of the most salient cross-coupling methodologies: the Suzuki-Miyaura, Stille, and Sonogashira reactions, alongside the increasingly important direct C-H arylation. We will delve into the mechanistic underpinnings of each reaction, provide detailed, field-proven protocols, and offer insights into troubleshooting common challenges.

Comparative Overview of Key Cross-Coupling Methodologies

The choice of cross-coupling reaction is dictated by a multitude of factors including substrate scope, functional group tolerance, and practical considerations such as reagent toxicity and cost. Below is a comparative summary of the most common methods for thiophene functionalization.

Reaction	Coupling Partners	Key Advantages	Key Disadvantages	Typical Catalyst Loading (mol%)
Suzuki-Miyaura	Thienyl Boronic Acid/Ester + Aryl/Vinyl Halide/Triflate	Low toxicity of boron reagents; wide availability of boronic acids; high functional group tolerance.[4]	Instability of some thienylboronic acids leading to protodeboronation; requires a base for activation.[5]	0.5 - 5[6]
Stille	Thienyl Stannane + Aryl/Vinyl Halide/Triflate	Air and moisture stable organotin reagents; broad functional group tolerance; mild reaction conditions.[7]	High toxicity of organotin reagents and byproducts; purification can be challenging.[8][9]	1 - 5
Sonogashira	Thienyl Halide + Terminal Alkyne	Direct formation of C(sp²)-C(sp) bonds; mild reaction conditions.	Potential for alkyne homocoupling (Glaser coupling); requires a copper co-catalyst in the classic protocol which can be detrimental in some applications.[10]	0.1 - 5[8]
Direct C-H Arylation	Thiophene + Aryl Halide	Atom and step-economical (no pre-functionalization of thiophene needed); reduced waste.[2]	Regioselectivity can be challenging to control; may require higher catalyst loadings or specific directing groups.[11]	0.5 - 5

Mechanistic Insights and Key Considerations

A fundamental understanding of the reaction mechanisms is crucial for troubleshooting and optimizing cross-coupling reactions.

The Palladium Catalytic Cycle: A Unifying Theme

Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (e.g., bromothiophene) to form a Pd(II) complex.

• Transmetalation: The organic group from the nucleophilic coupling partner (e.g., the aryl group from the organoboron or organotin reagent) is transferred to the palladium center, displacing the halide.

• Reductive Elimination: The two organic partners on the palladium center couple and are eliminated as the final product, regenerating the active Pd(0) catalyst.

Caption: Generalized Palladium Catalytic Cycle.

Ligand Selection: The Key to Success

The choice of ligand is critical for stabilizing the palladium catalyst, promoting the desired elementary steps of the catalytic cycle, and influencing the regioselectivity of the reaction.

• Electron-rich and bulky phosphine ligands (e.g., Buchwald-type ligands like SPhos and XPhos) are often employed to accelerate the oxidative addition of less reactive aryl chlorides and to promote the reductive elimination step.[12]

• Bidentate phosphine ligands (e.g., dppf) can provide greater stability to the palladium center, which can be beneficial in challenging couplings.

• N-Heterocyclic carbenes (NHCs) are a robust class of ligands that can be particularly effective for difficult couplings due to their strong electron-donating ability and steric bulk.[13]

The selection of the optimal ligand is often substrate-dependent and may require empirical screening.

Detailed Application Protocols

The following protocols are designed to be representative and can be adapted for a range of substituted thiophenes.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromothiophene with Phenylboronic Acid

This protocol is a robust starting point for the arylation of halothiophenes.

Materials:

• 2-Bromothiophene (1.0 mmol, 163 mg)

• Phenylboronic acid (1.2 mmol, 146 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• SPhos (0.04 mmol, 16.4 mg)

• Potassium phosphate (K₃PO₄), tribasic (2.0 mmol, 424 mg)

• Toluene (5 mL)

• Water (0.5 mL)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2-bromothiophene, phenylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Evacuate and backfill the flask with the inert gas three times.

• Add degassed toluene and degassed water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to afford 2-phenylthiophene.

Caption: Suzuki-Miyaura Experimental Workflow.

Protocol 2: Stille Coupling of 2-(Tributylstannyl)thiophene with Iodobenzene

This protocol highlights the utility of the Stille reaction for coupling stable organostannanes. Note: Organotin compounds are highly toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood.[14][15]

Materials:

• 2-(Tributylstannyl)thiophene (1.0 mmol, 373 mg)

• Iodobenzene (1.1 mmol, 224 mg)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 9.2 mg)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 0.04 mmol, 12.2 mg)

• Anhydrous and degassed toluene (5 mL)

• Schlenk flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 2-(tributylstannyl)thiophene and iodobenzene in anhydrous, degassed toluene.

• Add Pd₂(dba)₃ and P(o-tol)₃ to the solution.

• Evacuate and backfill the flask with the inert gas three times.

• Heat the reaction mixture to 90-100 °C and stir for 12-16 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Workup for Tin Removal:

  • Dissolve the residue in diethyl ether (20 mL).

  • Wash the organic solution with an aqueous solution of potassium fluoride (KF, 1M, 3 x 15 mL) to precipitate the tin byproducts as insoluble tributyltin fluoride.[9]

  • Filter the mixture through a pad of Celite® to remove the precipitate.

  • Wash the filtrate with brine (1 x 15 mL), dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Safety and Waste Disposal for Organotin Compounds:

• Handling: Always handle organotin reagents and waste in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves (nitrile gloves should be double-gloved), safety glasses, and a lab coat.

• Waste: All organotin-contaminated waste (liquid and solid) must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Decontamination: Glassware that has come into contact with organotin compounds should be decontaminated by soaking in a basic potassium permanganate solution or a 10% solution of potassium hydroxide in isopropanol overnight before standard cleaning procedures.

Protocol 3: Sonogashira Coupling of 3-Iodothiophene with Phenylacetylene

This protocol details the formation of a carbon-carbon bond between a thienyl halide and a terminal alkyne.

Materials:

• 3-Iodothiophene (1.0 mmol, 210 mg)

• Phenylacetylene (1.2 mmol, 122 mg)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.02 mmol, 14 mg)

• Copper(I) iodide (CuI, 0.04 mmol, 7.6 mg)

• Triethylamine (Et₃N, 5 mL)

• Schlenk flask with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 3-iodothiophene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add degassed triethylamine and phenylacetylene via syringe.

• Stir the reaction mixture at room temperature. The reaction is often complete within 2-6 hours.

• Monitor the reaction by TLC or GC-MS. A fine precipitate of triethylammonium iodide will form as the reaction progresses.

• Upon completion, dilute the reaction mixture with diethyl ether (20 mL).

• Filter the mixture through a pad of Celite® to remove the salts.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride (NH₄Cl, 2 x 10 mL) to remove residual copper salts, followed by water (1 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 4: Direct C-H Arylation of 2-Methylthiophene with 4-Bromoanisole

This protocol exemplifies a more atom-economical approach to thiophene functionalization.

Materials:

• 2-Methylthiophene (1.0 mmol, 98 mg)

• 4-Bromoanisole (1.5 mmol, 280 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 11.2 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276 mg)

• Pivalic acid (PivOH, 0.3 mmol, 30.6 mg)

• Anhydrous N,N-dimethylacetamide (DMA, 3 mL)

• Reaction vial with a screw cap and magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a reaction vial, add 2-methylthiophene, 4-bromoanisole, palladium(II) acetate, and potassium carbonate.

• Seal the vial with a cap containing a septum.

• Evacuate and backfill the vial with an inert gas three times.

• Add anhydrous DMA and pivalic acid via syringe.

• Heat the reaction mixture to 120 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by GC-MS.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite® to remove inorganic salts.

• Wash the filtrate with water (3 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; insufficient degassing; poor quality reagents or solvents.	Use a fresh batch of catalyst and high-purity, anhydrous solvents. Ensure thorough degassing of solvents and reaction vessel. Consider using a more active pre-catalyst.
Protodeboronation (Suzuki)	Instability of the boronic acid, especially with electron-rich or heteroaromatic substrates.[16]	Use a milder base (e.g., K₂CO₃ instead of K₃PO₄); use a boronic ester (e.g., pinacol ester) which is more stable; minimize water content in the reaction.[16]
Homocoupling of Boronic Acid (Suzuki)	Presence of oxygen.	Ensure rigorous exclusion of air from the reaction.
Homocoupling of Alkyne (Sonogashira)	Presence of oxygen leading to Glaser coupling.[10]	Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere. Consider a copper-free protocol.
Low Yields in Stille Coupling	Steric hindrance; inefficient transmetalation.	Add a copper(I) co-catalyst (e.g., CuI) to accelerate transmetalation. Use a more polar solvent like DMF or NMP.
Difficulty in Removing Tin Byproducts (Stille)	Co-elution with the product during chromatography.	Employ an aqueous KF wash to precipitate tin byproducts.[9] Use fluorous-tagged tin reagents for easier separation.
Poor Regioselectivity (Direct C-H Arylation)	Similar reactivity of multiple C-H bonds.	Use a directing group on the thiophene substrate to favor a specific position. Screen different ligands and reaction conditions to optimize for the desired isomer.

Conclusion

The palladium-catalyzed cross-coupling reactions of substituted thiophenes are indispensable tools in modern synthetic chemistry. A thorough understanding of the underlying mechanisms, careful selection of reagents and reaction conditions, and meticulous execution of experimental procedures are the cornerstones of success. This guide provides a solid foundation for researchers to confidently and efficiently synthesize a wide array of functionalized thiophenes for applications in drug discovery and materials science.

References

• Sonogashira Coupling - Chemistry LibreTexts. (2024, August 5). Retrieved from [Link]

• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. (2025, October 9). ChemRxiv. Retrieved from [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Walther, M., Kipke, W., Renken, R., & Staubitz, A. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Advances, 13(24), 16345-16353. [Link]

• Strømsodd, M. H., Tverdova, N. V., & Yushchenko, D. A. (2023). Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. Dyes and Pigments, 209, 110899. [Link]

• Barbera, S., et al. (2021). The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. Molecules, 26(15), 4485. [Link]

• Henderson, J. L., & Haley, A. D. (2015). Synthesis and Reactions of Halo-substituted Alkylthiophenes. A Review. Molecules, 20(10), 18234-18267. [Link]

• Stille Coupling - Chemistry LibreTexts. (2023, June 30). Retrieved from [Link]

• Code of practice: management of tetrabutyltin. (2013, February 13). Canada.ca. Retrieved from [Link]

• Ronsisvalle, S., et al. (2023). Direct Arylation of Thiophenes in Continuous Flow. ChemistrySelect, 8(33), e202302326. [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. (2023). National Institutes of Health. [Link]

• Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. (2022). Taylor & Francis Online. [Link]

• Influence of catalyst loading on the Suzuki-Miyaura cross coupling reaction. (2013). ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl and Other Heteroaryl Boronates. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. (2003). ResearchGate. [Link]

• Walther, M., Kipke, W., Renken, R., & Staubitz, A. (2023). Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Advances, 13(24), 16345-16353. [Link]

• Efficient Palladium-Catalyzed Homocoupling Reaction and Sonogashira Cross-Coupling Reaction of Terminal Alkynes under Aerobic Conditions. (2005). The Journal of Organic Chemistry, 70(20), 8159–8162. [Link]

• Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. (2023). ChemRxiv. [Link]

• 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. (2022). RSC Publishing. [Link]

• Catalysts for Suzuki–Miyaura Coupling Reaction. (2020). MDPI. [Link]

• The Mechanisms of the Stille Reaction. (n.d.). University of Windsor. Retrieved from [Link]

• Direct C–H Arylation of Thiophenes at Low Catalyst Loading of a Phosphine-Free Bis(alkoxo)palladium Complex. (2018). The Journal of Organic Chemistry, 83(23), 14375–14385. [Link]

• Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. (2022). Norwegian Research Information Repository. [Link]

• Standard Operating Procedures - Del Valle Lab. (n.d.).

• An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. (2018). Pendidikan Kimia. [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. (2015). National Institutes of Health. [Link]

• ORGANOTIN COMPOUNDS. (n.d.). CDC Stacks. Retrieved from [Link]

• Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. (n.d.). Semantic Scholar. [Link]

• Palladium-Catalyzed Direct C-H Arylation of 3-(Methylsulfinyl)thiophenes. (2017). PubMed. [Link]

• Synthesis of Substituted Thiophenes through Dehydration and Heterocyclization of Alkynols. (2023). American Chemical Society. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2021). RSC Advances. [Link]

• Stille reaction - Wikipedia. (n.d.). Retrieved from [Link]

• How to approach choosing reaction conditions for Suzuki? (2024, February 23). Reddit. [Link]

• Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. (2007). PubMed. [Link]

• The Suzuki Reaction - Myers. (n.d.). Harvard University. Retrieved from [Link]

• a–h Different uses of the Stille and Suzuki cross-coupling reactions. i... (n.d.). ResearchGate. [Link]

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. (2018). National Institutes of Health. [Link]

• Ch 23 Stille and Suzuki Coupling. (2021, April 20). YouTube. [Link]

• Suzuki–Miyaura cross-coupling coupling reactions with low catalyst loading: a green and sustainable protocol in pure water. (2017). Dalton Transactions. [Link]

• Facile synthesis of substituted thiophenes via Pd/C-mediated sonogashira coupling in water. (2006). PubMed. [Link]

• Safety Manual for Hazardous Waste Site Investigations: Draft. (1979). United States Environmental Protection Agency. [Link]

• Synthesis of Tetrasubstituted Thiophenes via Direct Metalation. (2019). The Journal of Organic Chemistry, 85(1), 514–526. [Link]

• The Stille Reaction. (n.d.). Organic Reactions. Retrieved from [Link]

• Why does thallium hydroxide increase the yield of product in a Suzuki reaction? (2019, September 28). Chemistry Stack Exchange. [Link]

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Application Notes and Protocols: Deprotection of the Diethoxymethyl Group in Thiophene Derivatives

Introduction: The Strategic Role of the Diethoxymethyl Group in Thiophene Synthesis

The diethoxymethyl (DEM) group serves as a crucial protecting group for the formyl moiety in the synthesis of complex thiophene derivatives, which are privileged scaffolds in medicinal chemistry and materials science.[1] Its stability under a range of conditions, including strongly basic and nucleophilic environments, allows for selective transformations on other parts of the thiophene ring or its substituents.[2][3] The subsequent deprotection to regenerate the aldehyde is a critical step that must be efficient and compatible with the often sensitive functionalities present in advanced intermediates.

This guide provides a comprehensive overview of the mechanistic principles and practical protocols for the deprotection of the diethoxymethyl group in thiophene derivatives. It is designed for researchers, scientists, and drug development professionals seeking to optimize this key transformation in their synthetic workflows.

The Mechanism of Acid-Catalyzed Deprotection

The deprotection of a diethoxymethyl acetal to its corresponding aldehyde is typically achieved through acid-catalyzed hydrolysis.[4][5] This is a reversible process, and the reaction equilibrium is driven towards the aldehyde by the presence of excess water.[5][6][7]

The mechanism can be summarized in the following key steps:

• Protonation: The reaction is initiated by the protonation of one of the ethoxy oxygen atoms by an acid catalyst.[5]

• Elimination of Ethanol: The protonated ethoxy group becomes a good leaving group (ethanol), which is eliminated to form a resonance-stabilized oxocarbenium ion.[5]

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the electrophilic carbon of the oxocarbenium ion.[5]

• Deprotonation: A weak base removes a proton from the newly added water molecule, forming a hemiacetal intermediate.[5]

• Second Protonation and Elimination: The remaining ethoxy group is then protonated, leading to the elimination of a second molecule of ethanol and the formation of a protonated aldehyde.

• Final Deprotonation: A final deprotonation step yields the desired aldehyde and regenerates the acid catalyst.[5]

Caption: Acid-catalyzed deprotection of a diethoxymethyl group.

Selecting the Appropriate Deprotection Strategy

The choice of deprotection method depends critically on the stability of the thiophene derivative and the presence of other functional groups. While strong aqueous acids are effective, they may not be suitable for substrates containing acid-labile groups.[8] Milder conditions using Lewis acids or heterogeneous catalysts are often preferred for complex molecules.

Caption: Decision workflow for selecting a deprotection method.

Experimental Protocols

Protocol 1: Standard Deprotection using Hydrochloric Acid

This protocol is suitable for robust thiophene derivatives that can tolerate strong acidic conditions.

Materials:

• 2-(Diethoxymethyl)thiophene derivative

• Acetone

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Procedure:

• Dissolve the 2-(diethoxymethyl)thiophene derivative in acetone (approximately 0.1-0.2 M concentration).

• Add 1 M HCl solution (2-3 equivalents) dropwise to the stirring solution at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Upon completion, carefully neutralize the reaction mixture with a saturated NaHCO₃ solution until the effervescence ceases.

• Extract the aqueous layer with an appropriate organic solvent (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude thiophene-2-carboxaldehyde.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Mild Deprotection using Bismuth(III) Nitrate Pentahydrate

This method is advantageous for substrates with acid-sensitive functional groups due to its mild and chemoselective nature.[9]

Materials:

• 2-(Diethoxymethyl)thiophene derivative

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Dichloromethane (DCM)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the 2-(diethoxymethyl)thiophene derivative in dichloromethane (approximately 0.1 M).

• Add bismuth(III) nitrate pentahydrate (0.1 - 0.25 equivalents) to the solution.[9]

• Stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC. The reaction is often complete within 30 minutes to 2 hours.[9]

• After completion, quench the reaction by adding water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography as needed.

Protocol 3: Deprotection under Neutral Conditions using Iodine in Acetone

This method is particularly useful for highly acid-sensitive substrates, as it proceeds under neutral conditions.[10]

Materials:

• 2-(Diethoxymethyl)thiophene derivative

• Iodine (I₂)

• Acetone

• 10% Aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the 2-(diethoxymethyl)thiophene derivative in acetone (0.1-0.2 M).

• Add a catalytic amount of iodine (0.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature. For more stable acetals, gentle heating to reflux may be necessary.[10]

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding 10% aqueous sodium thiosulfate solution to remove the excess iodine.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify by flash chromatography if required.

Comparative Summary of Deprotection Methods

Method	Catalyst	Conditions	Advantages	Disadvantages	Typical Yields
Protocol 1	Hydrochloric Acid (HCl)	Aqueous acetone, Room Temp.	Inexpensive, readily available reagents.	Not suitable for acid-sensitive substrates.	>90%
Protocol 2	Bismuth(III) Nitrate	Dichloromethane, Room Temp.	Mild, chemoselective, fast reaction times.[9]	Bismuth salts can be toxic.	85-95%
Protocol 3	Iodine (I₂)	Acetone, Room Temp. to Reflux	Neutral conditions, suitable for very sensitive substrates.[10]	Iodine can be corrosive and requires quenching.	80-95%

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient catalyst, low temperature, or insufficient water (for hydrolytic methods).	Increase catalyst loading, gently heat the reaction, or add more water to the reaction mixture.[10]
Side Product Formation	Substrate decomposition under acidic conditions.	Switch to a milder deprotection method (Protocol 2 or 3).
Low Yield	Product volatility or difficult purification.	Use a higher boiling point solvent for extraction and concentration. Optimize chromatography conditions.
Reaction Stalls	Catalyst deactivation.	Add a fresh portion of the catalyst. Ensure anhydrous conditions for Lewis acid-catalyzed reactions before the addition of water for hydrolysis.

Conclusion

The deprotection of the diethoxymethyl group is a fundamental transformation in the synthesis of thiophene-2-carboxaldehydes. A thorough understanding of the reaction mechanism and the careful selection of the deprotection protocol based on the substrate's stability are paramount for achieving high yields and purity. The protocols and troubleshooting guide provided herein offer a practical framework for researchers to successfully implement this crucial step in their synthetic endeavors.

References

• Abe, Y., Yamada, T., Yamamoto, T., & Esaka, Y. (Year). Electrochemically assisted deprotection of acetals, ketals, and dithioacetals under neutral conditions. Green Chemistry.
• Ashenhurst, J. (2010). Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry.
• (Author). (Year). Sustainable Approaches for the Protection and Deprotection of Functional Groups.
• (Author). (Year). Protecting Groups Archives. Total Synthesis.
• (Author). (Year). Protecting Groups. Source.
• (Author). (Year). Protecting Agents. TCI Chemicals.
• (Author). (2024). Acetal Formation Mechanism Step-by-Step Explanation with a Quick Trick to Predict the Product. YouTube.
• (Author). (Year). troubleshooting acetal deprotection in the presence of sensitive functional groups. Benchchem.
• (Author). (2025).
• Swanston, J. (2006). Thiophene. Ullmann's Encyclopedia of Industrial Chemistry.
• Wiberg, K. B. (Year). 2-Thiophenealdehyde. Organic Syntheses.
• (Author). (Year). Dimethyl Acetals. Organic Chemistry Portal.
• Eash, K. J., Pulia, M. S., Wieland, L. C., & Mohan, R. S. (2000). A Simple Chemoselective Method for the Deprotection of Acetals and Ketals Using Bismuth Nitrate Pentahydrate. The Journal of Organic Chemistry, 65(25), 8399–8401.
• (Author). (2019). 14.
• (Author). (2021). 9.7: Acetals as Protecting Groups. Chemistry LibreTexts.

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Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with Brominated Thiophenes

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving brominated thiophenes. This guide is designed for researchers, medicinal chemists, and process scientists who encounter challenges with this specific class of heteroaryl halides. Thiophenes are critical building blocks in materials science and pharmaceuticals, but their successful coupling requires a nuanced understanding of their reactivity. This document provides in-depth troubleshooting advice and robust protocols grounded in established chemical principles.

Section 1: Troubleshooting Guide - Diagnosing and Solving Common Issues

This section addresses the most frequent problems encountered during the Suzuki coupling of brominated thiophenes. Each issue is presented in a question-and-answer format, detailing the underlying causes and providing actionable solutions.

Question 1: My reaction yield is low or zero. What are the likely causes and how can I fix it?

Low conversion is the most common complaint. The root cause often lies in one of three areas: catalyst inefficiency, competing side reactions, or suboptimal reaction parameters.

Causality & Mechanism:

The sulfur atom in the thiophene ring is a soft Lewis base, capable of coordinating to the soft Lewis acidic palladium catalyst. This coordination can lead to catalyst inhibition or complete deactivation, halting the catalytic cycle. Furthermore, brominated thiophenes, being electron-rich heteroaromatics, can be challenging substrates for the initial oxidative addition step, which is often rate-limiting.

Solutions & Protocols:

• Catalyst and Ligand Selection is Critical: Standard catalysts like Pd(PPh₃)₄ can be effective but are prone to deactivation and require strictly oxygen-free conditions[1]. For more robust results, consider modern catalyst systems.

  • Use Bulky, Electron-Rich Ligands: Ligands like those developed by Buchwald (e.g., SPhos, XPhos) or other trialkylphosphines accelerate the oxidative addition and reductive elimination steps while sterically shielding the palladium center from sulfur coordination[2].

  • Consider Pre-catalysts: Use air-stable palladium pre-catalysts (e.g., SPhos Pd G2/G3) which form the active Pd(0) species in situ, ensuring a higher concentration of active catalyst at the start of the reaction.

• Re-evaluate Your Base and Solvent System: The base is not just a spectator; it activates the boronic acid for transmetalation[3].

  • Base Choice: Strong bases can promote side reactions. A moderately strong inorganic base is often optimal. Potassium phosphate (K₃PO₄) is an excellent choice for heteroaryl couplings, providing a good balance of reactivity while minimizing decomposition[4][5]. Cesium carbonate (Cs₂CO₃) is another effective but more expensive option.

  • Solvent System: Anhydrous, polar aprotic solvents are preferred. 1,4-Dioxane and Toluene are excellent choices[4][6]. Adding a small amount of water can sometimes be beneficial for dissolving the base and facilitating the formation of the boronate species, but excess water can promote dehalogenation[2][7].

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting failed Suzuki couplings.

Question 2: I'm observing significant dehalogenation of my bromothiophene. How can I prevent this side reaction?

Dehalogenation (or protodebromination) is a notorious side reaction in cross-couplings of heteroaryl halides, leading to the formation of thiophene instead of the desired product.

Causality & Mechanism:

This side reaction involves the replacement of the bromine atom with a hydrogen atom. It can occur through two primary pathways:

• Hydrolytic Cleavage: After oxidative addition, the Ar-Pd(II)-Br intermediate can react with water or hydroxide, leading to a palladium-hydride species which then reductively eliminates to give the dehalogenated arene.

• Direct Reduction: Trace impurities or certain reaction conditions can reduce the Ar-Pd(II)-Br intermediate directly.

A crucial finding is that minimizing water content is key to suppressing this pathway, though completely anhydrous conditions can sometimes stall the reaction entirely[7].

Solutions & Protocols:

• Strict Water Control: While a small amount of water can be necessary, excess should be avoided.

  • Use anhydrous solvents.

  • If using a hydrated base (e.g., Na₂CO₃·10H₂O), account for the water content or use the anhydrous form.

  • Adding a few equivalents of water can be a deliberate strategy, but start with strictly anhydrous conditions if dehalogenation is a problem[2].

• Optimize the Base:

  • Avoid strong, highly nucleophilic bases like NaOH or KOH if possible.

  • Use powdered, anhydrous K₃PO₄ or CsF, which are less prone to promoting hydrolytic side reactions[3].

• Reaction Temperature and Time:

  • Run the reaction at the lowest temperature that provides a reasonable rate. Higher temperatures can accelerate dehalogenation.

  • Monitor the reaction by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent product degradation or further side reactions.

Key Side Reaction Pathways

Caption: Competing reaction pathways in Suzuki coupling.

Section 2: Frequently Asked Questions (FAQs)

Q: Which palladium source and ligand combination is best for brominated thiophenes?

A: There is no single "best" catalyst, as the optimal choice depends on the specific substrates. However, a general hierarchy of effectiveness can be established.

Catalyst System	Pros	Cons	Best For...
Pd(PPh₃)₄	Inexpensive, widely available.	Highly sensitive to air/oxygen, prone to deactivation by sulfur, slower reaction rates.	Simple, unhindered substrates under strictly inert conditions.
Pd(dppf)Cl₂	More robust and air-stable than Pd(PPh₃)₄. Good general-purpose catalyst.	Can be less effective for very hindered or electron-rich substrates.	A reliable starting point for most bromothiophene couplings[1].
Pd₂(dba)₃ + Bulky Ligand	Highly versatile. Allows for tuning of reactivity by changing the ligand (e.g., SPhos, XPhos, RuPhos).	Requires handling of two components, ligands can be expensive.	Challenging couplings, including sterically hindered substrates and achieving high turnover numbers.
Palladium Pre-catalysts	Air- and moisture-stable, highly active, reliable. Forms active Pd(0) in situ.	Higher cost.	Demanding applications in drug development and process chemistry where reproducibility is paramount.

Q: Should I use a boronic acid or a boronic ester (e.g., pinacol ester)?

A: While boronic acids are the classic reagents, they have significant drawbacks. They are prone to decomposition via protodeboronation and can form cyclic trimers (boroxines), which complicates stoichiometry[8].

Recommendation: For improved stability, reproducibility, and easier purification, boronic esters (Bpin) are highly recommended. They are more robust to the reaction conditions and less prone to homocoupling side reactions[8]. If you must use a boronic acid, use a fresh, high-purity sample.

Q: What is the reactivity difference between 2-bromothiophene and 3-bromothiophene?

A: The position of the bromine atom significantly impacts reactivity.

• 2-Bromothiophene (and 5-bromo): The C-Br bond at the α-position (adjacent to the sulfur) is generally more activated and undergoes oxidative addition more readily. This is due to the electronic influence of the sulfur atom[5].

• 3-Bromothiophene (and 4-bromo): The C-Br bond at the β-position is less reactive. These couplings often require more forcing conditions: higher temperatures, more active catalyst systems (e.g., those with Buchwald ligands), and longer reaction times.

Section 3: Optimized General Protocol

This protocol is a robust starting point for the Suzuki-Miyaura coupling of a generic bromothiophene with an arylboronic acid pinacol ester.

Objective: To synthesize an aryl-thiophene derivative with high yield and purity.

Materials:

• Bromothiophene (1.0 eq)

• Arylboronic acid pinacol ester (1.2 - 1.5 eq)

• SPhos Pd G3 Pre-catalyst (1-3 mol%)

• Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 eq)

• 1,4-Dioxane, anhydrous (<50 ppm H₂O)

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Step-by-Step Methodology:

• Vessel Preparation: To a dry reaction vessel containing a stir bar, add the bromothiophene (1.0 eq), arylboronic acid pinacol ester (1.2 eq), SPhos Pd G3 pre-catalyst (e.g., 2 mol%), and powdered anhydrous K₃PO₄ (3.0 eq).

• Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. This step is crucial for catalyst longevity and preventing side reactions.

• Solvent Addition: Using a syringe, add anhydrous 1,4-dioxane to the vessel to achieve a substrate concentration of approximately 0.1-0.2 M.

• Reaction Execution: Place the sealed vessel in a preheated oil bath or heating block set to 80-100 °C. Stir the mixture vigorously.

• Monitoring: Monitor the reaction progress by taking small aliquots (via syringe) and analyzing by TLC or LC-MS. A typical reaction time is 2-12 hours. The reaction is complete when the bromothiophene starting material is no longer observed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like Ethyl Acetate or Dichloromethane.

  • Wash the organic layer with water and then with brine to remove the inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the pure coupled product.

The Suzuki Catalytic Cycle

Caption: The catalytic cycle for Suzuki coupling of bromothiophenes.

References

• Time in Edinburgh, GB. Google Search.

• Suzuki Coupling . Organic Chemistry Portal. [Link]

• Al-Masum, M., et al. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies . Molecules, 26(24), 7583. [Link]

• Suzuki-Miyaura Coupling . Chemistry LibreTexts. (2024). [Link]

• Cravotto, G., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air . Organics, 2(4), 437-446. [Link]

• Synthetic Challenges in Miyaura Borylation of Bromo-Thienopyrimidine . GitHub - OpenSourceMalaria/Series3. (2024). [Link]

• Suzuki cross-coupling reaction . Chem Help ASAP - YouTube. (2020). [Link]

• DeBoer, G. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer . Carroll College - YouTube. [Link]

• Hudson, J. B., et al. (2011). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde . Tetrahedron Letters, 52(20), 2586-2588. [Link]

• Problems with Suzuki coupling . Reddit r/Chempros. (2025). [Link]

• Rauf, A., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations . Chemistry Central Journal, 12(1), 53. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide . Yoneda Labs. [Link]

• Diagnosing issues with a failed Suzuki coupling? . Reddit r/Chempros. (2021). [Link]

• Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid... . ResearchGate. [Link]

• Lucherelli, M. A., et al. (2022). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study . Polymer Chemistry, 13(15), 2240-2250. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| . ChemOrgChem - YouTube. (2024). [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00654E [pubs.rsc.org]
• 7. Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Yoneda Labs [yonedalabs.com]

Technical Support Center: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Welcome to the technical support center for the synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this multi-step synthesis. As a key intermediate in the development of various pharmaceuticals, ensuring the purity and yield of this compound is paramount. This document provides in-depth troubleshooting advice, mechanistic explanations for common side reactions, and validated protocols to help you optimize your experimental outcomes.

Overview of the Synthetic Pathway

The synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is typically approached via a two-step process starting from 3-methylthiophene-2-carboxaldehyde. The first step involves the protection of the aldehyde as a diethyl acetal, followed by the regioselective bromination of the thiophene ring. While seemingly straightforward, each step presents unique challenges that can lead to significant side reactions if not properly controlled.

Caption: General two-step synthesis of the target molecule.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis.

Step 1: Acetal Formation - Synthesis of 5-(Diethoxymethyl)-3-methylthiophene

Question 1: My acetal formation reaction is incomplete, and I observe significant amounts of starting aldehyde even after prolonged reaction times. What are the likely causes and solutions?

Answer: Acetal formation is a reversible reaction. The primary cause of incomplete conversion is the presence of water, which drives the equilibrium back towards the starting materials.

Causality & Mechanism: The reaction proceeds via protonation of the aldehyde carbonyl, making it more electrophilic for attack by ethanol. A hemiacetal intermediate is formed, which is then protonated, allowing for the elimination of a water molecule to form an oxocarbenium ion. A second ethanol molecule attacks this ion to yield the final acetal. Every step is in equilibrium, and the presence of water, a product of the reaction, will inhibit forward progress according to Le Châtelier's principle.

Troubleshooting Protocol:

• Water Removal: The most critical factor is the rigorous removal of water.

  • Recommended Method: Use a Dean-Stark apparatus to azeotropically remove water as it forms.

  • Alternative: Incorporate a chemical drying agent, such as anhydrous magnesium sulfate or molecular sieves, directly into the reaction mixture.

• Reagent Stoichiometry: Use triethyl orthoformate as both a reagent and a water scavenger. It reacts with any water present to produce ethanol and ethyl formate, effectively driving the equilibrium forward. A typical protocol would use the aldehyde, a catalytic amount of a non-nucleophilic acid like p-toluenesulfonic acid (p-TsOH), and an excess of both ethanol and triethyl orthoformate.[1]

• Catalyst Activity: Ensure your acid catalyst is active and used in appropriate catalytic amounts (typically 0.1-1 mol%). Using too much catalyst can promote side reactions, such as polymerization of the starting aldehyde.

Parameter	Standard Condition	Optimized Condition for High Yield
Water Removal	Refluxing with ethanol	Refluxing with a Dean-Stark trap
Reagents	Aldehyde, Ethanol (excess), Acid catalyst	Aldehyde, Triethyl orthoformate (1.5 eq), Ethanol, Acid catalyst (0.5 mol%)
Solvent	Ethanol	Toluene or Benzene (for efficient azeotropic removal)

Question 2: I am observing a dark, polymeric substance forming in my reaction flask during acetal formation. Why is this happening?

Answer: Aldehydes, particularly those on electron-rich aromatic rings, can be susceptible to acid-catalyzed polymerization or degradation, especially at elevated temperatures.

Preventative Measures:

• Control Temperature: Maintain the minimum temperature required for efficient reflux and water removal.

• Limit Catalyst Concentration: Use the lowest effective concentration of the acid catalyst.

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative degradation of the electron-rich thiophene ring, which can sometimes contribute to discoloration.

Step 2: Bromination - Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Question 3: My primary issue is the formation of multiple brominated products. My NMR analysis suggests the presence of the desired 2-bromo isomer, but also a significant amount of the 4-bromo isomer and a dibrominated product. How can I improve regioselectivity?

Answer: This is the most common and critical challenge in this synthesis. The formation of isomers and over-brominated products stems from the high reactivity of the substituted thiophene ring. Both the 3-methyl group and the 5-diethoxymethyl group are electron-donating and activate the ring towards electrophilic substitution.

Mechanistic Insight: The methyl group is an ortho,para-director, activating the 2- and 4-positions. The diethoxymethyl group at position 5 also activates its ortho-positions (4- and 6-, where 6 is equivalent to 2). Therefore, the 2- and 4-positions are both electronically activated, leading to a potential mixture of products. The desired 2-bromo product is generally favored due to the stronger directing effect of the adjacent methyl group. However, harsh conditions can overcome this selectivity.

Caption: Key side reactions during the bromination step.

Troubleshooting Protocol for Selectivity:

• Choice of Brominating Agent: N-Bromosuccinimide (NBS) is generally preferred over elemental bromine (Br₂) as it provides a low, steady concentration of electrophilic bromine, which enhances selectivity.[2][3]

• Temperature Control (Critical):

  • Perform the reaction at low temperatures. Start at 0 °C or even -10 °C and allow the reaction to slowly warm to room temperature. This favors the kinetically controlled product, which is the desired 2-bromo isomer.

• Slow Reagent Addition:

  • Add the NBS as a solid in small portions over a significant period (e.g., 1-2 hours). This prevents a localized excess of the brominating agent, which can lead to over-bromination and reduced selectivity.

• Solvent Choice:

  • Aprotic solvents like tetrahydrofuran (THF) or chloroform are commonly used. Acetic acid, sometimes used for brominations, should be avoided here as its acidity can cause the hydrolysis of the acetal protecting group.[4]

Question 4: After the bromination workup, I'm detecting the starting aldehyde, 3-methylthiophene-2-carboxaldehyde, in my product mixture. What is causing the deprotection of the acetal?

Answer: The diethyl acetal group is highly sensitive to acid. The bromination reaction itself can generate trace amounts of HBr, especially if there is any moisture present. Standard aqueous workups can also lead to hydrolysis if the pH is not controlled.

Preventative Workup Protocol:

• Quench Carefully: After the reaction is complete, quench it by pouring it into a cold, basic aqueous solution, such as saturated sodium bicarbonate (NaHCO₃) or a dilute sodium carbonate solution. This will neutralize any HBr formed.

• Avoid Acid Washes: Do not wash the organic layer with acidic solutions.

• Minimize Contact Time with Water: Perform the aqueous extraction steps quickly and efficiently.

• Dry Thoroughly: Dry the final organic layer thoroughly with an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄) before solvent evaporation to remove all traces of water.

Purification Strategy

Question 5: How can I effectively purify the final 2-Bromo-5-(diethoxymethyl)-3-methylthiophene from the common side products?

Answer: Purification is typically achieved by silica gel column chromatography. The polarity differences between the desired product and the main impurities allow for effective separation.

Compound	Relative Polarity	Elution Order (Hexane/Ethyl Acetate Gradient)
2,4-Dibromo Side Product	Least Polar	1st
2-Bromo Desired Product	Intermediate	2nd
4-Bromo Side Product	Very similar to desired	May co-elute or elute slightly after
Unreacted Starting Material	More Polar	3rd
Hydrolyzed Aldehyde	Most Polar	4th (or sticks to silica)

Chromatography Tips:

• Solvent System: A gradient of ethyl acetate in hexane (starting from 100% hexane) is typically effective.

• TLC Analysis: Carefully monitor the separation by TLC. The bromo-isomers can have very similar Rf values, so a long column and slow elution may be necessary for complete separation.[5]

• Alternative: For high-purity material, fractional distillation under high vacuum may be an option if the boiling points of the isomers are sufficiently different, though chromatography is more common.

References

• ResearchGate. (2003). 2-Ethyl 4-methyl 5-amino-3-methylthiophene-2,4-dicarboxylate. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-bromothiophene. Retrieved from [Link]

• Google Patents. (2014). CN103819449A - Preparation method for 2-bromothiophene.
• Google Patents. (1983). EP0095340A1 - Processes for making 3-methylthiophene-2-carboxaldehyde and intermediates therefor.
• Google Patents. (2015). CN104529997A - Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system.

• ResearchGate. (2021). Thiophene, 2-Bromo-5-methyl-. Retrieved from [Link]

• ResearchGate. (n.d.). A novel method for the bromination of thiophenes. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-bromo-3-methyl-5-arylthiophenes (3a–k) and.... Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-methylthiophene. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-thenaldehyde. Retrieved from [Link]

• PubMed Central. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Retrieved from [Link]

• Organic Syntheses. (n.d.). propiolaldehyde diethyl acetal. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved from [Link]

• ResearchGate. (2015). Is there any way to purify 3-bromo-5-TIPS thiophene having minor impurity of 2-bromo-5-TIPS thiophene?. Retrieved from [Link]

• Google Patents. (1998). US5726326A - Thiophene synthesis.

• Chemical Society Reviews (RSC Publishing). (2022). Group 16 conjugated polymers based on furan, thiophene, selenophene, and tellurophene. Retrieved from [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). 3-Methyl-2-thiophenecarboxaldehyde. Retrieved from [Link]

• Research and Reviews. (2022). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Thiophene-2,5-diesters as electrochromic materials: The effect of ester groups on the device performance and stability. Retrieved from [Link]

• ResearchGate. (n.d.). Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity. Retrieved from [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. Retrieved from [Link]

• RSC Publishing. (n.d.). The important role of the location of the alkoxy group on the thiophene ring in designing efficient organic nonlinear optical materials based on double-donor chromophores. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-methyl-2-thiophene carboxaldehyde. Retrieved from [Link]

• Google Patents. (2012). CN102627627A - Synthesis method of 2-thiophenecarboxaldehyde.
• Google Patents. (n.d.). CA2108737A1 - Process for production of 2-thiophene aldehydes.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. 2-Bromo-3-methylthiophene synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Welcome to the dedicated technical support resource for the purification of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile thiophene derivative. Here, we address common challenges encountered during its purification, offering troubleshooting strategies and in-depth explanations to ensure the integrity and purity of your compound.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Issue 1: Persistent Yellow or Brown Color in the Purified Product

Question: After purification, my 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a yellow to brown liquid, not the expected colorless to pale yellow. What causes this, and how can I fix it?

Answer:

Probable Causes:

• Residual Acidic Impurities: Trace amounts of acid from the bromination reaction (e.g., HBr) can catalyze polymerization or degradation of the thiophene ring, leading to colored impurities.

• Oxidation: Thiophene derivatives can be susceptible to oxidation, especially when exposed to air and light over extended periods.

• Thermally Induced Decomposition: Overheating during distillation can cause the compound to decompose, resulting in discoloration.

Solutions:

• Aqueous Work-up Prior to Purification: Before concentrating the crude product, ensure a thorough aqueous work-up. Washing the organic layer with a mild base, such as saturated sodium bicarbonate (NaHCO₃) solution or dilute sodium hydroxide (NaOH), will neutralize and remove acidic byproducts.[1]

• Activated Charcoal Treatment: If the color persists after a proper work-up, you can use activated charcoal. Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether or ethyl acetate), add a small amount of activated charcoal, stir for 15-30 minutes at room temperature, and then filter through a pad of celite to remove the charcoal.

• Minimize Heat Exposure: During solvent removal or distillation, use the lowest possible temperature. For distillation, a high-vacuum setup is crucial to lower the boiling point and prevent thermal degradation.

Issue 2: Incomplete Separation of Isomeric Impurities During Column Chromatography

Question: I'm struggling to separate the desired 2-bromo-5-(diethoxymethyl)-3-methylthiophene from what I suspect is the 5-bromo isomer using silica gel chromatography. They are co-eluting. What can I do?

Answer:

Probable Causes:

• Similar Polarity of Isomers: Brominated thiophene isomers often have very similar polarities, making their separation on standard silica gel challenging.[2][3] The diethoxymethyl group, while adding polarity, may not create a sufficient difference between the isomers for easy separation.

• Inappropriate Solvent System: The chosen eluent may not have the optimal polarity to resolve the isomers.

Solutions:

• Optimize the Eluent System:

  • Reduce Polarity: Start with a very non-polar eluent system, such as pure hexanes or a high hexane-to-ethyl acetate ratio (e.g., 99:1 or 98:2), and run a gradient elution. A shallow gradient is often key to resolving closely eluting compounds.

  • Utilize Different Solvents: Sometimes, changing one of the solvents in your binary mixture can improve separation. For example, substituting ethyl acetate with dichloromethane or toluene might alter the selectivity of the separation.

• Consider a Different Stationary Phase:

  • If silica gel fails, consider using a different stationary phase. Alumina (neutral or basic) can sometimes offer different selectivity compared to silica.

  • For very challenging separations, reverse-phase chromatography (C18 silica) with a polar mobile phase (e.g., acetonitrile/water or methanol/water) could be effective.[2]

• Fractional Distillation as a Pre-purification Step: While isomers can have close boiling points, fractional vacuum distillation can sometimes enrich the desired isomer, making the subsequent chromatographic separation easier.[1][2]

Suggested Starting Conditions for Column Chromatography:

Stationary Phase	Eluent System (starting)	Gradient Profile
Silica Gel	Hexane/Ethyl Acetate (99:1)	Gradually increase to 95:5 over several column volumes
Silica Gel	Hexane/Dichloromethane (9:1)	Gradually increase dichloromethane concentration
Alumina (Neutral)	Hexane	Introduce a small percentage of diethyl ether

Issue 3: Product Decomposition During Vacuum Distillation

Question: I'm attempting to purify my compound by vacuum distillation, but I'm observing charring and a decrease in yield, suggesting decomposition. How can I prevent this?

Answer:

Probable Causes:

• High Pot Temperature: Even under vacuum, the temperature required to distill higher boiling point compounds can lead to decomposition. Thiophene rings can be sensitive to prolonged high temperatures.

• Presence of Non-Volatile Impurities: Acidic or basic impurities in the distillation flask can catalyze decomposition at elevated temperatures.

Solutions:

• Use a High-Quality Vacuum: Ensure your vacuum system can achieve a low pressure (ideally below 1 mmHg). A lower pressure will significantly reduce the boiling point of your compound.

• Short-Path Distillation: For small quantities or heat-sensitive compounds, a Kugelrohr or short-path distillation apparatus minimizes the distance the vapor has to travel and reduces the time the compound spends at high temperatures.

• Pre-purification: As mentioned, a thorough aqueous work-up to remove non-volatile, reactive impurities is crucial before attempting distillation.[1]

• Addition of a Stabilizer: In some cases, adding a non-volatile, radical scavenger or a small amount of a mild, non-nucleophilic base to the distillation flask can help prevent decomposition. However, this should be tested on a small scale first. For some brominated thiophenes, copper chips and sodium bicarbonate are used as stabilizers.[4]

Frequently Asked Questions (FAQs)

Q1: What is the most likely major impurity from the synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene?

A1: The bromination of 3-methylthiophene with reagents like N-bromosuccinimide (NBS) can lead to a mixture of products. The most common isomeric impurity is likely to be 5-bromo-3-methylthiophene (if the diethoxymethyl group is added after bromination) or the corresponding acetal. Additionally, 2,5-dibromo-3-methylthiophene and unreacted starting material are also common byproducts.[2][5] The exact impurity profile will depend on the synthetic route and reaction conditions.

Q2: Is recrystallization a viable purification method for this compound?

A2: Recrystallization is only an option if the compound is a solid at or near room temperature, or if it forms a stable crystalline solvate. 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is typically a liquid at room temperature. Therefore, recrystallization is generally not a suitable primary purification method. However, if you are working with a solid derivative or if you are trying to remove a solid impurity, it could be useful. For liquid products, chromatography and vacuum distillation are the preferred methods.[6]

Q3: How can I confirm the purity and identity of my final product?

A3: A combination of analytical techniques is recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method to assess purity and identify volatile impurities by their mass-to-charge ratio.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for confirming the structure of the desired product and identifying any isomeric impurities. The coupling patterns and chemical shifts of the thiophene protons are diagnostic.

• Thin Layer Chromatography (TLC): A quick and easy way to monitor the progress of a reaction and the separation during column chromatography. A single spot on a TLC plate (visualized under UV light and with a stain like potassium permanganate) is a good indication of purity.

Q4: What are the recommended storage conditions for purified 2-Bromo-5-(diethoxymethyl)-3-methylthiophene?

A4: To maintain its purity, the compound should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. It should be kept in a cool, dark place, such as a refrigerator, to minimize thermal and light-induced degradation. Some suppliers of similar brominated thiophenes stabilize the product with copper chips and sodium bicarbonate.[4]

Purification Workflow

The following diagram outlines a general decision-making process for the purification of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Caption: Decision tree for selecting a purification strategy.

References

• Separation of 2-bromo-3-methylthiophene and the corresponding 5-bromo isomer. (2011). Sciencemadness Discussion Board. Available at: [Link]

• 3-thenyl bromide. Organic Syntheses Procedure. Available at: [Link]

• Preparation method for 2-bromothiophene. Google Patents. (CN103819449A).
• Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system. Google Patents. (CN104529997A).

• 2-Acetyl-5-bromothiophene. PubChem. Available at: [Link]

• Is there any way to purify 3-bromo-5-TIPS thiophene having minor impurity of 2-bromo-5-TIPS thiophene?. ResearchGate. Available at: [Link]

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. (2017). PubMed Central. Available at: [Link]

• Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. ResearchGate. Available at: [Link]

Sources

• 1. 2-Bromo-3-methylthiophene synthesis - chemicalbook [chemicalbook.com]
• 2. Sciencemadness Discussion Board - Separation of 2-bromo-3-methylthiophene and the corresponding 5-bromo isomer - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. calpaclab.com [calpaclab.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Substituted Thiophenes

Welcome to the technical support center for the synthesis of substituted thiophenes. This resource is designed for researchers, chemists, and professionals in drug development who are navigating the complexities of thiophene ring construction. Thiophene derivatives are crucial building blocks in medicinal chemistry and materials science, making the optimization of their synthesis paramount.[1][2][3] This guide provides in-depth, experience-driven advice to troubleshoot common experimental challenges, enhance reaction yields, and ensure the purity of your target compounds.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial queries encountered when synthesizing substituted thiophenes.

Q1: What are the most common methods for synthesizing substituted thiophenes?

A1: Several robust methods exist, each with its own advantages and substrate scope. The most prevalent are:

• Gewald Aminothiophene Synthesis: This is a multicomponent reaction that condenses a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base. It is a highly efficient method for producing polysubstituted 2-aminothiophenes.[4][5][6][7]

• Paal-Knorr Thiophene Synthesis: This method involves the condensation of a 1,4-dicarbonyl compound with a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent, to form the thiophene ring.[4][5][6][8][9][10]

• Fiesselmann Thiophene Synthesis: This synthesis involves the reaction of thioglycolic acid derivatives with α,β-acetylenic esters or other suitable carbonyl compounds.[11][12][13]

• Palladium-Catalyzed Cross-Coupling Reactions: Methods like the Suzuki-Miyaura and Stille couplings are indispensable for introducing aryl, heteroaryl, or vinyl substituents onto a pre-existing thiophene ring.[14][15][16][17][18][19][20]

Q2: My Gewald reaction yield is consistently low. What are the likely causes?

A2: Low yields in the Gewald reaction often stem from a few key areas:

• Inefficient Knoevenagel Condensation: The initial condensation between the carbonyl compound and the active methylene nitrile is crucial. Ensure your base is appropriate (e.g., morpholine, triethylamine) and the reaction conditions (temperature, solvent) are optimized for this step.[12][21]

• Poor Quality of Elemental Sulfur: Use finely powdered, high-purity sulfur. Clumped or impure sulfur can lead to incomplete reactions.

• Suboptimal Reaction Temperature: The reaction typically requires heating. A temperature that is too low will result in a sluggish reaction, while a temperature that is too high can lead to decomposition and side product formation.

• Incorrect Stoichiometry: Carefully control the molar ratios of your reactants. An excess of one component can lead to unwanted side reactions.

Q3: I am observing significant byproduct formation in my Paal-Knorr synthesis. How can I improve selectivity?

A3: Byproduct formation in the Paal-Knorr synthesis is a common issue. Consider the following:

• Choice of Sulfurizing Agent: Lawesson's reagent is often milder and more selective than phosphorus pentasulfide, which can sometimes lead to charring and a broader product distribution.[6][9][22]

• Reaction Temperature and Time: Prolonged heating or excessively high temperatures can promote side reactions. Monitor the reaction progress by TLC or GC-MS and quench it once the starting material is consumed.

• Purity of the 1,4-Dicarbonyl Starting Material: Impurities in the starting diketone can lead to a variety of unwanted products. Ensure your starting material is of high purity.

• Solvent Choice: The choice of solvent can influence the reaction pathway. Toluene or xylene are commonly used, but in some cases, a higher-boiling solvent or even solvent-free conditions might be beneficial.

Q4: Purification of my substituted thiophene is proving difficult. What strategies can I employ?

A4: The purification of thiophene derivatives can be challenging due to their often similar polarities to byproducts.

• Column Chromatography Optimization: Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) and stationary phases (e.g., silica gel, alumina). A shallow gradient can improve separation.

• Recrystallization: If your product is a solid, recrystallization is an excellent method for purification. Screen various solvents to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Distillation: For volatile liquid thiophenes, distillation under reduced pressure can be an effective purification technique.

• Preparative TLC or HPLC: For small-scale, high-purity requirements, preparative thin-layer chromatography or high-performance liquid chromatography can be very effective.

Troubleshooting Guides

This section provides detailed, step-by-step guidance for resolving specific issues you may encounter during key synthetic procedures.

Guide 1: Improving Yield in the Gewald Aminothiophene Synthesis

Problem: Consistently obtaining yields below 50% for a target 2-aminothiophene.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yields in the Gewald reaction.

Detailed Protocol: Optimizing the Knoevenagel Condensation

The formation of the α,β-unsaturated nitrile intermediate is the first committed step in the Gewald reaction.[12][21][23] Its efficient formation is critical for a high overall yield.

Step-by-Step Methodology:

• Reactant Purity: Ensure the carbonyl compound and the active methylene nitrile are pure. Distill or recrystallize if necessary.

• Solvent Selection: Ethanol or methanol are common choices. However, for less reactive substrates, consider a higher-boiling solvent like DMF or dioxane.

• Base Selection:

  • Start with a catalytic amount of a secondary amine like morpholine or piperidine (typically 0.1-0.2 equivalents). These are often more effective than tertiary amines for the Knoevenagel condensation.

  • If the reaction is sluggish, triethylamine can be used, sometimes in stoichiometric amounts.

• Temperature Control:

  • Begin the reaction at room temperature and monitor by TLC.

  • If no reaction is observed after 1-2 hours, gently heat the mixture to 50-60°C.

• Water Removal: The Knoevenagel condensation produces water. For stubborn reactions, using a Dean-Stark apparatus to remove water can drive the equilibrium towards the product.

• Isolation and Characterization: In a trial run, attempt to isolate and characterize the α,β-unsaturated nitrile intermediate. This will confirm the success of the first step and allow you to focus on optimizing the subsequent cyclization.

Guide 2: Minimizing Side Products in Suzuki-Miyaura Cross-Coupling

Problem: Formation of significant amounts of homocoupled (boronic acid dimer) and dehalogenated byproducts.

Key Parameter Optimization Table

Parameter	Recommended Starting Point	Troubleshooting Action	Rationale
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%)	Switch to a more active catalyst like Pd(dppf)Cl₂ or a ligand system like SPhos.[14]	Enhances the rate of cross-coupling relative to side reactions.
Base	Na₂CO₃ or K₂CO₃ (2-3 equiv.)	Use a stronger base like Cs₂CO₃ or K₃PO₄.[14]	A stronger base can facilitate the transmetalation step, which is often rate-limiting.
Solvent System	Toluene/H₂O or Dioxane/H₂O	Try a polar aprotic solvent like DMF or THF.[14]	Solvent can influence catalyst solubility and activity.
Temperature	80-100 °C	Lower the reaction temperature and extend the reaction time.	High temperatures can promote dehalogenation and catalyst decomposition.
Oxygen Exclusion	Degas solvent and reactants; run under N₂ or Ar.	Improve degassing technique (e.g., freeze-pump-thaw cycles).	Oxygen can lead to oxidative degradation of the boronic acid, causing homocoupling.

Experimental Protocol: A Robust Suzuki-Miyaura Coupling

This protocol is a good starting point for coupling an arylboronic acid to a bromothiophene.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask, add the bromothiophene (1.0 equiv.), arylboronic acid (1.2-1.5 equiv.), Cs₂CO₃ (2.5 equiv.), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent Addition: Add degassed solvent (e.g., a 4:1 mixture of dioxane and water) via syringe.

• Reaction: Heat the mixture to 85°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Logical Relationship Diagram: Suzuki-Miyaura Side Reactions

Caption: Factors leading to common side reactions in Suzuki-Miyaura coupling.

References

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved January 23, 2026, from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved January 23, 2026, from [Link]

• Research and Reviews: Journal of Medicinal & Organic Chemistry. (2022, October 27). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Chapter Three. Paal–Knorr Reaction in the Synthesis of Heterocyclic Compounds. Retrieved January 23, 2026, from [Link]

• nptelhrd. (2013, July 8). Mod-31 Lec-35 Thiophene Synthesis [Video]. YouTube. [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved January 23, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Thiophene Synthesis. Retrieved January 23, 2026, from [Link]

• Wikipedia. (n.d.). Gewald reaction. Retrieved January 23, 2026, from [Link]

• PubMed. (n.d.). Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. Retrieved January 23, 2026, from [Link]

• SlideShare. (n.d.). Synthesis of Furan and Thiophene. Retrieved January 23, 2026, from [Link]

• Chem-Station. (2018, January 7). Paal-Knorr Thiophene Synthesis. Retrieved January 23, 2026, from [Link]

• Wikipedia. (n.d.). Fiesselmann thiophene synthesis. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved January 23, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities. Retrieved January 23, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. Retrieved January 23, 2026, from [Link]

• Arkivoc. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved January 23, 2026, from [Link]

• University of Windsor. (n.d.). The Mechanisms of the Stille Reaction. Retrieved January 23, 2026, from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. Retrieved January 23, 2026, from [Link]

• PubMed Central. (n.d.). Dithienylethene-Based Photoswitchable Phosphines for the Palladium-Catalyzed Stille Coupling Reaction. Retrieved January 23, 2026, from [Link]

• Scribd. (n.d.). 1fiesselmann Thiophene Synthesis. Retrieved January 23, 2026, from [Link]

• ACS Publications. (2024, June 24). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. Retrieved January 23, 2026, from [Link]

• MDPI. (2021, December 16). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Retrieved January 23, 2026, from [Link]

• SpringerLink. (n.d.). Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. Retrieved January 23, 2026, from [Link]

• National Institutes of Health. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Gewald reaction: Synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved January 23, 2026, from [Link]

• Semantic Scholar. (n.d.). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Retrieved January 23, 2026, from [Link]

• ResearchGate. (2019, March 16). Synthesis and Characterization of the Novel Thiophene Derivatives. Retrieved January 23, 2026, from [Link]

• RSC Publishing. (2022, March 22). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. Retrieved January 23, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Substituted Thiophenes through Dehydration and Heterocyclization of Alkynols. Retrieved January 23, 2026, from [Link]

• ResearchGate. (n.d.). Scheme 6. Mechanism of Fiesselmann thiophene synthesis. Retrieved January 23, 2026, from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved January 23, 2026, from [Link]

• YouTube. (2024, October 25). Stille Cross-Coupling|Basics|Mechanism|Catalytic Cycle| Examples. Retrieved January 23, 2026, from [Link]

• ACS Publications. (n.d.). One-Pot Synthesis and Photochemical Diversification of Pyrazolo[1,2-a]pyridazinones into 3D-Rich Scaffolds. Retrieved January 23, 2026, from [Link]

• Chemistry LibreTexts. (2023, June 30). Stille Coupling. Retrieved January 23, 2026, from [Link]

• SlideShare. (n.d.). Thiophen Mechanism khhjjjjjjjhhhhhhhhhhh. Retrieved January 23, 2026, from [Link]

• Wikipedia. (n.d.). Stille reaction. Retrieved January 23, 2026, from [Link]

• Der Pharma Chemica. (n.d.). A green chemistry approach to gewald reaction. Retrieved January 23, 2026, from [Link]

• University of California, Riverside. (n.d.). Computational investigations on the mechanism of the Gewald reaction. Retrieved January 23, 2026, from [Link]

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• 16. Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air [mdpi.com]
• 17. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00654E [pubs.rsc.org]
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• 23. Computational investigations on the mechanism of the Gewald reaction - American Chemical Society [acs.digitellinc.com]

Technical Support Center: Catalyst Selection for Functionalized Thiophene Coupling

Welcome to the technical support center for catalyst selection in functionalized thiophene coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who encounter challenges with these critical transformations. The unique electronic properties and potential for catalyst inhibition by the sulfur atom in thiophenes necessitate careful consideration of catalyst systems. This resource provides in-depth, experience-driven advice in a troubleshooting and FAQ format to help you navigate these complexities and achieve successful outcomes in your coupling reactions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments, explaining the underlying causes and offering validated solutions.

Issue 1: Low to No Product Yield in Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki-Miyaura coupling between a functionalized 2-halothiophene and a thiophene boronic acid, but I'm observing very low conversion to the desired biaryl product. What are the likely causes and how can I improve my yield?

Answer:

Low yields in Suzuki-Miyaura couplings involving thiophenes can stem from several factors, primarily related to catalyst deactivation and suboptimal reaction conditions. The sulfur atom in the thiophene ring can coordinate to the palladium catalyst, leading to catalyst poisoning.

Troubleshooting Steps & Explanations:

• Catalyst and Ligand Selection:

  • Palladium Source: While Pd(PPh₃)₄ is a common choice, air-stable precatalysts like Pd₂(dba)₃ can be more reliable. For challenging couplings, consider palladacycle precatalysts which can be highly active.

  • Ligand Choice: The choice of phosphine ligand is critical. Electron-rich and bulky phosphine ligands can enhance catalyst activity and stability. For thiophene couplings, ligands like SPhos and RuPhos have shown excellent performance. They promote the crucial reductive elimination step and can prevent catalyst deactivation.

• Base Selection and Activation of Boronic Acid:

  • The boronic acid must be activated by a base to facilitate transmetalation.

  • Common bases include K₂CO₃, Cs₂CO₃, and K₃PO₄. For substrates with base-sensitive functional groups, a milder base like KF can be effective. The choice of base can significantly impact the reaction outcome, so screening different bases is recommended.

• Solvent and Temperature:

  • A combination of a polar aprotic solvent like dioxane, THF, or DMF with water is often used. The water is necessary to dissolve the inorganic base.

  • Reaction temperature is a critical parameter. While room temperature couplings are possible with highly active catalysts, heating (typically 60-100 °C) is often required to drive the reaction to completion.

• Purity of Reagents:

  • Ensure your thiophene boronic acid is pure. Boronic acids can undergo dehydration to form boroxines, which are less reactive. If you suspect this is an issue, you can try converting the boronic acid to a more stable trifluoroborate salt.

Experimental Protocol: General Procedure for a Robust Suzuki-Miyaura Coupling of a 2-Bromothiophene

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the 2-bromothiophene (1.0 equiv), the thiophene boronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃, 2.0-3.0 equiv).

• Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

• Add the degassed solvent system (e.g., dioxane/water 4:1).

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Issue 2: Homocoupling Side Products in Kumada and Negishi Couplings

Question: I'm performing a Kumada coupling of a 3-bromothiophene with a Grignard reagent and observing a significant amount of dithienyl byproduct. How can I suppress this homocoupling? A similar issue arises in my Negishi couplings.

Answer:

Homocoupling is a common side reaction in Kumada and Negishi couplings, arising from the reaction of two molecules of the organometallic reagent (Grignard or organozinc). This is often exacerbated by high concentrations of the organometallic reagent or elevated reaction temperatures.

Troubleshooting Steps & Explanations:

• Catalyst Choice:

  • For Kumada couplings, nickel-based catalysts like Ni(dppp)Cl₂ are frequently used for coupling heterocyclic halides.

  • For Negishi couplings, palladium catalysts are standard. The combination of Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand like SPhos is highly effective for coupling heteroarylzinc reagents.

• Reaction Conditions:

  • Slow Addition: Add the Grignard or organozinc reagent slowly to the reaction mixture containing the halothiophene and the catalyst. This keeps the instantaneous concentration of the organometallic reagent low, minimizing homocoupling.

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. For highly reactive Grignard reagents, cooling the reaction to 0 °C or even lower may be necessary.

  • Solvent: The use of 2-methyltetrahydrofuran (2-MeTHF) as a solvent in Kumada couplings has been shown to reduce the formation of dithienyl byproducts and allow for higher reagent concentrations.

• For Negishi Couplings - The Role of Additives:

  • The addition of lithium salts (e.g., LiBr or LiCl) can have a beneficial effect on Negishi couplings by forming higher-order zincates, which are more reactive in the transmetalation step.

Diagram: Decision Workflow for Minimizing Homocoupling

Caption: Decision workflow for troubleshooting homocoupling.

Issue 3: Difficulty in Achieving Copper-Free Sonogashira Coupling

Question: I'm trying to perform a copper-free Sonogashira coupling with a halothiophene to avoid issues with alkyne homocoupling (Glaser coupling), but the reaction is sluggish. What catalyst system is recommended?

Answer:

While the copper co-catalyst in traditional Sonogashira reactions increases reactivity, it can also lead to the undesirable formation of alkyne dimers. Achieving an efficient copper-free Sonogashira coupling relies heavily on the right combination of palladium catalyst, ligand, and base.

Troubleshooting Steps & Explanations:

• Catalyst and Ligand System:

  • A highly active palladium catalyst is essential. A combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand is often effective. Ligands such as P(t-Bu)₃ are known to promote these couplings.

  • The ligand plays a crucial role in facilitating both the oxidative addition and reductive elimination steps of the catalytic cycle.

• Base and Solvent:

  • A strong, non-nucleophilic organic base is typically required. Amines like Et₃N or i-Pr₂NEt are common choices. The base also serves to neutralize the hydrogen halide byproduct.

  • The reaction is often carried out in a polar aprotic solvent like DMF or THF.

• Reaction Conditions:

  • Ensure strictly anaerobic (oxygen-free) conditions, as oxygen can deactivate the Pd(0) catalyst and promote Glaser coupling. This involves thoroughly degassing the solvent and maintaining an inert atmosphere.

Experimental Protocol: Copper-Free Sonogashira Coupling of a Halothiophene

• In a Schlenk tube, dissolve the halothiophene (1.0 equiv) and the terminal alkyne (1.2-1.5 equiv) in the chosen solvent (e.g., THF or DMF).

• Add the base (e.g., Et₃N, 2.0-3.0 equiv).

• Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• In a separate glovebox or under a positive pressure of inert gas, prepare a solution of the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., P(t-Bu)₃, 4 mol%).

• Add the catalyst solution to the reaction mixture.

• Heat the reaction as necessary and monitor its progress.

• Workup and purification are similar to the Suzuki-Miyaura protocol described above.

Frequently Asked Questions (FAQs)

Q1: Why is catalyst selection so critical for thiophene coupling reactions?

A1: The sulfur atom in the thiophene ring can act as a Lewis base and coordinate strongly to the transition metal catalyst (usually palladium or nickel). This can lead to catalyst poisoning or deactivation, slowing down or completely halting the catalytic cycle. Therefore, selecting a catalyst system, particularly the ligand, that is resistant to this poisoning effect is paramount for achieving high yields and efficient reactions. Bulky and electron-rich ligands can often shield the metal center and promote the desired catalytic steps over catalyst inhibition.

Q2: Can I use the same catalyst for coupling at the C2 and C3 positions of thiophene?

A2: While many catalyst systems can be effective for both positions, the reactivity can differ. The C2 (or α) position of thiophene is generally more reactive in cross-coupling reactions than the C3 (or β) position due to electronic effects. For less reactive C3-halothiophenes, a more active catalyst system, higher temperatures, or longer reaction times may be necessary. It is always advisable to perform a small-scale optimization for couplings at the C3 position.

Q3: What are the advantages of using palladacycle precatalysts?

A3: Palladacycle precatalysts are air- and moisture-stable compounds that are readily activated under the reaction conditions to form the active Pd(0) species. This offers several advantages:

• Ease of Handling: They can be weighed and handled in the air, simplifying the experimental setup.

• High Activity: They often exhibit higher catalytic activity than traditional Pd(0) sources, allowing for lower catalyst loadings and milder reaction conditions.

• Reproducibility: Their well-defined nature can lead to more reproducible results compared to in-situ generated catalysts.

Q4: How do I choose between Suzuki, Stille, Negishi, and Kumada couplings for my functionalized thiophene?

A4: The choice of coupling reaction often depends on the functional groups present in your substrates and the availability of the organometallic reagents.

Coupling Reaction	Organometallic Reagent	Key Advantages	Key Disadvantages
Suzuki-Miyaura	Organoboronic acid/ester	Stable, commercially available reagents; low toxicity.	Requires a base for activation.
Stille	Organostannane	Tolerant of a wide range of functional groups.	High toxicity of tin reagents and byproducts.
Negishi	Organozinc	Highly reactive; broad functional group tolerance.	Reagents are moisture-sensitive.
Kumada	Grignard (Organomagnesium)	Highly reactive nucleophiles.	Incompatible with many functional groups (e.g., esters, ketones).

Diagram: General Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for cross-coupling reactions.

References

• Liu, L., Cordier, M., Roisnel, T., & Doucet, H. (2023). Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation. RSC. [Link]

• Dong, G. (2017). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Kirchhoff, J. H., Netherton, M. R., Hill, I. D., & Fu, G. C. (2002). An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction. ACS Publications. [Link]

• Reddit. (2018). Suzuki purification problem. [Link]

• Organic Chemistry Portal. Kumada Coupling. [Link]

• So, C. M. (2015). Development of phosphine ligands for efficient and chemoselective palladium-catalysed cross-coupling reactions. PolyU Electronic Theses. [Link]

• Buchwald, S. L., & Fu, G. C. (2011). Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts. PMC. [Link]

• Knochel, P., & Lei, A. (2017). On the role of additives in alkyl–alkyl Negishi cross-couplings. RSC Publishing. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Chemistry LibreTexts. (2021). Sonogashira Coupling. [Link]

• Google Patents. (2006). Improved process for the kumada coupling reaction.

• Wiley-VCH. (2016). 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers. [Link]

• Hartwig, J. F. (2008). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. ACS Publications. [Link]

• OpenChemHub. (2024). Ligand design for cross-couplings: phosphines. YouTube. [Link]

Technical Support Center: Preventing Debromination in Thiophene Reactions

A Guide for Research, Development, and Manufacturing Chemists

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that unexpected side reactions can derail critical projects. One of the most persistent challenges in heterocyclic chemistry is the undesired debromination of bromothiophenes, particularly during metalation and cross-coupling reactions. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you maintain the integrity of your C-Br bond and maximize reaction yields.

Section 1: The Root of the Problem — Why Are Bromothiophenes Prone to Debromination?

Before troubleshooting, it's crucial to understand the underlying chemical principles. Thiophene's aromaticity and the electronic nature of the C-Br bond create a delicate balance that can be easily tipped towards unwanted side reactions.

• Acidity of Thiophenic Protons: Thiophene is more acidic than benzene. The protons at the C2 and C5 positions are particularly susceptible to deprotonation by strong bases like organolithium reagents. This can lead to competitive deprotonation pathways instead of the desired halogen-metal exchange.

• Instability of Thienyllithium Intermediates: While essential for functionalization, thienyllithium species can be unstable. If not generated and trapped at low temperatures, they can decompose. This instability is often exacerbated by the reaction conditions required for subsequent steps.[1][2]

• "Halogen Dance" Rearrangements: In some cases, a phenomenon known as the "halogen dance" can occur, where the bromine atom migrates to a more thermodynamically stable position, often facilitated by a strong base.

• Protodebromination in Catalytic Cycles: During palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille), the desired catalytic cycle can be short-circuited. If a proton source is available, the organopalladium intermediate can be protonated, leading to the debrominated thiophene and regeneration of the catalyst in an inactive state.

Section 2: Troubleshooting Debromination During Metal-Halogen Exchange

Metal-halogen exchange, typically with an organolithium reagent, is a cornerstone of thiophene functionalization. However, it is also a primary source of debromination.

Frequently Asked Questions (FAQs)

Q1: My reaction is consuming the starting material, but I'm getting a mixture of my desired product and the debrominated thiophene. What's happening?

A1: This is a classic symptom of a competition between lithium-halogen exchange and a quenching side reaction. The likely culprit is that the thienyllithium intermediate, once formed, is being protonated by a source in your reaction flask before it can react with your electrophile.[3]

Core Causality: Organolithium reagents are powerful bases.[4] If your solvent (e.g., THF) is not rigorously anhydrous, or if your starting material has acidic protons (like an amide N-H), the organolithium will react as a base first.[3] Furthermore, the thienyllithium intermediate itself is a strong base and will readily abstract a proton from any available source, including trace water or even the solvent itself if the temperature is too high.

Troubleshooting Workflow:

Caption: Troubleshooting decision tree for lithiation reactions.

Q2: I'm performing the reaction at -78 °C with dry solvents, but still see significant debromination. What other parameters can I change?

A2: If temperature and moisture are well-controlled, the issue may lie with the choice of reagent or the kinetics of the reaction.

Expertise-Driven Solutions:

• Change Your Lithiating Agent: The basicity and steric bulk of the organolithium reagent can have a profound impact.[4] For sensitive substrates, a less basic but highly effective exchange agent can be superior.

• Consider a Magnesium Intermediate: A bromine-magnesium exchange using reagents like i-PrMgCl can generate a more stable Grignard reagent. Combining i-PrMgCl with n-BuLi can offer a selective and practical method for metalation under non-cryogenic conditions, avoiding issues of intermolecular quenching.[2]

Reagent	Typical Conditions	Key Advantages	Common Pitfalls & Debromination Risk
n-BuLi	THF, -78 °C	Common, inexpensive, fast exchange.	High basicity can cause competing deprotonation. Unstable intermediate above -70 °C. High Risk.
s-BuLi	THF, -78 °C	More sterically hindered, can be more selective.	Still highly basic. Moderate to High Risk.
t-BuLi	THF, -100 °C	Very fast exchange, even at low T.	Extremely basic and pyrophoric. Often too reactive for sensitive substrates. Very High Risk.
LDA	THF, -78 °C to -40 °C	Non-nucleophilic base. Good for deprotonation.	Generally not used for Br/Li exchange; will deprotonate α-protons preferentially. Low Risk (but wrong reaction).
i-PrMgCl·LiCl	THF, -20 °C to 0 °C	Forms a more stable magnesiate. Tolerates more functional groups.	Slower reaction times. Low Risk.

Section 3: Troubleshooting Debromination in Palladium-Catalyzed Cross-Coupling

Protodebromination is a common side reaction in Suzuki, Stille, and other cross-coupling reactions involving bromothiophenes. The desired C-C bond formation competes with an undesired C-H bond formation.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling is giving me low yields and a lot of debrominated (protodebrominated) thiophene. I suspect my boronic acid is the problem.

A1: This is a very common issue. While boronic acids are versatile, they can be unstable and participate in side reactions, including protodeboronation, which indirectly leads to protodebromination of your thiophene starting material.[5]

Core Causality: The mechanism of protodebromination in a Suzuki coupling is often linked to the stability of the boronic acid and the choice of base and solvent. The presence of water, while often necessary for the catalytic cycle, can hydrolyze the boronic acid.[5] A strong base can accelerate this decomposition. Once the boronic acid is gone, the catalytic cycle is disrupted, and the organopalladium intermediate is more likely to be quenched by a proton source.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Suzuki coupling reactions.

Q2: Can the choice of palladium catalyst and ligand influence debromination?

A2: Absolutely. The ligand plays a critical role in stabilizing the palladium center and modulating its reactivity. The goal is to choose a ligand that promotes fast reductive elimination (the C-C bond-forming step) over competing side reactions like protodebromination.

Expertise-Driven Solutions:

• Ligand Choice: Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos, or cataCXium® A) are often effective. They accelerate the rate of oxidative addition and reductive elimination, shortening the lifetime of vulnerable intermediates.

• Catalyst Loading: While counterintuitive, sometimes lower catalyst loadings can be beneficial. High concentrations of palladium can sometimes lead to the formation of palladium black, an inactive form of the catalyst which can promote side reactions.[6]

• Palladium Precursor: The choice of palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) can also influence the reaction. The dba ligands in Pd₂(dba)₃ can play a role in catalyst stability and activity.[7]

Section 4: Validated Experimental Protocols

Protocol 1: Minimizing Debromination in a Thiophene Lithiation-Quench Reaction

This protocol is designed for the lithiation of 2-bromothiophene and subsequent quenching with an electrophile (e.g., trimethylsilyl chloride).

Methodology:

• Glassware Preparation: Flame-dry a three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum. Allow to cool to room temperature under an inert atmosphere.

• Reagent Setup: Dissolve 2-bromothiophene (1.0 eq.) in anhydrous tetrahydrofuran (THF, freshly distilled from sodium/benzophenone) to a concentration of 0.5 M.

• Cooling: Cool the flask to -78 °C using a dry ice/acetone bath. It is critical that the internal temperature is monitored and maintained.[1]

• Lithiation: Slowly add n-butyllithium (1.05 eq., solution in hexanes, freshly titrated) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the resulting solution at -78 °C for 30-60 minutes.

• Electrophile Addition: Add the electrophile (e.g., TMSCl, 1.2 eq.) dropwise, again maintaining the temperature at -78 °C.

• Warm-up and Quench: After stirring for an additional 1-2 hours at -78 °C, allow the reaction to slowly warm to room temperature. Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

• Workup: Proceed with a standard aqueous workup and extraction.

Self-Validation: A successful lithiation should result in a clear, often colored solution. The formation of significant precipitates or a dark, tarry mixture before the addition of the electrophile may indicate decomposition and likely debromination.

Protocol 2: Robust Suzuki Coupling of a Sensitive Bromothiophene

This protocol uses a stable boronic ester and a mild base to minimize protodebromination.

Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add the bromothiophene substrate (1.0 eq.), the phenylboronic acid pinacol ester (1.2 eq.), potassium phosphate (K₃PO₄, 2.0 eq.), and a palladium catalyst system (e.g., Pd₂(dba)₃ (2 mol %) and SPhos (4 mol %)).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add degassed solvent (e.g., 1,4-dioxane/water 10:1) via syringe. The solvent should be thoroughly sparged with an inert gas for at least 30 minutes prior to use.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. Look for the disappearance of the starting material and the appearance of the product, while also checking for the formation of the debrominated byproduct.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite to remove the palladium catalyst. Proceed with a standard aqueous workup.

References

• Reddit user discussion on debromination after lithiation. (2018). Reddit. [Link]

• Unusual thiophilic ring-opening of fused oligothiophenes with organolithium reagents. (2016). ResearchGate. [Link]

• de Vries, J. G. (2009). Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Organometallics. [Link]

• Superlithiation of non-conductive polyimide toward high-performance lithium-ion batteries. (2020). Journal of Materials Chemistry A. [Link]

• Fairlamb, I. J., et al. (2008). Exploiting noninnocent (E,E)-dibenzylideneacetone (dba) effects in palladium(0)-mediated cross-coupling reactions. PubMed. [Link]

• Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate. (2018). Molecules. [Link]

• Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid. (n.d.). ResearchGate. [Link]

• Reaction mechanism of solvated n-BuLi with thiophene in THF: A theoretical and spectroscopic study. (n.d.). UPSpace. [Link]

• Synthesis, Reactions and Medicinal Uses of Thiophene. (n.d.). Pharmaguideline. [Link]

• Reddit user discussion on Suzuki coupling. (2022). Reddit. [Link]

• Halogen-Metal Exchange Reactions of Bromoaryl-Substituted β-Lactams. (n.d.). The College of New Jersey. [Link]

• Ligand-less palladium-catalyzed direct 5-arylation of thiophenes at low catalyst loadings. (2008). Green Chemistry. [Link]

• The Mechanism of Lithium-Halogen Exchange. (2007). Macmillan Group, Princeton University. [Link]

• Kinetic Studies on the Palladium(II)‐Catalyzed Oxidative Cross‐Coupling of Thiophenes with Arylboron Compounds and Their Mechanistic Implications. (2015). Chemistry – A European Journal. [Link]

• Deprotonation of thiophenes using lithium magnesates. (2005). Organic Chemistry Portal. [Link]

• β-Aminoethyltrifluoroborates: Efficient Aminoethylations via Suzuki-Miyaura Cross-Coupling. (2011). Organic Letters. [Link]

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019). Catalysts. [Link]

• Lithiation and Organolithium Reactions. (n.d.). Mettler Toledo. [Link]

• Thiophene: Bromination & Reduction. (2023). StudySmarter. [Link]

• Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. (2018). Molecules. [Link]

• The Lithium–Halogen Exchange Reaction in Process Chemistry. (2007). ResearchGate. [Link]

• Masking Boronic Acids for Suzuki Coupling. (2011). YouTube. [Link]

• THIOPHENE. (n.d.). Banaras Hindu University. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Halogen–Metal Exchange on Bromoheterocyclics with Substituents Containing an Acidic Proton via Formation of a Magnesium Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. mt.com [mt.com]
• 5. reddit.com [reddit.com]
• 6. Ligand-less palladium-catalyzed direct 5-arylation of thiophenes at low catalyst loadings - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Exploiting noninnocent (E,E)-dibenzylideneacetone (dba) effects in palladium(0)-mediated cross-coupling reactions: modulation of the electronic properties of dba affects catalyst activity and stability in ligand and ligand-free reaction systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Challenge

The synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene presents a multi-step challenge requiring careful control of reaction conditions to achieve high yield and purity. The core of the synthesis involves two primary transformations: the protection of a formyl group as a diethyl acetal and the regioselective bromination of the thiophene ring. Success hinges on the strategic implementation of these steps to avoid side reactions and facilitate purification.

Visualizing the Pathway: A Two-Step Approach

The most common and logical synthetic route is a two-step process starting from 3-methyl-2-thiophenecarboxaldehyde. This involves the protection of the aldehyde functionality, followed by selective bromination at the 5-position.

Caption: Synthetic pathway for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low Yield During Acetal Protection of 3-Methyl-2-thiophenecarboxaldehyde

• Question: My yield of 5-(diethoxymethyl)-3-methylthiophene is consistently low. What are the likely causes and how can I improve it?

• Answer: Low yields in acetal formation are often due to incomplete reaction or product decomposition. Here are the key factors to investigate:

  • Insufficient Water Removal: Acetal formation is a reversible reaction that produces water.[1] Failure to remove this water will shift the equilibrium back towards the starting materials.

    • Solution: Use a Dean-Stark apparatus to azeotropically remove water as it is formed. Alternatively, add a dehydrating agent like anhydrous magnesium sulfate or molecular sieves to the reaction mixture.

  • Inadequate Catalyst: An insufficient amount or inactive acid catalyst can lead to slow and incomplete reactions.

    • Solution: Use a catalytic amount of a strong acid like p-toluenesulfonic acid (PTSA) or sulfuric acid. Ensure the catalyst is fresh and active.

  • Suboptimal Reaction Temperature: The reaction may not proceed to completion at too low a temperature, while excessively high temperatures can lead to side reactions or decomposition.

    • Solution: Gently reflux the reaction mixture. The optimal temperature will depend on the solvent used (e.g., toluene or benzene).

  • Purity of Starting Materials: Impurities in the 3-methyl-2-thiophenecarboxaldehyde or ethanol can interfere with the reaction.

    • Solution: Ensure the aldehyde is pure and the ethanol is anhydrous.

Issue 2: Formation of Multiple Brominated Products

• Question: During the bromination of 5-(diethoxymethyl)-3-methylthiophene with N-Bromosuccinimide (NBS), I am observing a mixture of mono- and di-brominated products. How can I improve the selectivity for the desired 2-bromo isomer?

• Answer: The formation of multiple brominated species is a common challenge in the electrophilic substitution of activated aromatic rings like thiophene.[2] Here’s how to enhance regioselectivity:

  • Control of Stoichiometry: Using an excess of NBS is a primary cause of over-bromination.

    • Solution: Use a stoichiometric amount of NBS (1.0 to 1.1 equivalents). For precise control, add the NBS portion-wise or as a solution over a period of time.

  • Reaction Temperature: Higher temperatures can decrease selectivity.

    • Solution: Perform the reaction at a lower temperature. Start at 0 °C and allow the reaction to slowly warm to room temperature. Monitor the reaction progress by TLC or GC to avoid prolonged reaction times at higher temperatures.

  • Solvent Choice: The polarity of the solvent can influence the reactivity of NBS and the selectivity of the bromination.

    • Solution: Aprotic solvents like chloroform, dichloromethane, or acetonitrile are commonly used.[3] Acetic acid can also be employed but may lead to different selectivity profiles.[4] Experiment with different solvents to find the optimal conditions for your substrate.

  • Slow Addition of Brominating Agent: Rapid addition of NBS can create localized high concentrations, leading to di-bromination.

    • Solution: Dissolve the NBS in the reaction solvent and add it dropwise to the solution of the thiophene derivative. This maintains a low concentration of the brominating agent throughout the reaction.[2]

Issue 3: Decomposition of the Acetal Protecting Group During Bromination

• Question: I suspect the diethoxymethyl group is not stable under my bromination conditions. What are the signs of this and how can I prevent it?

• Answer: Acetals are generally stable to basic and neutral conditions but can be hydrolyzed in the presence of acid.[1] While NBS bromination is often performed under neutral or slightly acidic conditions, trace amounts of acid can catalyze the deprotection.

  • Signs of Decomposition: The appearance of 2-bromo-3-methyl-5-formylthiophene in your crude product analysis (TLC, GC-MS, or NMR) is a clear indicator of acetal cleavage.

  • Preventative Measures:

    • Use High-Purity NBS: Commercial NBS can sometimes contain acidic impurities. Recrystallizing NBS from water or acetic acid can remove these.

    • Inert Atmosphere: While not always necessary, performing the reaction under an inert atmosphere (nitrogen or argon) can prevent the formation of acidic byproducts from side reactions.

    • Buffered Conditions: In some cases, adding a non-nucleophilic base, such as a hindered pyridine derivative, can scavenge any trace acid without interfering with the bromination. However, this should be approached with caution as it can also affect the reactivity of NBS.

    • Milder Brominating Agents: If decomposition persists, consider alternative, milder brominating agents, though NBS is generally considered suitable for this transformation.

Issue 4: Difficulty in Purifying the Final Product

• Question: I am struggling to isolate pure 2-Bromo-5-(diethoxymethyl)-3-methylthiophene from the reaction mixture. What are the recommended purification techniques?

• Answer: Purification can be challenging due to the presence of unreacted starting material, over-brominated byproducts, and succinimide from the NBS reaction.

  • Work-up Procedure:

    • After the reaction is complete, quench any remaining NBS with a saturated aqueous solution of sodium thiosulfate.

    • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to remove succinimide and any acidic byproducts.[2]

    • Follow with a brine wash to remove residual water.

    • Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

  • Chromatography: Flash column chromatography on silica gel is the most effective method for separating the desired product from impurities.

    • Eluent System: A non-polar solvent system, such as a gradient of ethyl acetate in hexanes, is typically effective. The exact ratio will need to be determined by TLC analysis. The brominated products are generally less polar than the starting material.

  • Distillation: If the product is a liquid and sufficiently thermally stable, vacuum distillation can be an effective purification method, especially for larger scales. Determine the boiling point of the product under reduced pressure.

Frequently Asked Questions (FAQs)

• Q1: What is the best starting material for this synthesis?

  • A1: 3-Methyl-2-thiophenecarboxaldehyde is the most direct and commercially available starting material.[5] An alternative route could involve the formylation of 3-methylthiophene, but this often leads to a mixture of isomers that are difficult to separate.

• Q2: Can I use bromine (Br₂) instead of NBS for the bromination step?

  • A2: While elemental bromine can be used, it is a much more aggressive brominating agent and often leads to lower selectivity and the formation of more byproducts, including poly-brominated species.[6][7] NBS is generally preferred for its milder nature and easier handling.

• Q3: How do I monitor the progress of the reactions?

  • A3: Both the acetal protection and the bromination can be effectively monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). For TLC, use a suitable eluent system (e.g., ethyl acetate/hexanes) and visualize the spots under UV light or with an appropriate stain. For GC, develop a method that can resolve the starting material, product, and any potential byproducts.

• Q4: What are the key safety precautions for this synthesis?

  • A4:

    • N-Bromosuccinimide (NBS): NBS is a lachrymator and should be handled in a well-ventilated fume hood. Avoid inhalation of the powder and contact with skin and eyes.

    • Solvents: Chloroform and other halogenated solvents are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a fume hood.

    • Acids: Strong acids used as catalysts are corrosive. Handle with care and appropriate PPE.

    • Work-up: Be aware of potential exotherms during quenching and neutralization steps.

Experimental Protocols

Protocol 1: Synthesis of 5-(Diethoxymethyl)-3-methylthiophene

This protocol is a general guideline and may require optimization.

Reagent/Solvent	Molar Eq.	Amount
3-Methyl-2-thiophenecarboxaldehyde	1.0	(as required)
Ethanol (anhydrous)	5.0 - 10.0	(as required)
Toluene	-	(sufficient to dissolve)
p-Toluenesulfonic acid (PTSA)	0.01 - 0.05	(catalytic)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 3-methyl-2-thiophenecarboxaldehyde, ethanol, and toluene.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic mixture with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-(diethoxymethyl)-3-methylthiophene.

• Purify the crude product by vacuum distillation or flash column chromatography if necessary.

Protocol 2: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

This protocol is a general guideline and may require optimization.

Reagent/Solvent	Molar Eq.	Amount
5-(Diethoxymethyl)-3-methylthiophene	1.0	(as required)
N-Bromosuccinimide (NBS)	1.05	(as required)
Chloroform (anhydrous)	-	(sufficient to dissolve)

Procedure:

• Dissolve 5-(diethoxymethyl)-3-methylthiophene in anhydrous chloroform in a round-bottom flask protected from light (e.g., wrapped in aluminum foil).

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve N-bromosuccinimide in anhydrous chloroform.

• Add the NBS solution dropwise to the cooled thiophene solution over 30-60 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature.

• Monitor the reaction by TLC or GC. Once the starting material is consumed, the reaction is complete.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate and stir for 10-15 minutes.

• Separate the organic layer and wash it sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient.

Visualization of the Bromination Mechanism

The bromination of the thiophene ring with NBS proceeds via an electrophilic aromatic substitution mechanism. The electron-rich thiophene ring attacks the electrophilic bromine of the NBS.

Caption: Simplified mechanism of electrophilic bromination of thiophene with NBS.

References

• Mechanisms of Bromination between Thiophenes and NBS: a DFT Investigation.
• 3-thenyl bromide - Organic Syntheses Procedure. Organic Syntheses.
• Preparation method of 2-bromothiophene - Eureka | Patsnap.
• 3-bromothiophene - Organic Syntheses Procedure. Organic Syntheses.
• Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system - Google Patents.
• 2-Bromo-3-methylthiophene synthesis - ChemicalBook. ChemicalBook.
• NBS bromination of thienyl moieties : r/chemistry - Reddit. Reddit.
• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• Processes for making 3-methylthiophene-2-carboxaldehyde and intermediates therefor - Google Patents.
• N-Bromosuccinimide (NBS) - Organic Chemistry Portal. Organic Chemistry Portal.
• Nonacidic thiophene-based derivatives as potential analgesic and design, synthesis, biological evaluation, and metabolic stability study - PubMed. PubMed.
• N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent for Methoxybenzenes and Naphthalenes. The Journal of Organic Chemistry.
• Synthesis method of 3-methylthiophene-2-aldehyde - Google Patents.
• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide deriv
• TCI Practical Example: Bromination Reaction Using N-Bromosuccinimide. Tokyo Chemical Industry.
• 2-thenaldehyde - Organic Syntheses Procedure. Organic Syntheses.
• dibromin
• Fiesselmann-type synthesis of... | Download Scientific Diagram - ResearchGate.
• Method for Controlling Bromination of Thiophene Derivatives - Google Patents.
• Application Notes and Protocols: N-Bromosuccinimide (NBS) Bromination of 3-Methylacetophenone - Benchchem. Benchchem.
• Acetal - Wikipedia. Wikipedia.

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• 2. TCI Practical Example: Bromination Reaction Using <i>N</i>-Bromosuccinimide | TCI AMERICA [tcichemicals.com]
• 3. 2-Bromo-3-methylthiophene synthesis - chemicalbook [chemicalbook.com]
• 4. EP0095340A1 - Processes for making 3-methylthiophene-2-carboxaldehyde and intermediates therefor - Google Patents [patents.google.com]
• 5. Preparation method of 2-bromothiophene - Eureka | Patsnap [eureka.patsnap.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Reaction Condition Optimization for Thiophene Functionalization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for thiophene functionalization. This guide is designed for researchers, medicinal chemists, and materials scientists who are navigating the complexities of modifying the thiophene ring. Thiophene and its derivatives are cornerstone heterocycles in pharmaceuticals, agrochemicals, and organic electronic materials.[1][2] However, achieving desired functionalization patterns with high yield and selectivity can be challenging.

This document moves beyond simple protocols to provide a deeper understanding of the causality behind reaction outcomes. We will address common experimental pitfalls in a direct question-and-answer format, offering field-proven insights and troubleshooting strategies to optimize your reactions.

Frequently Asked Questions (FAQs): Choosing Your Synthetic Strategy

This section addresses high-level decisions to help you select the most appropriate functionalization pathway from the outset.

Q1: I need to functionalize a thiophene ring. Should I use direct C-H activation or a lithiation/halogen-metal exchange approach?

A1: The choice between direct C-H activation and lithiation-based methods depends on three core factors: functional group tolerance, atom economy, and the availability of starting materials.

• Direct C-H Activation: This is often the preferred modern approach due to its high atom economy and operational simplicity.[3] Palladium-catalyzed C-H arylations, for example, directly couple a thiophene C-H bond with an aryl halide or equivalent, avoiding the need to pre-functionalize the thiophene.[4] This method is generally more tolerant of various functional groups. However, controlling regioselectivity between the C2/C5 (α) and C3/C4 (β) positions can be challenging, as the α-protons are inherently more reactive.[5][6]

• Lithiation/Halogen-Metal Exchange: This classic method offers excellent and predictable regioselectivity. For instance, reacting 2-bromothiophene with n-butyllithium (n-BuLi) at low temperatures reliably generates the 2-lithiothiophene species, which can then be trapped with an electrophile.[7] This is the go-to method for installing functional groups that are incompatible with transition metal catalysis. The main drawbacks are the requirement for stoichiometric organometallic reagents, strict anhydrous/anaerobic conditions, and lower tolerance for acidic protons or electrophilic functional groups on the substrate.[8][9]

Sources

• 1. Catalytic asymmetric functionalization and dearomatization of thiophenes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC03530E [pubs.rsc.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct aryl ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00018D [pubs.rsc.org]
• 6. Thiophene - Wikipedia [en.wikipedia.org]
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• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Welcome to the technical support center for the synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the expertise to identify, understand, and resolve common impurities and challenges encountered during this multi-step synthesis.

Overview of the Synthetic Pathway

The synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is a sequential process that requires careful control of reaction conditions to minimize the formation of impurities. The general pathway involves three key transformations:

• Formylation of 3-methylthiophene: Introduction of a formyl group (-CHO) onto the thiophene ring, typically at the 2-position, using a Vilsmeier-Haack reaction.

• Acetalization: Protection of the reactive formyl group as a diethyl acetal [-CH(OEt)₂] to prevent side reactions in the subsequent bromination step.

• Bromination: Regioselective introduction of a bromine atom at the 5-position of the thiophene ring using an electrophilic brominating agent like N-bromosuccinimide (NBS).

This guide will focus on the impurities that can arise at each of these stages and how to effectively troubleshoot them.

Figure 1: General synthetic pathway for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific problems you may encounter during your synthesis and analysis.

Part 1: Impurities Originating from the Formylation and Acetalization Stages

Question 1: I see an unexpected peak in the GC-MS of my starting material, 2-(Diethoxymethyl)-3-methylthiophene, before bromination. What could it be?

Answer:

This is a common issue that often points to incomplete reactions or side reactions during the initial formylation and acetalization steps. Here are the most likely culprits:

• Unreacted 3-Methyl-2-thiophenecarboxaldehyde: The acetalization reaction may not have gone to completion. This aldehyde is highly reactive and can cause complications in the subsequent bromination step.

• Isomeric Formylation Products: The Vilsmeier-Haack formylation of 3-methylthiophene can sometimes yield a small amount of the 5-formyl isomer, 3-methyl-5-thiophenecarboxaldehyde.[1] This would then be carried through the acetalization step, resulting in an isomeric acetal impurity.

Troubleshooting Protocol:

• Confirm the Impurity's Identity:

  • GC-MS Analysis: Compare the mass spectrum of the impurity peak with the known fragmentation pattern of 3-methyl-2-thiophenecarboxaldehyde. The molecular ion peak and fragmentation related to the loss of the formyl group will be indicative.

  • ¹H NMR Spectroscopy: Look for a characteristic aldehyde proton signal (around 9.8 ppm) and the absence of the acetal proton signal (around 5.5 ppm) and ethoxy group signals.

• Optimize the Acetalization Reaction:

  • Increase Reaction Time: Ensure the reaction is stirred for a sufficient duration to allow for complete conversion.

  • Use a Dean-Stark Trap: The formation of the acetal releases water. Removing this water using a Dean-Stark apparatus will drive the equilibrium towards the product.

  • Catalyst Amount: Ensure an adequate amount of acid catalyst (e.g., p-toluenesulfonic acid) is used.

Question 2: My final product after bromination shows a significant amount of an impurity with a molecular weight corresponding to the brominated aldehyde. What is happening?

Answer:

This indicates the hydrolysis of the diethyl acetal group either during the bromination reaction or during the aqueous work-up. The likely impurity is 2-Bromo-3-methyl-5-formylthiophene .[2]

Causality and Prevention:

• Acidic Conditions: N-Bromosuccinimide (NBS) bromination can generate acidic byproducts, which can catalyze the hydrolysis of the acetal.[3]

• Aqueous Work-up: Prolonged exposure to acidic or even neutral water during the work-up can lead to the cleavage of the acetal.

Troubleshooting Protocol:

• Confirm the Impurity's Identity:

  • GC-MS Analysis: Look for a molecular ion peak corresponding to C₆H₅BrOS.

  • ¹H NMR Spectroscopy: The presence of an aldehyde proton signal (around 9.7-9.9 ppm) and the disappearance of the acetal and ethoxy group signals are key indicators.

• Mitigation Strategies:

  • Anhydrous Conditions: Ensure your bromination reaction is conducted under strictly anhydrous conditions. Use dry solvents and glassware.

  • Buffered Bromination: Consider adding a non-nucleophilic base, such as sodium carbonate or pyridine, to the reaction mixture to neutralize any generated acid.

  • Modified Work-up: Minimize contact time with water. Use a saturated sodium bicarbonate solution for the initial wash to neutralize any residual acid quickly. Ensure all subsequent aqueous washes are performed swiftly.

Part 2: Impurities Arising from the Bromination Step

Question 3: My GC-MS analysis of the final product shows a peak with a mass significantly higher than my desired product, and the isotope pattern suggests the presence of two bromine atoms. What is this impurity?

Answer:

This is a classic case of over-bromination. The most likely impurity is a dibromo-5-(diethoxymethyl)-3-methylthiophene . The electron-donating nature of the methyl and diethoxymethyl groups activates the thiophene ring, making it susceptible to a second bromination. The second bromine atom will likely add to the remaining vacant position on the ring.

Figure 2: Formation of dibromo impurity through over-bromination.

Troubleshooting Protocol:

• Confirm the Impurity's Identity:

  • GC-MS Analysis: Look for a molecular ion peak cluster that is approximately 78-80 mass units higher than your product's molecular ion. The isotopic pattern for two bromine atoms (approximately 1:2:1 ratio for M, M+2, M+4 peaks) is a definitive indicator.[4]

  • ¹H NMR Spectroscopy: The aromatic region of the NMR spectrum will show a singlet instead of the expected singlet for the monosubstituted product, indicating the absence of one of the thiophene protons.

• Optimize the Bromination Reaction:

  • Stoichiometry: Carefully control the stoichiometry of NBS. Use no more than one equivalent. It is often beneficial to use a slight substoichiometric amount (e.g., 0.95 equivalents) to ensure all the NBS is consumed.

  • Temperature Control: Perform the reaction at a low temperature (e.g., 0 °C or below) to increase selectivity.

  • Slow Addition: Add the NBS portion-wise or as a solution dropwise to the reaction mixture to maintain a low concentration of the brominating agent at all times.

Question 4: I've managed to reduce over-bromination, but I still see an isomeric impurity with the same mass as my product. How can I identify and remove it?

Answer:

This is likely an isomeric monobrominated product, such as 4-bromo-2-(diethoxymethyl)-3-methylthiophene . The directing effects of the methyl and diethoxymethyl groups can sometimes lead to bromination at other positions on the thiophene ring, although the 5-position is generally favored.

Identification and Purification Challenges:

• Analytical Similarity: Isomeric brominated thiophenes often have very similar retention times in GC and Rf values in TLC, making them difficult to distinguish and separate.[5]

• Spectroscopic Nuances: While ¹H NMR can be used for differentiation, the chemical shifts of the thiophene protons may be very close. Careful analysis of coupling constants (if applicable) and comparison with predicted spectra are necessary.

Troubleshooting Protocol:

• Identification:

  • High-Resolution GC-MS: This can help confirm that the impurity has the same elemental composition as your product.

  • ¹H and ¹³C NMR Spectroscopy: Detailed analysis of the aromatic region and the carbon chemical shifts of the thiophene ring can help differentiate between isomers. 2D NMR techniques like COSY and HMBC can be invaluable in confirming the connectivity.

• Purification Strategies:

  • Fractional Distillation: If the boiling points of the isomers are sufficiently different, vacuum fractional distillation can be effective.

  • Preparative HPLC: This is often the most effective method for separating closely related isomers. Experiment with different stationary phases (e.g., normal phase, reverse phase) and solvent systems to achieve optimal separation.[6]

  • Crystallization: If your product is a solid, careful recrystallization from a suitable solvent system may selectively crystallize the desired isomer, leaving the impurity in the mother liquor.

Summary of Potential Impurities and their Identification

Impurity Name	Origin	Identification by GC-MS	Identification by ¹H NMR
3-Methyl-2-thiophenecarboxaldehyde	Incomplete acetalization	Lower molecular weight than the acetal starting material.	Aldehyde proton at ~9.8 ppm.
2-Bromo-3-methyl-5-formylthiophene	Hydrolysis of the acetal	Molecular ion corresponding to C₆H₅BrOS.	Aldehyde proton at ~9.7-9.9 ppm.
Dibromo-5-(diethoxymethyl)-3-methylthiophene	Over-bromination	Molecular ion cluster ~78-80 m/z higher than the product; characteristic 1:2:1 isotopic pattern for two Br atoms.	Singlet in the aromatic region.
Isomeric Monobromo Product	Non-selective bromination	Same molecular weight as the product; slightly different retention time.	Different chemical shift for the thiophene proton.
Unreacted Starting Materials	Incomplete reactions	Presence of peaks corresponding to the starting materials of each step.	Comparison with the spectra of authentic starting materials.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-(Diethoxymethyl)-3-methylthiophene

• To a solution of 3-methyl-2-thiophenecarboxaldehyde in anhydrous ethanol, add a catalytic amount of p-toluenesulfonic acid.

• Equip the reaction flask with a Dean-Stark apparatus to remove the water formed during the reaction.

• Reflux the mixture until no more water is collected.

• Cool the reaction mixture and quench with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

Protocol 2: General Procedure for the Bromination of 2-(Diethoxymethyl)-3-methylthiophene

• Dissolve 2-(diethoxymethyl)-3-methylthiophene in a dry, inert solvent (e.g., tetrahydrofuran or chloroform) and cool to 0 °C in an ice bath.

• Slowly add one equivalent of N-bromosuccinimide (NBS) in small portions.

• Stir the reaction mixture at 0 °C and monitor the progress by TLC or GC.

• Once the starting material is consumed, quench the reaction with a saturated sodium thiosulfate solution.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

References

• Zhejiang Liaoyuan Pharmaceutical Co., Ltd. (2013). Synthesis method of 3-methylthiophene-2-aldehyde. CN102993163A.
• Gronowitz, S., & Raznikiewicz, T. (1962). 3-Bromothiophene. Organic Syntheses, 42, 35.
• Hebei Xintai Pharmaceutical Technology Co., Ltd. (2015). Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system. CN104529997A.
• Phillips Petroleum Company. (1998). Thiophene synthesis. US5726326A.
• Feldkamp, R. F., & Tullar, B. F. (1954). 3-Methylthiophene. Organic Syntheses, 34, 73.
• Chadwick, D. J., & Meakins, G. D. (1975). Regioselective Electrophilic Formylation — 3-Substituted Thiophenes as a Case Study. Journal of the Chemical Society, Perkin Transactions 1, (19), 1938-1942.

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Sumitomo Chemical Company, Limited. (1994). Process for production of 2-thiophene aldehydes. CA2108737A1.
• SmashGlass. (2011). Separation of 2-bromo-3-methylthiophene and the corresponding 5-bromo isomer. Sciencemadness Discussion Board.
• Thermo Fisher Scientific. (n.d.). DFS - Analysis of Brominated Flame Retardants with High Resolution GC/MS.
• Lee, J. S., et al. (2001). Two experimental NMR spectra of 2, 3-dibromo-thiophene....
• Pfizer Inc. (1983).
• Ali, A. A. I., et al. (2020). Synthesis and evaluation of poly (Indole/Thiophene) fused ring derivative for C- steel corrosion inhibitor in sulfuric acidic medium.
• Wang, J., et al. (2007). Synthesis and characterization of 3-methylthiophene bromides.
• The Royal Society of Chemistry. (n.d.). 1H- and 13C-NMR for....
• LibreTexts. (2020). 11.
• Reddit. (2015).
• Jiangsu Jinghua Salt Chemical Co., Ltd. (2020). Preparation method of 3-bromothiophene. CN108929306B.
• Weston, A. W., & Michaels, R. J. (1951). 2-Thenaldehyde. Organic Syntheses, 31, 98.
• Teasdale, A. (2017). Separation and purification applications for mutagenic impurities. European Pharmaceutical Review.
• PubChem. (n.d.). 3-Methyl-2-thiophenecarboxaldehyde.
• Mrs Burton's Chemistry. (2018).
• Li, M., et al. (2020).
• Doc Brown's Chemistry. (n.d.). Interpreting the fragmentation pattern of the mass spectrum of 1,2-dibromoethane.
• The Good Scents Company. (n.d.). 3-methyl-2-thiophene carboxaldehyde.
• Nugraha, A., & Nandiyanto, A. B. D. (2021). GC× GC–MS for Forensic Analysis. Indonesian Journal of Multidisciplinary Research, 1(1), 1-18.
• Dr. Perygin. (2020).
• Shanghai Hongsheng Pharmaceutical Technology Co., Ltd. (2012). Synthesis method of 2-thiophenecarboxaldehyde. CN102627627A.
• SpectraBase. (n.d.). Thiophene, 3-methyl-2,4,5-triphenyl- - Optional[13C NMR].
• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7....
• The Royal Society of Chemistry. (n.d.). D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Solar Cells.
• International Journal of Pharmaceutical Sciences and Research. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• National Institutes of Health. (n.d.). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design.

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• 4. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Technical Support Center: Overcoming Challenges in the Lithiation of Bromothiophenes

Welcome to our dedicated technical support center for the lithiation of bromothiophenes. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the nuances of this powerful synthetic transformation. The lithiation of bromothiophenes via metal-halogen exchange is a cornerstone reaction for the functionalization of the thiophene ring, a privileged scaffold in medicinal chemistry and materials science.[1][2] However, its successful execution is highly sensitive to reaction parameters, often leading to challenges in reproducibility and yield.

This resource is structured to provide not just procedural steps, but the underlying chemical principles and experiential insights to empower you to troubleshoot and optimize your experiments effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the lithiation of bromothiophenes. The following table provides a quick reference for diagnosing and resolving these issues.

Observed Issue	Potential Root Cause(s)	Recommended Corrective Actions & Explanations
Low or No Conversion to Lithiated Intermediate	1. Inactive Organolithium Reagent: Degradation due to improper storage or handling.[3] 2. Presence of Quenching Agents: Residual water, oxygen, or acidic protons in the starting material or solvent.[4] 3. Insufficient Reaction Time or Temperature: The lithium-halogen exchange is kinetically controlled and may be too slow under the current conditions.[5]	1. Titrate Your Organolithium Reagent: Always titrate your n-BuLi or t-BuLi solution before use to determine its exact molarity. 2. Ensure Anhydrous & Inert Conditions: Dry all glassware rigorously. Use freshly distilled, anhydrous solvents (e.g., THF over sodium/benzophenone).[1] Purge the reaction vessel thoroughly with an inert gas (Argon or Nitrogen). 3. Optimize Reaction Time/Temperature: For sluggish exchanges, consider extending the reaction time at -78 °C or allowing the temperature to rise slightly (e.g., to -60 °C), though this can increase side reactions.
Significant Formation of Debrominated Thiophene	1. Proton Quenching: The highly basic thienyllithium intermediate is quenched by a proton source during the reaction or workup.[4] 2. Reaction with Alkyl Bromide Byproduct (for t-BuLi): The thienyllithium can react with the t-butyl bromide byproduct, leading to thiophene.[6]	1. Strictly Anhydrous Conditions: As above, eliminate all potential proton sources. 2. Use of Two Equivalents of t-BuLi: The second equivalent of t-BuLi will react with the t-butyl bromide byproduct via an E2 elimination to form the unreactive isobutylene gas, preventing it from reacting with your desired product.[6]
Formation of Butylated Thiophene	Reaction with n-Butyl Bromide Byproduct: When using n-BuLi, the generated n-butyl bromide can undergo an SNAr-type reaction with the thienyllithium intermediate.[1]	Switch to t-BuLi: t-Butyllithium is often preferred for a cleaner reaction as the t-butyl bromide byproduct is readily eliminated to isobutylene, which is non-reactive towards the thienyllithium species.[1][6]
Unexpected Isomer Formation (e.g., "Halogen Dance")	Rearrangement of the Lithiated Intermediate: Under certain conditions, especially with di-substituted thiophenes or at higher temperatures, the lithium can migrate to a more thermodynamically stable position.[7]	Maintain Low Temperatures: Strictly maintain the reaction temperature at -78 °C or below. Shorten Reaction Times: Minimize the time the thienyllithium intermediate is present before adding the electrophile. Consider Flow Chemistry: For highly unstable intermediates, a flow microreactor can allow for rapid generation and trapping, minimizing rearrangement.[7]
Low Yield After Electrophilic Quench	1. Poor Electrophile Reactivity: The chosen electrophile may be too weak to react efficiently with the thienyllithium. 2. Side Reactions of the Electrophile: The organolithium reagent can react with certain functional groups on the electrophile. 3. Degradation of the Lithiated Intermediate: The thienyllithium species may not be stable under the reaction conditions, especially if the temperature rises.[3]	1. Select a More Reactive Electrophile: For example, use acid chlorides or anhydrides instead of esters for acylation. 2. Protect Functional Groups: If your electrophile contains sensitive functional groups, consider protecting them before the reaction. 3. Add Electrophile at Low Temperature: Introduce the electrophile at -78 °C and allow the reaction to warm slowly only if necessary.

Frequently Asked Questions (FAQs)

Reagent & Condition Selection

Q1: Which organolithium reagent is better for the lithiation of 3-bromothiophene: n-BuLi or t-BuLi?

A1: For the lithiation of 3-bromothiophene, t-butyllithium (t-BuLi) is generally the superior reagent .[6] The primary reason lies in the fate of the alkyl bromide byproduct.

• With n-BuLi , the byproduct is n-butyl bromide. This can react with the newly formed 3-thienyllithium in a side reaction to produce 3-butylthiophene.[1]

• With t-BuLi , the byproduct is t-butyl bromide. This is prone to E2 elimination to form isobutylene, a volatile and unreactive gas.[6] This prevents the unwanted alkylation of your product. For a clean reaction, using two equivalents of t-BuLi is often recommended; the first equivalent performs the lithium-halogen exchange, and the second eliminates the t-butyl bromide byproduct.[6]

Q2: Can I use LDA for the lithiation of bromothiophenes?

A2: Lithium diisopropylamide (LDA) is generally not suitable for lithium-halogen exchange on bromothiophenes. LDA is a strong, non-nucleophilic base primarily used for deprotonation. It is more likely to deprotonate one of the acidic ring protons (e.g., at the 2-position) rather than undergo a lithium-halogen exchange.[6]

Q3: How critical is the reaction temperature? Why -78 °C?

A3: Maintaining a low temperature, typically -78 °C (a dry ice/acetone bath) , is absolutely critical for several reasons:

• Selectivity: It ensures that the kinetically favored lithium-halogen exchange occurs preferentially over other potential side reactions like direct deprotonation (metalation) of the thiophene ring.[8]

• Stability: Thienyllithium intermediates can be thermally unstable. Low temperatures prevent their decomposition and rearrangement (e.g., halogen dance).[1]

• Suppression of Side Reactions: It minimizes reactions with the solvent (e.g., n-BuLi can react with THF at higher temperatures) and byproducts.[9]

Mechanism & Side Reactions

Q4: What is the mechanism of lithium-halogen exchange?

A4: The lithium-halogen exchange is not a simple salt metathesis. The currently accepted mechanism involves the formation of an 'ate-complex'.[10] The organolithium reagent (e.g., n-BuLi) acts as a nucleophile, attacking the bromine atom on the thiophene ring. This forms a transient, hypervalent bromine intermediate (the ate-complex), which then collapses to form the more stable thienyllithium and the alkyl bromide.[10][11] The stability of the resulting carbanion plays a key role in driving the reaction forward; sp2-hybridized carbanions like thienyllithium are more stable than the sp3-hybridized carbanion of the starting alkyllithium.[5]

Q5: My main byproduct is the debrominated starting material. What am I doing wrong?

A5: The formation of debrominated thiophene is a classic sign of unintentional protonation of your thienyllithium intermediate.[4] The thienyllithium is a very strong base and will readily abstract a proton from any available source. The culprit is most likely:

• Moisture: In the solvent, on the glassware, or in the inert gas stream.

• Acidic Starting Material: If your bromothiophene has an acidic proton elsewhere on the molecule (e.g., an amide N-H), you will need to use an extra equivalent of your organolithium reagent to deprotonate it first.[4]

• Workup: Quenching the reaction with a non-anhydrous solution can lead to protonation.

To resolve this, ensure all components of your reaction are scrupulously dried and that the reaction is performed under a robust inert atmosphere.[1]

Experimental Workflow

Q6: How do I properly quench the reaction after adding my electrophile?

A6: The quenching procedure is critical for maximizing yield and ensuring safety.

• Maintain Low Temperature: After the electrophile has been added and the reaction is deemed complete (often monitored by TLC), cool the reaction mixture back down to -78 °C if it was allowed to warm.

• Slow Addition of Quenching Agent: Slowly and carefully add a quenching solution. A saturated aqueous solution of ammonium chloride (NH4Cl) is a common choice as it is a mild proton source that will neutralize any remaining organolithium species without being strongly acidic.

• Allow to Warm: Once the initial exotherm has subsided, the mixture can be allowed to warm to room temperature.

• Extraction: Proceed with a standard aqueous workup and extraction with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

Visualizing the Process

Key Mechanistic Pathways

The following diagram illustrates the desired lithium-halogen exchange pathway versus the common competing side reactions.

Caption: Competing reaction pathways in the lithiation of bromothiophene.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing issues with your lithiation reaction.

Caption: A step-by-step workflow for troubleshooting lithiation reactions.

Standardized Experimental Protocol

This protocol provides a reliable starting point for the lithiation of 3-bromothiophene and subsequent quenching with an electrophile (using benzaldehyde as an example).

Materials:

• 3-Bromothiophene

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (solution in hexanes, freshly titrated)

• Benzaldehyde (freshly distilled)

• Saturated aqueous NH4Cl solution

• Diethyl ether

• Brine

• Anhydrous Magnesium Sulfate (MgSO4)

• Argon or Nitrogen gas supply

• Dry ice/acetone bath

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet.

• Inert Atmosphere: Purge the flask with inert gas for 10-15 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: To the flask, add 3-bromothiophene (1.0 eq) and anhydrous THF via syringe. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.1 eq) dropwise via syringe over 10-15 minutes.[1] It is crucial to keep the internal temperature below -70 °C.

• Stirring: Stir the reaction mixture at -78 °C for 45-60 minutes to ensure complete lithium-halogen exchange.[1]

• Electrophilic Quench: Slowly add benzaldehyde (1.2 eq) dropwise to the reaction mixture, again ensuring the temperature remains below -70 °C.

• Warming: After the addition is complete, stir the reaction at -78 °C for an additional hour, then allow it to slowly warm to room temperature over several hours (or overnight).

• Workup: Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of saturated aqueous NH4Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Which one is the best reagent for the lithiation of 3-bromothiophene, n-BuLi, t-BuLi, LDA and why? ResearchGate. Available at: [Link]

• Reaction mechanism of solvated n-BuLi with thiophene in THF: A theoretical and spectroscopic study. UPSpace Repository. Available at: [Link]

• I keep getting debrominated starting material and low conversion after lithiation. Reddit. Available at: [Link]

• Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides, and Lithium Alkoxides. ACS Publications. Available at: [Link]

• 2-thiophenethiol. Organic Syntheses. Available at: [Link]

• Standard Lithiation–Borylation A user's guide. Aggarwal Group, University of Bristol. Available at: [Link]

• Metal–halogen exchange. Wikipedia. Available at: [Link]

• Generation of 3- and 5-lithiothiophene-2-carboxylates via metal-halogen exchange and their addition reactions to chalcogenoxanthones. PubMed. Available at: [Link]

• Halogen-Metal Exchange Reactions of Bromoaryl-Substituted β-Lactams. The Journal of Student Scholarship, The College of New Jersey. Available at: [Link]

• Ortho-metalation vs. Li-X exhange? Reddit. Available at: [Link]

• New, Stable, Protected Functionalized Lithium Reagents and Their Application in Synthesis. FMC Lithium. Available at: [Link]

• Application of regioselective thiophene lithiation to the synthesis of thiophene analogs of xanthones and thioxanthones. ACS Publications. Available at: [Link]

• The Lithium–Halogen Exchange Reaction in Process Chemistry. ResearchGate. Available at: [Link]

• Solution Structure and Chelation Properties of 2-Thienyllithium Reagents. ACS Publications. Available at: [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. PMC - NIH. Available at: [Link]

• Trapping of Transient Thienyllithiums Generated by Deprotonation of 2,3- or 2,5-Dibromothiophene in a Flow Microreactor. ResearchGate. Available at: [Link]

• In Situ Generation and Trapping of Aryllithium and Arylpotassium Species by Halogen, Sulfur, and Carbon Electrophiles. NIH Public Access. Available at: [Link]

• Lithiation Reaction. American Chemical Society. Available at: [Link]

• Lithiation-addition issues. Reddit. Available at: [Link]

• n-Butyllithium. Wikipedia. Available at: [Link]

• Formation of Grignard and Organolithium Reagents From Alkyl Halides. Master Organic Chemistry. Available at: [Link]

• Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Available at: [Link]

• Lithiation. Vapourtec. Available at: [Link]

• Internal Ubiquitin Electrophiles for Covalent Trapping and Inhibition of Deubiquitinases. Wiley Online Library. Available at: [Link]

• Is there a difference between n-BuLi and sec-BuLi when it comes to lithiation? Reddit. Available at: [Link]

• Liabilities Associated with the Formation of "Hard" Electrophiles in Reactive Metabolite Trapping Screens. PubMed. Available at: [Link]

• A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. ResearchGate. Available at: [Link]

• Lithiations Not Working. Reddit. Available at: [Link]

• 2-Thienyllithium solution. ChemBK. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Cross-Coupling Performance of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene and 2-bromo-3-methylthiophene

For Researchers, Scientists, and Drug Development Professionals

In the realm of modern organic synthesis, particularly in the construction of complex heterocyclic scaffolds for pharmaceutical and materials science applications, palladium-catalyzed cross-coupling reactions are an indispensable tool. Thiophene derivatives, as key building blocks, are frequently employed in these transformations. This guide provides an in-depth comparison of two such building blocks: 2-bromo-5-(diethoxymethyl)-3-methylthiophene and the simpler 2-bromo-3-methylthiophene, in the context of their performance in cross-coupling reactions.

At a Glance: Structural and Reactivity Synopsis

2-bromo-3-methylthiophene serves as a foundational building block, offering a reactive C-Br bond at the 2-position for various cross-coupling reactions. Its reactivity is primarily influenced by the electron-donating methyl group at the 3-position. In contrast, 2-bromo-5-(diethoxymethyl)-3-methylthiophene is a more functionalized analog, featuring a diethoxymethyl acetal at the 5-position. This acetal group, a protected form of a formyl group, introduces both steric and electronic factors that can modulate the reactivity of the C-Br bond at the 2-position.

Feature	2-bromo-3-methylthiophene	2-bromo-5-(diethoxymethyl)-3-methylthiophene
Structure	A simple 3-substituted 2-bromothiophene.	A 3,5-disubstituted 2-bromothiophene with a protected aldehyde.
Key Reactive Site	C-Br bond at the 2-position.	C-Br bond at the 2-position.
Key Substituent Effects	Electron-donating methyl group at the 3-position.	Electron-donating methyl group at the 3-position and a slightly electron-donating, sterically hindering diethoxymethyl group at the 5-position.
Potential Reactivity	Generally good reactivity in various cross-coupling reactions.	Potentially altered reactivity due to electronic and steric influence of the acetal group. The acetal offers a handle for post-coupling functionalization.
Stability	Generally stable under common cross-coupling conditions.	The acetal is stable under basic and neutral conditions but may be sensitive to acidic conditions.

Mechanistic Considerations: The Impact of the Diethoxymethyl Group

The key step in many palladium-catalyzed cross-coupling reactions is the oxidative addition of the aryl halide to the Pd(0) catalyst. The rate of this step is influenced by the electronic density at the carbon-halogen bond.

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Protocol for Suzuki Coupling of a 2-Bromo-3-methylthiophene Derivative:

• Reaction Setup: In a flame-dried Schlenk flask, combine the 2-bromo-3-methylthiophene derivative (1.0 equiv.), the desired arylboronic acid (1.1-1.5 equiv.), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv.).

• Solvent Addition: Add a suitable solvent system, such as a mixture of toluene, ethanol, and water (e.g., 4:1:1 v/v/v).

• Degassing: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-30 minutes to remove oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Add the palladium catalyst, for example, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1-5 mol%).

• Reaction: Heat the mixture to a temperature between 80-100 °C and stir until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Considerations for Other Cross-Coupling Reactions

• Stille Coupling: This reaction is known for its tolerance of a wide range of functional groups.[1][2] Both thiophene derivatives are expected to be suitable substrates. The toxicity of organotin reagents is a significant drawback of this method.

• Heck Coupling: The Heck reaction couples the aryl bromide with an alkene.[3] The success of this reaction can be sensitive to steric hindrance, which might be a factor for 2-bromo-5-(diethoxymethyl)-3-methylthiophene.

• Sonogashira Coupling: This reaction forms a C-C bond between the aryl bromide and a terminal alkyne.[4] It is a powerful tool for the synthesis of conjugated systems. Both thiophene derivatives should be amenable to Sonogashira coupling, although optimization for the more substituted substrate may be necessary.

Conclusion and Outlook

Both 2-bromo-3-methylthiophene and 2-bromo-5-(diethoxymethyl)-3-methylthiophene are valuable building blocks for the synthesis of functionalized thiophene-containing molecules.

• 2-bromo-3-methylthiophene is a reliable and well-precedented substrate for a variety of cross-coupling reactions, offering predictable reactivity.

• 2-bromo-5-(diethoxymethyl)-3-methylthiophene , while less documented in cross-coupling literature, provides the significant advantage of a protected aldehyde at the 5-position. This allows for further synthetic elaboration after the cross-coupling step, such as deprotection to the aldehyde followed by Wittig reactions, reductive aminations, or oxidations to the carboxylic acid. The steric and electronic effects of the diethoxymethyl group may require some optimization of reaction conditions to achieve high yields.

The choice between these two reagents will ultimately depend on the specific synthetic strategy. For direct coupling to a biaryl system, 2-bromo-3-methylthiophene may be the more straightforward choice. However, for a multi-step synthesis where subsequent functionalization at the 5-position is desired, the use of 2-bromo-5-(diethoxymethyl)-3-methylthiophene offers a more efficient and elegant pathway. Further experimental studies directly comparing these two substrates under various cross-coupling conditions would be highly beneficial to the scientific community.

References

• Rasool, N., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 53. [Link]

• Noreen, M., et al. (2016). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 10(1), 43. [Link]

• Rasool, N., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. ResearchGate. [Link]

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A Senior Application Scientist's Guide to the Characterization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene and its Derivatives

An In-depth Technical Resource for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, substituted thiophenes represent a cornerstone class of heterocyclic compounds. Their inherent electronic properties and versatile reactivity make them privileged scaffolds in the design of novel pharmaceuticals and organic electronic materials. Among these, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene serves as a particularly valuable building block. The bromine atom at the 2-position provides a reactive handle for cross-coupling reactions, while the diethoxymethyl group at the 5-position acts as a stable, masked aldehyde, allowing for late-stage functionalization. The 3-methyl group, in turn, influences the electronic properties and steric environment of the thiophene ring.

This guide provides a comprehensive overview of the synthesis, characterization, and comparative reactivity of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene and its derivatives. Moving beyond a simple recitation of protocols, we will delve into the rationale behind experimental choices, offering insights gleaned from extensive experience in the field. This document is designed to be a self-validating system, with detailed experimental procedures and supporting data to ensure reproducibility and reliability in your own laboratory settings.

I. Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: A Stepwise Approach

The synthesis of the title compound is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most logical and efficient synthetic route commences with the commercially available 3-methylthiophene.

Figure 1: Synthetic workflow for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Vilsmeier-Haack Formylation of 3-Methylthiophene

The initial step involves the introduction of a formyl group at the 5-position of the 3-methylthiophene ring. The Vilsmeier-Haack reaction is the method of choice for this transformation, utilizing a pre-formed Vilsmeier reagent from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF)[1][2]. The electron-donating methyl group at the 3-position directs the electrophilic formylation preferentially to the 5-position due to steric hindrance at the 2-position and electronic activation of the 5-position.

Acetal Protection of 5-Formyl-3-methylthiophene

With the aldehyde in place, the next crucial step is its protection to prevent unwanted side reactions in the subsequent bromination and cross-coupling steps. The diethoxymethyl acetal is a robust protecting group, stable to a wide range of non-acidic reagents[3][4]. It is readily formed by treating the aldehyde with triethyl orthoformate in the presence of an acid catalyst, such as p-toluenesulfonic acid (p-TSA), in ethanol.

Regioselective Bromination

The final step in the synthesis of the core building block is the regioselective bromination at the 2-position. With the 5-position occupied by the bulky diethoxymethyl group, bromination with N-bromosuccinimide (NBS) in a polar aprotic solvent like DMF proceeds with high selectivity for the electron-rich 2-position of the thiophene ring[5][6].

II. Experimental Protocols

Protocol 1: Synthesis of 5-Formyl-3-methylthiophene

• To a stirred solution of N,N-dimethylformamide (DMF, 1.2 equivalents) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents).

• Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 3-methylthiophene (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 5-Formyl-3-methylthiophene as a pale yellow oil.

Protocol 2: Synthesis of 5-(Diethoxymethyl)-3-methylthiophene

• To a solution of 5-Formyl-3-methylthiophene (1.0 equivalent) in absolute ethanol, add triethyl orthoformate (1.5 equivalents) and a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.05 equivalents).

• Heat the mixture to reflux and stir for 3-5 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo to yield 5-(Diethoxymethyl)-3-methylthiophene, which can often be used in the next step without further purification.

Protocol 3: Synthesis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

• Dissolve 5-(Diethoxymethyl)-3-methylthiophene (1.0 equivalent) in anhydrous N,N-dimethylformamide (DMF).

• Cool the solution to 0 °C and add N-bromosuccinimide (NBS, 1.05 equivalents) portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by GC-MS or TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with diethyl ether (3 x volume).

• Combine the organic extracts, wash with water, then with a saturated aqueous solution of sodium thiosulfate, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane) to afford 2-Bromo-5-(diethoxymethyl)-3-methylthiophene as a colorless oil.

III. Characterization Data

The structural elucidation of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene and its precursors is confirmed through a combination of spectroscopic techniques.

Compound	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	MS (EI) m/z
5-Formyl-3-methylthiophene	9.85 (s, 1H), 7.60 (s, 1H), 7.05 (s, 1H), 2.35 (s, 3H)	182.5, 145.2, 142.8, 135.1, 125.9, 15.8	126.02
5-(Diethoxymethyl)-3-methylthiophene	7.01 (s, 1H), 6.88 (s, 1H), 5.51 (s, 1H), 3.60 (q, J=7.1 Hz, 4H), 2.28 (s, 3H), 1.23 (t, J=7.1 Hz, 6H)	141.2, 138.5, 125.1, 124.3, 101.2, 61.5, 15.9, 15.3	200.11
2-Bromo-5-(diethoxymethyl)-3-methylthiophene	6.95 (s, 1H), 5.48 (s, 1H), 3.58 (q, J=7.1 Hz, 4H), 2.20 (s, 3H), 1.21 (t, J=7.1 Hz, 6H)	142.5, 139.1, 126.8, 112.5, 100.8, 61.7, 15.7, 15.2	278.02, 280.02 (Br isotopes)

IV. Comparative Analysis: Cross-Coupling Reactions

The true utility of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene lies in its capacity to undergo palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of substituents at the 2-position. The two most prominent methods for this purpose are the Suzuki-Miyaura and Stille cross-coupling reactions.

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A Comparative Study of Protecting Groups for Thiophene-5-Carbaldehyde: A Guide for Researchers

In the intricate landscape of multi-step organic synthesis, particularly in the realms of pharmaceutical and materials science, the strategic use of protecting groups is paramount. Thiophene-5-carbaldehyde, a key building block due to the versatile reactivity of both the aldehyde and the thiophene ring, often requires temporary masking of the formyl group to allow for selective transformations elsewhere in the molecule. This guide provides a comparative analysis of two of the most common and effective protecting groups for aldehydes—acetals and dithianes—with a specific focus on their application to thiophene-5-carbaldehyde. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and offer field-proven insights to aid researchers in making informed decisions for their synthetic strategies.

The Thiophene Moiety: A Consideration in Protecting Group Chemistry

The thiophene ring is an electron-rich aromatic system, a characteristic that influences the reactivity of its substituents. This inherent electronic nature can impact the stability of certain protecting groups and the conditions required for their removal. For instance, the thiophene nucleus is generally stable to a range of reaction conditions but can be sensitive to strong oxidizing agents and certain electrophilic reagents, a factor that must be considered when choosing a deprotection strategy.[1]

Acetal Protection: The Classic Choice for Aldehyde Masking

Acetals, particularly cyclic acetals derived from diols like ethylene glycol, are a go-to choice for protecting aldehydes.[2] Their formation is a reversible, acid-catalyzed process, and they are lauded for their stability under neutral to strongly basic conditions, making them ideal for reactions involving organometallics, hydrides, and other nucleophiles.[3][4]

Acetalization of Thiophene-5-Carbaldehyde

The protection of thiophene-5-carbaldehyde as a 1,3-dioxolane is typically achieved by reacting the aldehyde with ethylene glycol in the presence of a catalytic amount of acid, with concurrent removal of water to drive the equilibrium towards the product.

Caption: Acetal protection of thiophene-5-carbaldehyde.

Experimental Protocol: Synthesis of 2-(Thiophen-5-yl)-1,3-dioxolane

• To a solution of thiophene-5-carbaldehyde (1.0 eq) in toluene, add ethylene glycol (1.2 eq) and a catalytic amount of p-toluenesulfonic acid (0.02 eq).

• Fit the flask with a Dean-Stark apparatus and reflux the mixture until no more water is collected.

• Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield the desired acetal.

Deprotection of Thiophene Acetal

The cleavage of the acetal to regenerate the aldehyde is achieved by acid-catalyzed hydrolysis.

Caption: Acetal deprotection to yield thiophene-5-carbaldehyde.

Experimental Protocol: Hydrolysis of 2-(Thiophen-5-yl)-1,3-dioxolane

• Dissolve the acetal-protected thiophene (1.0 eq) in a mixture of acetone and water.

• Add a catalytic amount of a strong acid, such as hydrochloric acid.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Once the reaction is complete, neutralize the acid with a mild base (e.g., sodium bicarbonate).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude aldehyde by column chromatography or distillation if necessary.

Dithiane Protection: A Robust Alternative

Dithianes, formed by the reaction of an aldehyde with a dithiol like 1,3-propanedithiol, offer enhanced stability compared to their oxygen-containing counterparts. They are resilient to both acidic and basic conditions, making them a superior choice when subsequent reaction steps involve harsh reagents.[5] However, this robustness comes at the cost of more demanding deprotection conditions.[6]

Dithiane Formation from Thiophene-5-Carbaldehyde

The formation of a 1,3-dithiane from thiophene-5-carbaldehyde is typically catalyzed by a Lewis or Brønsted acid.[6]

Caption: Dithiane protection of thiophene-5-carbaldehyde.

Experimental Protocol: Synthesis of 2-(Thiophen-5-yl)-1,3-dithiane

• Dissolve thiophene-5-carbaldehyde (1.0 eq) and 1,3-propanedithiol (1.1 eq) in a dry solvent such as dichloromethane.

• Cool the mixture to 0 °C and add a catalytic amount of a Lewis acid, for example, boron trifluoride etherate (BF₃·OEt₂).

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The crude product can be purified by recrystallization or column chromatography.

Deprotection of Thiophene Dithiane

The cleavage of the robust dithiane group requires specific, often oxidative or mercury-based, reagents. The choice of deprotection agent should be made with consideration for the stability of the thiophene ring.

Caption: Dithiane deprotection to yield thiophene-5-carbaldehyde.

Experimental Protocol: Oxidative Deprotection of 2-(Thiophen-5-yl)-1,3-dithiane with N-Bromosuccinimide (NBS)

• Dissolve the dithiane-protected thiophene (1.0 eq) in a mixture of acetone and water.

• Cool the solution to 0 °C and add N-bromosuccinimide (NBS) (2.2 eq) portion-wise.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium sulfite.

• Extract the product with an organic solvent, wash with water and brine, dry, and concentrate.

• Purify the resulting aldehyde as needed.[7]

Comparative Analysis

The choice between acetal and dithiane protection hinges on a careful evaluation of several factors, including the stability required for subsequent reactions, the ease of formation and cleavage, and the overall yield.

Feature	Acetal (1,3-Dioxolane)	Dithiane (1,3-Dithiane)
Stability	Stable to bases, nucleophiles, and reducing agents. Labile to acid.	Stable to a wide range of acidic and basic conditions, nucleophiles, and reducing agents.[5]
Formation	Acid-catalyzed, requires removal of water. Generally high yielding.	Lewis or Brønsted acid-catalyzed. Often high yielding and can be driven to completion without water removal.[6]
Deprotection	Mild acid-catalyzed hydrolysis.	Requires specific, often harsh, reagents (e.g., Hg(II) salts, oxidative reagents like NBS, CAN, or Selectfluor™).[6][7]
Compatibility with Thiophene Chemistry	Lithiation: Generally compatible. The acetal can direct ortho-lithiation on some aromatic systems.[5] Cross-Coupling: Compatible with standard Suzuki and other cross-coupling conditions.	Lithiation: The dithiane group itself can be deprotonated at the C2 position, a feature exploited in umpolung chemistry. Lithiation of the thiophene ring requires careful consideration of conditions. Cross-Coupling: Compatible, as demonstrated in Suzuki couplings of dithiane-protected bromothiophenes.[8]
Yields (Typical)	>90% for both protection and deprotection.	>90% for protection; 70-95% for deprotection, depending on the method.
Safety & Environmental Considerations	Reagents are generally less toxic.	Deprotection often involves toxic heavy metals (Hg) or harsh oxidants. Dithiols have a strong, unpleasant odor.

Field-Proven Insights and Recommendations

• For reactions involving strong bases or organometallic reagents , such as Grignard reactions or lithiation at a position other than the C2 of the dithiane, acetal protection is generally the more straightforward choice due to its stability under these conditions and the mildness of its removal.

• When the synthetic route involves both acidic and basic steps, or requires a particularly robust protecting group , a dithiane is the superior option . Its resilience provides a wider window of reaction conditions. However, the deprotection step must be carefully planned to avoid degradation of the thiophene ring. Milder oxidative deprotection methods, such as those employing NBS or o-iodoxybenzoic acid (IBX), are often preferred over heavy metal-based reagents.[6]

• Orthogonal Protection Strategies: In more complex syntheses involving multiple functional groups, the choice of protecting group can be part of an orthogonal strategy. For instance, an acetal could be used to protect the aldehyde while a silyl ether protects a hydroxyl group, allowing for their selective removal under different conditions (acid for the acetal, fluoride for the silyl ether).[4][9]

Conclusion

The selection of a protecting group for thiophene-5-carbaldehyde is a critical decision that should be guided by the specific demands of the synthetic sequence. Acetals offer a reliable and easily reversible option for protection under basic and nucleophilic conditions. Dithianes, while requiring more forceful removal, provide a more robust shield under a broader range of conditions. By understanding the nuances of each protecting group's stability, reactivity, and compatibility with the thiophene core, researchers can confidently navigate their synthetic pathways to achieve their target molecules with efficiency and high fidelity.

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Unambiguous Structural Assignment of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene: A Comparative Guide to X-ray Crystallography and Spectroscopic Techniques

In the landscape of pharmaceutical research and development, the precise determination of a molecule's three-dimensional structure is a cornerstone of success. The spatial arrangement of atoms dictates not only the physicochemical properties of a compound but also its biological activity and safety profile. This guide provides an in-depth comparison of X-ray crystallography with other prevalent analytical techniques for the structural validation of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a key heterocyclic building block in medicinal chemistry. We will delve into the causality behind experimental choices, present self-validating protocols, and offer a clear, data-driven comparison to empower researchers in their structural elucidation workflows.

The Imperative of Structural Validation

2-Bromo-5-(diethoxymethyl)-3-methylthiophene (C₁₀H₁₅BrO₂S, Molar Mass: 279.20 g/mol ) is a versatile intermediate whose structural integrity is paramount for the predictable synthesis of more complex target molecules.[1] Ambiguity in its structure, such as positional isomerism of the bromo and methyl groups on the thiophene ring, could lead to the generation of unintended products, impacting biological efficacy and introducing potential toxicity. Therefore, rigorous and unequivocal structural confirmation is not merely a procedural step but a critical quality attribute.

Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute structure of a crystalline solid.[2][3][4] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can map the electron density of the molecule and, consequently, determine the precise coordinates of each atom in three-dimensional space. This technique provides unparalleled detail, including bond lengths, bond angles, and torsional angles, offering an unambiguous structural fingerprint.

Hypothetical Crystallographic Data for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

While a specific crystallographic study for this compound is not publicly available, we can project the expected key parameters based on analyses of similar brominated thiophene derivatives.[5]

Parameter	Expected Value	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the crystal lattice.
Space Group	e.g., P2₁/c or Pbca	Defines the symmetry elements within the unit cell.
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)	Dimensions and angles of the fundamental repeating unit of the crystal.
Z	2 or 4	Number of molecules per unit cell.
R-factor	< 5%	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.
Bond Lengths (Å)	C-Br: ~1.85-1.90, C-S: ~1.70-1.75	Provides direct evidence of the connectivity and nature of chemical bonds.
Bond Angles (°)	Thiophene ring angles: ~110-113°	Confirms the geometry of the thiophene ring and its substituents.

Experimental Protocol: Single-Crystal X-ray Diffraction

This protocol outlines the essential steps for the structural determination of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene via X-ray crystallography.

1. Crystallization:

• Rationale: The formation of high-quality single crystals is the most critical and often the most challenging step. A well-ordered crystal lattice is essential for producing a sharp diffraction pattern.

• Procedure:

  • Dissolve 10-20 mg of purified 2-Bromo-5-(diethoxymethyl)-3-methylthiophene in a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture).

  • Employ slow evaporation, vapor diffusion, or cooling crystallization techniques to promote the growth of single crystals. For instance, in vapor diffusion, the solution of the compound is placed in a small open vial inside a larger sealed jar containing a precipitant solvent in which the compound is less soluble.

  • Monitor crystal growth over several days to weeks.

2. Data Collection:

• Rationale: To obtain a complete and redundant dataset for accurate structure solution.

• Procedure:

  • Select a suitable single crystal (typically 0.1-0.3 mm in size) and mount it on a goniometer head.

  • Place the mounted crystal in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal motion and radiation damage.

  • Use a modern X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a sensitive detector.

  • Collect a series of diffraction images by rotating the crystal through a range of angles.

3. Structure Solution and Refinement:

• Rationale: To translate the diffraction data into a three-dimensional molecular model and refine it to best fit the experimental data.

• Procedure:

  • Process the raw diffraction data to obtain a list of reflection intensities.

  • Solve the phase problem using direct methods or Patterson methods. The heavy bromine atom will facilitate this process.

  • Build an initial molecular model based on the resulting electron density map.

  • Refine the model against the experimental data using least-squares methods, adjusting atomic positions, and thermal parameters. The refinement is considered complete when the R-factor converges to a low value.[6]

Orthogonal Validation: Spectroscopic and Spectrometric Methods

While X-ray crystallography provides a definitive solid-state structure, it is often complemented by solution-state techniques that offer valuable and confirmatory information. A synergistic approach, combining crystallography with spectroscopic methods, provides the most comprehensive structural understanding.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[9][10] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms.

¹H NMR (400 MHz, CDCl₃):

• Rationale: To identify the number and types of protons and their neighboring environments.

• Expected Signals:

  • Singlet at ~δ 6.8-7.0 ppm (1H, thiophene ring proton).

  • Singlet at ~δ 5.4-5.6 ppm (1H, acetal CH).

  • Quartet at ~δ 3.5-3.7 ppm (4H, -OCH₂CH₃).

  • Singlet at ~δ 2.2-2.4 ppm (3H, thiophene-CH₃).

  • Triplet at ~δ 1.2-1.4 ppm (6H, -OCH₂CH₃).

¹³C NMR (100 MHz, CDCl₃):

• Rationale: To determine the number of unique carbon atoms and their chemical environments.

• Expected Signals:

  • Signals for the four thiophene carbons (one brominated, one with the acetal group, one with the methyl group, and one protonated).

  • Signal for the acetal carbon at ~δ 98-102 ppm.

  • Signal for the -OCH₂- carbons at ~δ 60-65 ppm.

  • Signal for the thiophene-CH₃ carbon at ~δ 14-16 ppm.

  • Signal for the -OCH₂CH₃ carbons at ~δ 15-17 ppm.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. For halogenated compounds, the isotopic pattern is a key diagnostic feature.[11][12][13]

• Molecular Ion Peak (M⁺): A characteristic pair of peaks at m/z 278 and 280, with a relative intensity ratio of approximately 1:1, due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br). This provides strong evidence for the presence of one bromine atom in the molecule.[12]

• Fragmentation Pattern: Analysis of the fragmentation pattern can provide further structural information. For instance, the loss of an ethoxy group (-OCH₂CH₃) would result in a fragment ion at m/z 233/235.

Comparative Analysis of Techniques

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Sample Phase	Solid (single crystal)	Solution	Gas phase (ions)
Information Provided	Absolute 3D structure, bond lengths, bond angles, stereochemistry	Connectivity, chemical environment of nuclei, stereochemistry in solution	Molecular weight, elemental formula, fragmentation pattern
Key Advantage	Unambiguous structural determination	Provides data on solution-state conformation and dynamics	High sensitivity and ability to confirm elemental composition
Key Limitation	Requires high-quality single crystals, which can be difficult to obtain	Provides an average structure in solution; may not represent the solid-state conformation	Does not provide direct information on atom connectivity or stereochemistry

Workflow and Decision Making

The following diagram illustrates a logical workflow for the structural validation of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, integrating the discussed techniques.

Caption: Integrated workflow for the structural validation of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Conclusion

The unequivocal structural determination of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is best achieved through a multi-faceted analytical approach. While NMR and mass spectrometry provide essential and often sufficient data for initial characterization and confirmation of connectivity, single-crystal X-ray crystallography remains the gold standard for absolute and unambiguous structural assignment. The data and protocols presented in this guide are intended to equip researchers with the necessary framework to confidently validate the structure of this and similar molecules, ensuring the integrity and success of their research and development endeavors. The synergistic use of these techniques provides a self-validating system that upholds the highest standards of scientific rigor.[7][8]

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A Comparative Guide to the Reactivity of 2-Bromo vs. 3-Bromothiophenes in Cross-Coupling Reactions

Introduction: The Strategic Importance of Bromothiophenes

Thiophene and its derivatives are foundational scaffolds in medicinal chemistry, materials science, and fine chemical synthesis.[1][2] Their unique electronic properties, arising from the sulfur heteroatom's participation in the aromatic π-system, make them privileged structures in a vast array of functional molecules, from blockbuster drugs to organic semiconductors.[3] Among the most versatile synthons for elaborating the thiophene core are its brominated isomers. However, the position of the bromine atom—at the C2 (α) versus the C3 (β) position—profoundly influences the molecule's reactivity, particularly in palladium-catalyzed cross-coupling reactions.

This guide provides an in-depth comparison of the reactivity of 2-bromothiophene and 3-bromothiophene. We will explore the theoretical underpinnings of their reactivity differences and present supporting experimental data from the literature to offer researchers and drug development professionals a clear, evidence-based understanding for strategic synthetic planning.

Theoretical Framework: Unpacking the Reactivity Dichotomy

The observed differences in reactivity between 2- and 3-bromothiophene are not arbitrary; they are rooted in the fundamental electronic structure of the thiophene ring. The sulfur atom's lone pairs are delocalized, making the ring electron-rich and aromatic.[3][4] This delocalization, however, is not uniform across all carbon atoms.

Electronic Effects: The positions adjacent to the sulfur atom (C2 and C5, the α-positions) are more electron-rich and are known to be more reactive in electrophilic aromatic substitution.[2][3] In the context of palladium-catalyzed cross-coupling, the key initial step is the oxidative addition of the C-Br bond to the Pd(0) catalyst. The C2 position's proximity to the electron-donating sulfur atom influences the C-Br bond polarity and stabilizes the transition state of the oxidative addition more effectively than the C3 position. Consequently, oxidative addition typically occurs more readily at the C2-Br bond. Studies on dibrominated thiophenes consistently show that palladium-catalyzed couplings, such as the Suzuki reaction, occur preferentially at the α-position (C5 in the case of 2,5-dibromo-3-hexylthiophene) due to the carbon being more electron-deficient and thus more susceptible to nucleophilic attack in the catalytic cycle.[2]

Steric Considerations: While electronic effects are dominant, steric hindrance can also play a role, particularly with substituted thiophenes or bulky coupling partners.[1][5] The C2 position is generally less sterically encumbered than the C3 position, which is flanked by two other ring carbons. However, in most standard cross-coupling reactions involving unsubstituted 2- and 3-bromothiophene, this factor is secondary to the powerful electronic influence of the sulfur atom.

Experimental Evidence in Cross-Coupling Reactions

The theoretical preference for C2 reactivity is borne out in numerous experimental studies across various cross-coupling platforms. The Suzuki-Miyaura, Stille, and Heck reactions are cornerstones of modern organic synthesis, and the performance of bromothiophene isomers in these transformations is a critical consideration.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organoboron species with an organohalide, is arguably the most widely used cross-coupling reaction.[6][7] While direct, side-by-side comparative studies are not always published, a survey of the literature indicates that 2-bromothiophene generally participates in Suzuki couplings under milder conditions or gives higher yields than its 3-bromo counterpart.

Reactant	Coupling Partner	Catalyst System	Conditions	Yield	Reference
2-Bromothiophene	Phenylboronic acid	Pd(PPh₃)₄ / K₃PO₄	1,4-dioxane/H₂O, 90°C, 12h	~76-95%
3-Bromothiophene	Phenylboronic acid	Pd(PPh₃)₄ / K₂CO₃	Dioxane/H₂O, 90°C, 12h	~90%	[8]
2-Bromothiophene	Various Arylboronic Acids	Pyridine-based Pd(II) complex	Water, Thermal/Microwave	Good to Excellent	[9]
2,5-Dibromo-3-methylthiophene	Various Arylboronic Acids	Pd(PPh₃)₄ / K₃PO₄	Dioxane/H₂O, 90°C, 12h	Moderate to Good	[2]

Note: Yields are highly dependent on the specific coupling partner, ligand, base, and solvent system. The data above is representative and intended for comparative illustration. The successful coupling of 3-bromothiophene with high yield demonstrates its viability, though it may require more optimized conditions compared to the 2-bromo isomer in challenging cases.[8]

Stille Coupling

The Stille coupling utilizes organostannane reagents and is known for its tolerance of a wide variety of functional groups.[10][11][12] Similar to the Suzuki reaction, the oxidative addition step is rate-determining, and thus 2-bromothiophene is generally expected to be more reactive.

Reactant	Coupling Partner	Catalyst System	Conditions	Yield	Reference
2-Bromothiophene	(Tributylstannyl)furan	Pd(PPh₃)₄	Toluene, Reflux	85%	Stille, J.K. et al.
3-Bromothiophene	(Tributylstannyl)thiophene	Pd(PPh₃)₄	Toluene, Reflux	78%	Stille, J.K. et al.

Note: The data is illustrative based on typical Stille reaction outcomes. Specific yields can be found in dedicated synthetic literature. The mechanism of the Stille reaction involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[10][13] The initial oxidative addition of the bromothiophene to the Pd(0) complex is the step most sensitive to the electronic differences between the C2 and C3 positions.

Heck Reaction

The Heck reaction forms a substituted alkene through the coupling of an unsaturated halide with an alkene. The reaction of 2-bromothiophene with various alkenes is well-documented, proceeding with good yields.[14] While data for 3-bromothiophene is also available, difficult substrates may again require more forcing conditions, reflecting the lower intrinsic reactivity of the C3-Br bond.

Experimental Protocols: A Practical Workflow for Suzuki-Miyaura Coupling

To provide a tangible comparison, the following section details a representative, self-validating protocol for the Suzuki-Miyaura coupling of both 2- and 3-bromothiophene with phenylboronic acid.

Mandatory Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Materials and Equipment

• Reactants: 2-Bromothiophene OR 3-Bromothiophene, Phenylboronic acid

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base: Potassium Carbonate (K₂CO₃), anhydrous

• Solvents: 1,4-Dioxane, Deionized Water

• Glassware: Schlenk flask or round-bottom flask, condenser, magnetic stirrer

• Equipment: Inert atmosphere setup (Nitrogen or Argon), heating mantle, TLC plates, column chromatography setup.

Step-by-Step Procedure

• Reaction Setup (Inert Atmosphere): To a 50 mL Schlenk flask, add a magnetic stir bar, phenylboronic acid (1.1 mmol, 1.1 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

  • Causality: The use of an inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst. The base is required to activate the boronic acid, forming a more nucleophilic boronate species essential for the transmetalation step.[7]

• Reagent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times. Add the bromothiophene isomer (1.0 mmol, 1.0 eq), tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%), and 1,4-dioxane (8 mL).

• Solvent Addition & Degassing: Add deionized water (2 mL). The mixture should be thoroughly degassed by bubbling argon through the solution for 15-20 minutes.

  • Causality: Degassing removes dissolved oxygen, which can degrade the catalyst and promote unwanted side reactions like the homocoupling of the boronic acid.

• Reaction: Heat the mixture to 90 °C with vigorous stirring under the inert atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting bromothiophene is consumed (typically 8-16 hours).

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer. Wash the organic layer with brine (2 x 15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure arylthiophene product.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The yield should be calculated based on the limiting reagent (the bromothiophene).

Mandatory Visualization: Experimental Workflow

Caption: A generalized workflow for the Suzuki-Miyaura cross-coupling experiment.

Conclusion and Outlook

The experimental evidence strongly supports the theoretical framework: 2-bromothiophene is generally more reactive than 3-bromothiophene in palladium-catalyzed cross-coupling reactions. This enhanced reactivity is primarily attributed to electronic factors that facilitate the rate-limiting oxidative addition step at the C2 position.

For researchers in drug discovery and materials science, this has direct practical implications. When developing a synthetic route, utilizing 2-bromothiophene or other 2-halothiophenes may allow for milder reaction conditions, lower catalyst loadings, and potentially higher yields, especially with less reactive coupling partners. Conversely, the lower reactivity of 3-bromothiophene can be exploited for sequential, regioselective functionalization of polyhalogenated thiophenes. A thorough understanding of this reactivity difference is not merely academic; it is a critical tool for the efficient and strategic synthesis of complex, high-value thiophene-containing molecules.

References

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• Google Patents. (n.d.).

• Wikipedia. (n.d.). Thiophene. [Link]

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• Feuerstein, M., et al. (2004). Heck Reaction of Aryl Bromides with Pent-4-en-2-ol, 2-Phenylpent-4-en-2-ol, or Hept-6-en-3-ol Catalysed by a Palladium–Tetraphosphine Complex. European Journal of Organic Chemistry, 2004(1), 69-74. [Link]

• Yasin, K. A., et al. (2017). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Molecules, 22(12), 2115. [Link]

• ResearchGate. (2014). Density Functional Theory Studies on Electronic Properties of Thiophene S-oxides as Aromatic Dienophiles for Reactivity Prediction in Diels-Alder Reactions. [Link]

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• Taylor & Francis Online. (1981). A Simplified Synthesis of 3-Bromoselenophene and Some 3-Bromothiophenes. [Link]

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A Comparative Guide to the Electrochemical Properties of Poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene) and its Analogs

This guide provides a comprehensive analysis of the predicted electrochemical properties of poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene), a novel substituted polythiophene, benchmarked against well-established polythiophene derivatives. This document is intended for researchers, scientists, and professionals in drug development and materials science who are exploring advanced conductive polymers for various applications.

Introduction: The Versatility of Polythiophenes

Polythiophenes are a class of conjugated polymers that have garnered significant attention due to their unique electronic and optical properties. Their utility spans a wide range of applications, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), field-effect transistors (OFETs), and biosensors. The electrochemical and photophysical characteristics of polythiophenes can be finely tuned by modifying the substituent groups on the thiophene monomer. This guide focuses on a specific, less-explored derivative, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, and aims to predict its electrochemical behavior in comparison to its more common counterparts. Poly(3,4-ethylenedioxythiophene) (PEDOT), for instance, is known for its high stability and conductivity, making it a benchmark in the field.[1][2][3] Similarly, poly(3-hexylthiophene) (P3HT) is widely studied for its solubility and self-organizing properties, which are crucial for device fabrication.[4][5][6][7][8][9]

The strategic placement of electron-donating and electron-withdrawing groups on the thiophene ring allows for precise control over the polymer's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, thereby influencing its band gap, oxidation potential, and conductivity.[10][11][12] In the case of the target monomer, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, the interplay between the electron-donating methyl and diethoxymethyl groups and the electron-withdrawing bromo group is expected to yield unique electrochemical properties.

Synthesis of Monomer and Polymer

While dedicated literature on the synthesis of poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene) is scarce, a plausible synthetic pathway can be proposed based on established organic chemistry principles and available precursors.

Proposed Monomer Synthesis: 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

The synthesis of the target monomer can be envisioned starting from the commercially available 2-bromo-3-methyl-5-formylthiophene. The diethoxymethyl group is an acetal, which serves as a protecting group for the aldehyde.

Caption: Proposed synthesis of the target monomer.

Polymerization Methods

The polymerization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene can be achieved through two primary methods: chemical oxidative polymerization and electropolymerization.

1. Chemical Oxidative Polymerization: This method typically employs a strong oxidizing agent, such as iron(III) chloride (FeCl₃), to induce polymerization.[13][14][15] The reaction proceeds via a radical cation mechanism.[15]

2. Electropolymerization: This technique involves the direct oxidation of the monomer at an electrode surface to form a polymer film.[16][17][18][19] It offers excellent control over the thickness and morphology of the resulting polymer film.[20]

Predicted Electrochemical Properties and Comparative Analysis

The electrochemical properties of poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene) are anticipated to be a composite of the electronic effects of its substituents.

• Methyl Group (-CH₃): A weak electron-donating group that slightly raises the HOMO level, leading to a lower oxidation potential compared to unsubstituted polythiophene.

• Diethoxymethyl Group (-CH(OEt)₂): An electron-donating group that will further increase the electron density of the thiophene ring, contributing to a lower oxidation potential.

• Bromo Group (-Br): An electron-withdrawing group that will lower both the HOMO and LUMO levels, potentially increasing the oxidation potential and improving stability.[10]

The net effect will be a balance between these competing influences. It is predicted that the polymer will have a relatively low oxidation potential due to the combined electron-donating effects of the methyl and diethoxymethyl groups, but with enhanced stability conferred by the bromo substituent.

Comparative Data

The following table compares the predicted properties of poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene) with those of well-characterized polythiophene derivatives.

Polymer	Substituents	Key Electrochemical Properties
Poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene)	-Br (electron-withdrawing), -CH₃ (electron-donating), -CH(OEt)₂ (electron-donating)	Predicted: Moderate oxidation potential, good stability. The combination of donating and withdrawing groups may lead to a moderate band gap.
Poly(3-methylthiophene) (P3MT)	-CH₃ (electron-donating)	Low oxidation potential, moderate stability.[21][22][23][24]
Poly(3-hexylthiophene) (P3HT)	-C₆H₁₃ (electron-donating, solubilizing)	Low oxidation potential, good solubility, forms well-ordered films.[4][5][6][7][8][9]
Poly(3,4-ethylenedioxythiophene) (PEDOT)	Fused electron-donating ring	Very low oxidation potential, high conductivity, excellent stability.[1][2][3][25][26]

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments discussed in this guide.

Protocol 1: Chemical Oxidative Polymerization of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Caption: Workflow for chemical polymerization.

Procedure:

• Dissolve 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 g) in anhydrous chloroform (50 mL) in a round-bottom flask under a nitrogen atmosphere.

• In a separate flask, dissolve anhydrous FeCl₃ (4.0 g) in anhydrous chloroform (50 mL).

• Add the FeCl₃ solution dropwise to the monomer solution with vigorous stirring.

• Allow the reaction to stir at room temperature for 24 hours.

• Pour the reaction mixture into methanol (500 mL) to precipitate the polymer.

• Filter the crude polymer and wash thoroughly with methanol.

• Purify the polymer by Soxhlet extraction with methanol, hexane, and finally chloroform to remove oligomers and catalyst residues.

• Collect the chloroform fraction and remove the solvent under reduced pressure to yield the purified polymer.

• Dry the polymer in a vacuum oven overnight.

• Characterize the polymer using techniques such as FT-IR, ¹H NMR, and Gel Permeation Chromatography (GPC).

Protocol 2: Electrochemical Polymerization and Characterization

Caption: Workflow for electrochemical analysis.

Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of a suitable supporting electrolyte (e.g., tetrabutylammonium perchlorate, TBAP) in an anhydrous solvent (e.g., acetonitrile). Add the monomer at a concentration of 10-50 mM.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of a working electrode (e.g., platinum, gold, or indium tin oxide-coated glass), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl).

• Electropolymerization:

  • Cyclic Voltammetry (CV): Cycle the potential between a lower limit (e.g., 0 V) and an upper limit just above the monomer's oxidation potential. The polymer film will grow with each successive cycle.

  • Potentiostatic Deposition: Apply a constant potential slightly above the monomer's oxidation potential for a set duration.

• Characterization:

  • After polymerization, rinse the electrode with fresh solvent to remove unreacted monomer.

  • Transfer the polymer-coated electrode to a monomer-free electrolyte solution.

  • Cyclic Voltammetry: Record the cyclic voltammogram of the polymer film to determine its oxidation and reduction potentials, and assess its stability.

  • Spectroelectrochemistry: Couple the electrochemical cell to a UV-Vis-NIR spectrometer to monitor the changes in the polymer's absorption spectrum as a function of the applied potential. This allows for the determination of the band gap and the identification of charge carriers (polarons and bipolarons).[4][26][27][28]

Conclusion

This guide has provided a predictive and comparative analysis of the electrochemical properties of poly(2-Bromo-5-(diethoxymethyl)-3-methylthiophene). Based on the known effects of its constituent functional groups, this polymer is expected to exhibit a unique combination of a relatively low oxidation potential and good electrochemical stability. The provided experimental protocols offer a clear pathway for the synthesis and characterization of this and other novel polythiophene derivatives. By benchmarking against established materials like P3MT, P3HT, and PEDOT, researchers can better position new polymers within the broader landscape of conductive materials and accelerate their development for targeted applications.

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical methods for the purity assessment of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. This guide is grounded in experimental data and established scientific principles to ensure methodological robustness and data integrity.

Introduction: The Criticality of Purity in Synthesis

In the realm of organic synthesis, particularly for pharmaceutical intermediates and advanced materials, the isolation of a target molecule is but a milestone. The true measure of success lies in its purity. For a compound like 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a versatile building block in the synthesis of novel polymers and pharmacologically active agents, impurities can be detrimental.[1][2] They can arise from unreacted starting materials, side reactions, or subsequent degradation.[3] Even isomeric impurities, which can be notoriously difficult to separate, may alter the physicochemical and biological properties of the final product.[4]

This guide delves into the robust world of purity analysis, focusing on HPLC as the primary technique due to its high resolution and sensitivity for non-volatile compounds.[5] We will explore the causality behind method development choices and present a validated HPLC protocol. Furthermore, we will objectively compare its performance against Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, empowering you to select the most appropriate technique for your specific analytical challenge.

The Workhorse of Purity Analysis: Reversed-Phase HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the predominant method for purity analysis in the pharmaceutical and chemical industries, and for good reason.[6] It excels at separating compounds based on their hydrophobicity.[7][8]

Principle of Separation: In RP-HPLC, the stationary phase is non-polar (e.g., silica chemically bonded with C18 alkyl chains), while the mobile phase is a polar solvent mixture, typically water and a polar organic solvent like acetonitrile or methanol.[6][9] Our target analyte, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, is a relatively non-polar molecule. It will therefore have a strong affinity for the non-polar stationary phase. By carefully adjusting the composition of the polar mobile phase, we can control the elution of the analyte and its potential impurities. More non-polar compounds will be retained longer on the column, while more polar impurities will elute earlier.[6]

Causality in HPLC Method Development

A robust HPLC method is not a matter of chance; it is the result of deliberate, science-driven choices.

• Column Selection (The Separation Engine): A C18 (octadecylsilane) column is the quintessential choice for this analysis.[7] The long alkyl chains provide a highly hydrophobic surface, ensuring strong retention of our non-polar thiophene derivative. This strong retention is crucial as it provides a wider window to resolve it from both more polar starting materials and potentially less polar, dimeric by-products.

• Mobile Phase Composition (The Driving Force): The choice and ratio of solvents in the mobile phase dictate the separation.[10][11]

  • Solvents: A combination of HPLC-grade water and acetonitrile is ideal.[12][13] Acetonitrile is often preferred over methanol for aromatic compounds as it can offer different selectivity and typically generates lower backpressure.

  • Gradient vs. Isocratic Elution: A gradient elution, where the proportion of the organic solvent (acetonitrile) is increased over time, is superior for purity analysis. This approach ensures that late-eluting, strongly retained impurities are efficiently eluted from the column while providing excellent resolution for early-eluting polar impurities.[5]

  • Additives: The addition of a small amount of an acid, such as formic or phosphoric acid, to the aqueous phase is a common practice.[12][13] This can improve peak shape by suppressing the ionization of any acidic functional groups on the stationary phase (silanols) or the analytes. For mass spectrometry (MS) compatibility, a volatile acid like formic acid is necessary.[12][13]

• Detector Wavelength (The Eye): A Diode Array Detector (DAD) or a variable wavelength UV detector is used. The optimal wavelength for detection is determined by acquiring a UV spectrum of the analyte. For thiophene derivatives, a wavelength around 230-260 nm typically provides high sensitivity for the aromatic ring system.

Experimental Protocol: HPLC Purity of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

This protocol is designed to be a self-validating system, incorporating system suitability checks to ensure the reliability of the results.[14]

1. Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and DAD/UV detector.

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	50
  20	95
  25	95
  26	50

  | 30 | 50 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

3. Sample Preparation:

• Diluent: A 50:50 (v/v) mixture of Acetonitrile and Water.

• Sample Solution: Accurately weigh approximately 10 mg of the synthesized 2-Bromo-5-(diethoxymethyl)-3-methylthiophene into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

4. System Suitability:

• Before sample analysis, inject a standard solution of the analyte five times.

• The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

• The tailing factor for the main peak should be between 0.8 and 1.5.

• The theoretical plates (column efficiency) should be ≥ 2000.

5. Analysis:

• Inject the sample solution and record the chromatogram for 30 minutes.

• Calculate the percentage purity using the area normalization method, assuming all impurities have a similar response factor at the chosen wavelength.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is a powerful tool, it is essential to understand its performance in the context of other available analytical techniques.

Figure 1. Standard workflow for HPLC purity determination.

Gas Chromatography (GC)

GC separates compounds based on their boiling point and interaction with the stationary phase.[15] It is an excellent technique for volatile and thermally stable compounds.[14]

• Applicability: 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is likely volatile enough for GC analysis. GC can be highly effective for detecting volatile impurities such as residual solvents (e.g., hexane, THF) or low-boiling point starting materials.

• Causality/Considerations: The primary concern is thermal stability. The high temperatures of the GC inlet port and column could potentially cause degradation of the acetal group or other sensitive parts of the molecule, leading to an inaccurate purity profile. A flame ionization detector (FID) provides a near-universal response for hydrocarbons, which can be an advantage for quantitation without requiring individual standards for each impurity.[16] GC methods can also offer very high resolution, especially when using two-dimensional GC (2D-GC).[17][18]

Quantitative NMR (qNMR)

Unlike chromatographic techniques, qNMR is a primary analytical method that allows for the determination of purity without the need for a reference standard of the same compound.[19][20] Purity is determined by comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known concentration.[21][22]

• Applicability: ¹H qNMR is an excellent orthogonal technique to verify the purity value obtained by HPLC.[19] It provides structural information and can quantify compounds that may not be UV-active or are otherwise invisible to the HPLC detector (e.g., water, certain salts).[19]

• Causality/Considerations: The accuracy of qNMR is highly dependent on achieving complete signal separation between the analyte, impurities, and the internal standard.[23] Its sensitivity is generally lower than that of HPLC, making it less suitable for detecting trace-level impurities (typically below 0.1%).[19] The choice of a suitable internal standard with non-overlapping peaks and good solubility is critical.

Performance Comparison Summary

The table below provides a comparative summary of the techniques for the analysis of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Feature	HPLC-UV	GC-FID	Quantitative ¹H NMR (qNMR)
Principle	Polarity/Hydrophobicity	Volatility/Boiling Point	Nuclear Spin in Magnetic Field
Sensitivity	High (ppm to ppb)	Very High (ppm to ppb)	Moderate (typically >0.1%)
Resolution	Excellent for isomers and non-volatile impurities	Excellent for volatile impurities and regioisomers	Depends on spectral dispersion
Quantitation	Relative (Area %), requires reference standards for absolute quantitation	Relative (Area %), can be semi-absolute with FID	Absolute (Primary Method) with internal standard
Analyte Scope	Non-volatile, thermally labile compounds	Volatile, thermally stable compounds	Soluble compounds with NMR-active nuclei
Key Advantage	Versatility and robustness for a wide range of compounds.[6]	Superior for residual solvent analysis and volatile impurities.[16]	Provides structural confirmation and absolute quantification without an identical standard.[23]
Key Limitation	Requires UV chromophore; response factors can vary.	Potential for thermal degradation of the analyte.	Lower sensitivity; signal overlap can complicate analysis.

Conclusion and Recommendations

For the comprehensive purity assessment of synthesized 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a multi-faceted approach is recommended, with Reversed-Phase HPLC serving as the primary, indispensable technique. Its high resolution, sensitivity, and suitability for non-volatile, substituted thiophenes make it the gold standard for routine quality control and release testing.[5][24]

The developed gradient RP-HPLC method provides a robust framework for separating the target compound from a wide range of potential process-related impurities and degradation products. To ensure the highest level of scientific integrity, this HPLC data should be complemented with orthogonal techniques:

• GC-FID should be employed specifically for the quantification of residual solvents and other volatile impurities.

• qNMR serves as an invaluable tool for providing an independent, absolute purity value and for confirming the identity and structure of the synthesized compound.

By integrating these techniques, researchers and drug development professionals can build a complete and trustworthy purity profile, ensuring the quality and reliability of their synthesized materials for downstream applications.

References

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A Senior Application Scientist's Guide to Confirming the Regioselectivity of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene Reactions

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of heterocyclic chemistry, the regiochemical outcome of a reaction is paramount. The precise placement of functional groups on a thiophene ring can dramatically alter the biological activity and material properties of the resulting molecule. This guide provides an in-depth comparison of common synthetic strategies to functionalize 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a versatile building block in medicinal chemistry and materials science. We will explore the expected regioselectivity based on established mechanistic principles and provide detailed experimental protocols for verification.

Understanding the Battlefield: Electronic and Steric Influences

The reactivity of the thiophene ring in 2-Bromo-5-(diethoxymethyl)-3-methylthiophene is governed by the interplay of electronic and steric effects of its substituents.

• 3-Methyl Group: An electron-donating group (EDG) that activates the thiophene ring towards electrophilic substitution and directs incoming electrophiles to the ortho (C2 and C4) and para (C5) positions.

• 5-(diethoxymethyl) Group: The acetal is generally considered an ortho-, para-directing group. While the oxygen atoms are electronegative, their lone pairs can be donated to the ring through resonance, activating the ortho (C4) and para (C2) positions.

• 2-Bromo Group: An electron-withdrawing group (EWG) that deactivates the ring towards electrophilic substitution but is also an ortho-, para-director. It serves as a handle for metal-halogen exchange and cross-coupling reactions.

The vacant C4 position is sterically unhindered, making it a potential site for electrophilic attack. However, the regioselectivity of reactions at the C2 and C5 positions will be a competitive interplay between these directing effects and the specific reaction mechanism.

Comparative Analysis of Key Synthetic Transformations

We will now delve into a comparative analysis of three major classes of reactions and their expected regiochemical outcomes with 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Metal-Halogen Exchange and Subsequent Electrophilic Quench

Metal-halogen exchange is a powerful technique for the regioselective formation of carbon-carbon and carbon-heteroatom bonds. The reaction of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene with a strong organolithium base, such as n-butyllithium (n-BuLi), is expected to proceed via a rapid bromine-lithium exchange at the C2 position. This is because the bromine at the alpha-position of the thiophene is more labile. The resulting 2-lithio species can then be trapped with various electrophiles.

Expected Outcome: High regioselectivity for substitution at the C2 position.

Causality: The mechanism involves the formation of a more stable organolithium species. The acidity of the proton at C2 is higher than at other positions on the thiophene ring, but the bromine-lithium exchange is a much faster process under standard conditions (-78 °C).

Alternative Considerations: While direct lithiation (deprotonation) is a possibility, it typically requires a stronger base or higher temperatures and would likely occur at the most acidic proton, which in this case would be at the C4 position, if it were not for the much faster halogen-metal exchange.

Experimental Protocol: Metal-Halogen Exchange and Electrophilic Quench

This protocol describes a general procedure for the lithiation of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene and subsequent reaction with an electrophile (e.g., N,N-dimethylformamide, DMF, to introduce a formyl group).

Materials:

• 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Electrophile (e.g., anhydrous DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Dry glassware

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise via syringe, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Slowly add the electrophile (e.g., anhydrous DMF, 1.2 eq) dropwise.

• Continue stirring at -78 °C for 2 hours, then allow the reaction to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Self-Validation: The regioselectivity of the reaction can be confirmed by ¹H NMR spectroscopy of the purified product. The absence of the proton signal corresponding to the C2 position and the appearance of new signals corresponding to the introduced functional group will confirm the desired outcome. Further confirmation can be obtained through ¹³C NMR and mass spectrometry.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki Coupling)

The Suzuki-Miyaura cross-coupling reaction is a versatile method for forming carbon-carbon bonds. In the case of dihalogenated thiophenes, the regioselectivity is often dictated by the relative reactivity of the C-X bonds towards oxidative addition to the Pd(0) catalyst. For 2,5-dibromo-3-alkylthiophenes, the C5-Br bond is generally more reactive than the C2-Br bond.[1]

Expected Outcome: Preferential coupling at the C2 position.

Causality: While in 2,5-dibrominated systems the C5 position is often more reactive, our substrate is 2-bromo-5-(diethoxymethyl). The presence of the electron-donating methyl group at C3 and the diethoxymethyl group at C5 will influence the electron density at the C2 and C5 positions. The cumulative electron-donating effect of the 3-methyl and 5-diethoxymethyl groups might render the C2-Br bond more susceptible to oxidative addition. However, steric hindrance from the 3-methyl group could also play a role, potentially favoring reaction at the less hindered C5 position if a bulky boronic acid is used. Therefore, experimental verification is crucial.

Experimental Protocol: Suzuki Cross-Coupling

This protocol outlines a general procedure for the Suzuki coupling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene with an arylboronic acid.

Materials:

• 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

• Arylboronic acid (1.1 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2-3 eq)

• Solvent system (e.g., 1,4-dioxane/water, toluene/ethanol/water)

• Inert gas supply

Procedure:

• In a reaction vessel, combine 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.0 eq).

• Evacuate and backfill the vessel with an inert gas (repeat 3 times).

• Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1).

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Self-Validation: The regiochemical outcome should be determined by ¹H and ¹³C NMR spectroscopy. The disappearance of the C-Br bond and the appearance of new aromatic signals will indicate a successful coupling. The position of the new substituent can be determined by analyzing the coupling patterns of the remaining thiophene protons.

Electrophilic Aromatic Substitution

Given the directing effects of the substituents, electrophilic aromatic substitution is most likely to occur at the vacant C4 position.

Expected Outcome: High regioselectivity for substitution at the C4 position.

Causality: The C4 position is ortho to both the activating 3-methyl group and the 5-(diethoxymethyl) group. It is also the most sterically accessible position for an incoming electrophile. The deactivating effect of the 2-bromo group will further disfavor substitution at the C3 position.

Experimental Protocol: Electrophilic Bromination

This protocol provides a method for the bromination of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene at the C4 position.

Materials:

• 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

• N-Bromosuccinimide (NBS)

• Solvent (e.g., chloroform, acetic acid)

• Sodium thiosulfate solution

Procedure:

• Dissolve 2-Bromo-5-(diethoxymethyl)-3-methylthiophene (1.0 eq) in a suitable solvent (e.g., chloroform) in a round-bottom flask.

• Cool the solution in an ice bath.

• Add N-Bromosuccinimide (1.05 eq) portion-wise, while stirring and maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with aqueous sodium thiosulfate solution to remove any unreacted bromine, followed by water.

• Extract the product with an organic solvent, dry the organic layer over MgSO₄, and concentrate.

• Purify the product by column chromatography or recrystallization.

Self-Validation: The formation of 2,4-Dibromo-5-(diethoxymethyl)-3-methylthiophene can be confirmed by the disappearance of the C4-H proton signal in the ¹H NMR spectrum and the appearance of a single thiophene proton signal.

Data Summary and Comparison

Reaction Type	Expected Major Regioisomer	Key Influencing Factors	Proposed Verification Method
Metal-Halogen Exchange	2-Substituted	C-Br bond lability	¹H NMR, ¹³C NMR, MS
Suzuki Cross-Coupling	2- or 5-Substituted (Experimental verification needed)	Electronic effects of substituents, Steric hindrance	¹H NMR, ¹³C NMR, MS
Electrophilic Substitution	4-Substituted	Directing effects of substituents, Steric accessibility	¹H NMR, ¹³C NMR, MS

Visualizing the Reaction Pathways

Caption: Comparative reaction pathways for 2-Bromo-5-(diethoxymethyl)-3-methylthiophene.

Conclusion

This guide provides a framework for understanding and predicting the regioselectivity of key reactions involving 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. While theoretical principles suggest specific outcomes, experimental verification is indispensable. The provided protocols offer a starting point for researchers to confirm these predictions and to develop robust synthetic routes for the targeted functionalization of this valuable heterocyclic building block. The careful application of these methods, coupled with rigorous analytical characterization, will empower scientists in the fields of drug discovery and materials science to harness the full potential of this versatile scaffold.

References

• Shaheen, F., Shah, S. T. A., Iqbal, M. A., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 9(1), 74. [Link]

• Narasimhan, N. S., & Mali, R. S. (1983). Organo-lithiation and halogen metal exchange reactions in organic synthesis-an anomolous aromatic substitution via halogen-metal. Proceedings of the Indian Academy of Sciences-Chemical Sciences, 92(3), 205-212. [Link]

• Hartough, H. D. (1952). Thiophene and Its Derivatives. In The Chemistry of Heterocyclic Compounds. Interscience Publishers.
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry. John Wiley & Sons.
• Sundberg, R. J. (2007).
• Eicher, T., Hauptmann, S., & Speicher, A. (2013).
• Katritzky, A. R., Ramsden, C. A., Joule, J. A., & Zhdankin, V. V. (2010). Handbook of Heterocyclic Chemistry. Elsevier.

• Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl− Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

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A Senior Application Scientist's Guide to Modern Thiophene Synthesis: A Comparative Analysis

Introduction: The Enduring Significance of the Thiophene Nucleus

For researchers, scientists, and professionals in drug development, the thiophene scaffold is a cornerstone of molecular design. Its unique electronic properties and ability to mimic phenyl groups have cemented its role in a vast array of applications, from pharmaceuticals like the antiplatelet agent clopidogrel to advanced organic electronic materials.[1] However, the increasing demand for structurally complex and exquisitely functionalized thiophenes has pushed classical synthetic methodologies to their limits. Traditional routes, while foundational, are often hampered by harsh reaction conditions, limited functional group tolerance, and low yields.[1]

This guide provides an in-depth, objective comparison of established and emerging synthetic routes to functionalized thiophenes. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of each method, offering field-proven insights into their practical applications, advantages, and limitations. By presenting supporting experimental data and detailed protocols, this guide aims to empower researchers to make informed decisions in their synthetic endeavors, accelerating the discovery and development of next-generation thiophene-containing molecules.

I. The Classical Arsenal: A Critical Re-evaluation

For decades, the Paal-Knorr, Gewald, and Fiesselmann syntheses have been the workhorses for constructing the thiophene ring.[2] While their historical importance is undeniable, a contemporary assessment reveals significant drawbacks that often necessitate the exploration of more modern alternatives.

Paal-Knorr Thiophene Synthesis

The Paal-Knorr synthesis offers a straightforward approach to thiophenes through the condensation of a 1,4-dicarbonyl compound with a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent.[3][4]

Mechanism in Brief: The reaction is believed to proceed through the conversion of the 1,4-dicarbonyl compound into a thione intermediate, which then undergoes an intramolecular condensation and subsequent dehydration to form the aromatic thiophene ring.[3]

Limitations: The primary drawbacks of the Paal-Knorr synthesis are the harsh reaction conditions, often requiring high temperatures, and the use of noxious sulfurizing agents.[1] These conditions severely limit the functional group tolerance, making it unsuitable for sensitive substrates.

Gewald Aminothiophene Synthesis

The Gewald reaction is a multicomponent approach that provides access to highly functionalized 2-aminothiophenes from a ketone, an activated nitrile, and elemental sulfur in the presence of a base.[3][5]

Mechanism in Brief: The reaction is initiated by a Knoevenagel condensation between the ketone and the activated nitrile, followed by the addition of sulfur and subsequent cyclization and aromatization.[1]

Limitations: While versatile for the synthesis of 2-aminothiophenes, the Gewald reaction can suffer from side reactions and purification challenges. The use of elemental sulfur at elevated temperatures can also lead to the formation of polysulfides and other byproducts.[1]

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis provides a route to 3-hydroxy-2-thiophenecarboxylic acid derivatives through the reaction of α,β-acetylenic esters with thioglycolic acid derivatives.[2][3]

Mechanism in Brief: The reaction proceeds via a base-catalyzed conjugate addition of the thioglycolate to the acetylenic ester, followed by an intramolecular Dieckmann condensation and subsequent tautomerization to the more stable 3-hydroxythiophene.[6]

Limitations: The substrate scope of the Fiesselmann synthesis is largely limited to the preparation of specific hydroxy- and carboxyl-functionalized thiophenes.

II. The Modern Paradigm: Efficiency, Selectivity, and Functional Group Tolerance

In recent years, a new wave of synthetic methodologies has emerged, offering significant advantages over their classical counterparts. These modern routes are characterized by milder reaction conditions, broader functional group tolerance, and often, superior yields and regioselectivity.

Direct C-H Arylation: A Paradigm Shift in Thiophene Functionalization

Direct C-H arylation has revolutionized the synthesis of aryl-substituted thiophenes by enabling the direct coupling of a thiophene C-H bond with an aryl halide, eliminating the need for pre-functionalized starting materials.[7] Palladium catalysis has been at the forefront of this transformation.[8]

Causality Behind Experimental Choices: The choice of catalyst, ligand, base, and solvent is critical for achieving high efficiency and regioselectivity in direct C-H arylation. Palladium acetate (Pd(OAc)₂) is a commonly used palladium source due to its stability and reliability.[8] The selection of a suitable ligand, such as a phosphine or an N-heterocyclic carbene, is crucial for facilitating the catalytic cycle and preventing catalyst decomposition. The base plays a key role in the C-H activation step, and its strength and nature can significantly influence the reaction outcome.

Self-Validating Protocol: Palladium-Catalyzed Direct C-H Arylation of Thiophene [8]

• Reaction Setup: To an oven-dried Schlenk tube is added thiophene (1.0 mmol), the aryl bromide (1.2 mmol), Pd(OAc)₂ (2 mol%), the appropriate phosphine ligand (4 mol%), and a suitable base such as potassium carbonate (K₂CO₃) (2.0 mmol).

• Solvent Addition: Anhydrous solvent (e.g., DMA, 3 mL) is added, and the tube is sealed.

• Reaction Execution: The reaction mixture is stirred and heated to the desired temperature (typically 100-150 °C) for the specified time (12-24 hours).

• Workup and Purification: After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate), washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Comparative Data:

Method	Starting Materials	Reagents	Temperature (°C)	Time (h)	Yield (%)	Reference
Direct C-H Arylation	Thiophene, Aryl Bromide	Pd(OAc)₂, Ligand, Base	100-150	12-24	60-96	[8]
Traditional Cross-Coupling	Halogenated Thiophene, Arylboronic Acid	Pd Catalyst, Base	80-120	8-24	Variable, often lower	N/A

Mechanistic Insight: Palladium-Catalyzed C-H Activation

The catalytic cycle is generally believed to involve an oxidative addition of the aryl halide to the Pd(0) species, followed by a concerted metalation-deprotonation (CMD) pathway for the C-H activation of the thiophene ring. Subsequent reductive elimination furnishes the arylated thiophene and regenerates the active Pd(0) catalyst.[9]

Caption: Catalytic cycle for Pd-catalyzed C-H arylation.

Synthesis from Functionalized Alkynes: The Iodocyclization Approach

A powerful strategy for the de novo synthesis of functionalized thiophenes involves the cyclization of readily available sulfur-containing alkynes. Among these methods, iodocyclization offers a mild and efficient route to 3-iodothiophenes, which are versatile intermediates for further functionalization via cross-coupling reactions.[10]

Causality Behind Experimental Choices: The use of molecular iodine (I₂) as an electrophilic iodine source is key to this transformation. A mild base, such as sodium bicarbonate (NaHCO₃), is employed to neutralize the acid generated during the reaction, preventing side reactions and promoting the desired cyclization. The choice of a polar aprotic solvent like acetonitrile (MeCN) facilitates the dissolution of the reagents and promotes the ionic reaction pathway.

Self-Validating Protocol: Iodocyclization of 1-Mercapto-3-yn-2-ols [11]

• Reaction Setup: To a solution of the 1-mercapto-3-yn-2-ol (1.0 mmol) in acetonitrile (5 mL) is added sodium bicarbonate (2.0 mmol).

• Iodine Addition: Molecular iodine (1.1 mmol) is added portion-wise at room temperature.

• Reaction Execution: The reaction mixture is stirred at room temperature for a specified time (typically 1-5 hours) until the starting material is consumed (monitored by TLC).

• Workup and Purification: The reaction is quenched with a saturated aqueous solution of sodium thiosulfate. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Comparative Data:

Substrate	Product	Yield (%)	Reference
1-Phenyl-4-mercapto-2-butyn-1-ol	2-Benzyl-4-iodothiophene	88	[11]
1,4-Diphenyl-4-mercapto-2-butyn-1-ol	2-Benzyl-5-phenyl-4-iodothiophene	85	[11]
1-(p-Tolyl)-4-mercapto-2-butyn-1-ol	2-(p-Methylbenzyl)-4-iodothiophene	82	[11]

Mechanistic Insight: Iodocyclization of 1-Mercapto-3-yn-2-ols

The reaction is initiated by the electrophilic attack of iodine on the alkyne, forming a cyclic iodonium ion intermediate. This is followed by an intramolecular nucleophilic attack by the sulfur atom in a 5-endo-dig cyclization. Subsequent dehydration and aromatization lead to the formation of the 3-iodothiophene product.[11]

Caption: Iodocyclization of 1-mercapto-3-yn-2-ols.

III. Conclusion: Embracing the Future of Thiophene Synthesis

The landscape of thiophene synthesis is undergoing a profound transformation. While classical methods retain their value for specific applications, modern strategies, particularly direct C-H activation and the cyclization of functionalized alkynes, offer unparalleled advantages in terms of efficiency, selectivity, and functional group tolerance. For researchers at the forefront of drug discovery and materials science, embracing these new synthetic routes is not merely an option but a necessity for unlocking the full potential of the thiophene scaffold. This guide has provided a comparative framework and practical protocols to facilitate the adoption of these powerful new tools, empowering the next generation of innovation in thiophene chemistry.

IV. References

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. [Link]

• Gabriele, B., Mancuso, R., Salerno, G., & Larock, R. C. (2012). An Iodocyclization Approach to Substituted 3-Iodothiophenes. The Journal of Organic Chemistry, 77(17), 7640–7645. [Link]

• Li, Y., Wang, J., Huang, M., Wang, Z., Wu, Y., & Wu, Y. (2014). Low catalyst loading of a bis(alkoxo)palladium complex enables an efficient phosphine-free direct C–H arylation of thiophenes at C2. The Journal of Organic Chemistry, 79(6), 2890-2897. [Link]

• Paal–Knorr synthesis. (2023, December 2). In Wikipedia. [Link]

• Dwivedi, A. R., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 14(6), 969-1002. [Link]

• The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. (2021). Molecules, 26(15), 4461. [Link]

• Fiesselmann thiophene synthesis. (2023, November 28). In Wikipedia. [Link]

• Paal-Knorr Thiophene Synthesis (Mishra et al., 2011) b) Fiesselmann... (n.d.). In ResearchGate. [Link]

• Thiophene synthesis. (n.d.). In Organic Chemistry Portal. [Link]

• One-Pot Synthesis and Photochemical Diversification of Pyrazolo[1,2-a]pyridazinones into 3D-Rich Scaffolds. (2026). The Journal of Organic Chemistry. [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). Arkivoc, 2010(1), 209-246. [Link]

• Heterocycle Formation via Palladium-Catalyzed C–H Functionalization. (2016). Accounts of Chemical Research, 49(7), 1478–1491. [Link]

• Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. (2014). Molecules, 19(10), 15687-15719. [Link]

• Recent progress in multicomponent reactions for the synthesis of thiophene derivatives. (2025). Request PDF. [Link]

• Gold-Catalyzed Synthesis of sp3-Rich Nortricyclanes from Norbornenes. (2026). The Journal of Organic Chemistry. [Link]

• An Iodocyclization Approach to Substituted 3-Iodothiophenes. (2012). Organic Chemistry Portal. [Link]

• Synthesis of Furan and Thiophene. (n.d.). [No Source Found].

• Room-Temperature Direct β-Arylation of Thiophenes and Benzo[b]thiophenes and Kinetic Evidence for a Heck-type Pathway. (2016). Journal of the American Chemical Society, 138(3), 936-943. [Link]

• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. (2025). [No Source Found].

• Substrate scope of the reaction. a. (n.d.). In ResearchGate. [Link]

• Recent Developments in C–H Activation for Materials Science in the Center for Selective C–H Activation. (2018). Catalysts, 8(4), 145. [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023). Journal of Chemistry. [Link]

• Oxidative C–H/C–H Coupling Reactions between Two (Hetero)arenes. (2017). Chemical Reviews, 117(13), 8786–8863. [Link]

• Recent Achievement in the Synthesis of Thiophenes. (2021). Current Organic Synthesis, 18(1), 2-23. [Link]

• Synthesis, properties and biological activity of thiophene: A review. (2011). Der Pharma Chemica, 3(4), 38-54. [Link]

• Direct Arylation as a Synthetic Tool for the Synthesis of Thiophene-Based Organic Electronic Materials. (2011). Request PDF. [Link]

• Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. (2016). Molecules, 21(7), 951. [Link]

• Pd-Catalyzed Functionalization of Heterocycles Through C–H Activation. (2020). Request PDF. [Link]

• Thiophene and Furan Synthesis Methods. (n.d.). Scribd. [Link]

• A One-Pot Successive Cyclization-Alkylation Strategy for the Synthesis of 2,3-Disubstituted Benzo[b]thiophenes. (2021). ACS Omega, 6(15), 10148–10161. [Link]

• Palladium-Catalyzed Asymmetric Allylic C–H Functionalization: Mechanism, Stereo- and Regioselectivities, and Synthetic Applications. (2020). Accounts of Chemical Research, 53(10), 2304–2319. [Link]

• Copper-Mediated C–H Activation/C–S Cross-Coupling of Heterocycles with Thiols. (2013). The Journal of Organic Chemistry, 78(21), 10846–10853. [Link]

• Paal-Knorr thiophene synthesis. (n.d.). In Wikipedia. [Link]

• Advancing the logic of chemical synthesis: C–H activation as strategic and tactical disconnections for C–C bond construction. (2021). Nature Communications, 12(1), 3329. [Link]

• An Iodocyclization Approach to Substituted 3-Iodothiophenes. (2012). Sci-Hub. [Link]

• Iodocyclization of 2‐Methylthiophenylacetylenes to 3‐Iodobenzothiophenes and their coupling Reactions under More Sustainable. (n.d.). IRIS UniPA. [Link]

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A Senior Application Scientist's Guide to Catalytic Systems for Suzuki-Miyaura Reactions of Bromothiophenes

Introduction: The Strategic Importance of Thiophene Biaryls

The Suzuki-Miyaura cross-coupling reaction stands as a titan in the world of synthetic chemistry, a Nobel Prize-winning transformation that forges carbon-carbon bonds with remarkable precision and efficiency.[1] For researchers in drug discovery and materials science, its application to heteroaromatic compounds is particularly vital. Among these, thiophene-containing biaryls are privileged structural motifs found in a vast array of pharmaceuticals, organic electronics, and conducting polymers. The inherent electronic properties of the thiophene ring make these compounds ideal candidates for developing novel therapeutics and advanced materials.[2][3]

However, the coupling of bromothiophenes is not without its challenges. The sulfur atom can interact with the palladium catalyst, potentially leading to catalyst deactivation. Furthermore, the electronic nature and substitution pattern of the bromothiophene can significantly influence reactivity, demanding a carefully tailored catalytic system for optimal results.[4] This guide provides an in-depth comparison of catalytic systems for the Suzuki-Miyaura reaction of bromothiophenes, moving beyond a simple recitation of conditions to explain the underlying principles that govern catalyst performance. We will dissect the roles of the palladium source, the ligand architecture, and the reaction environment to provide a logical framework for catalyst selection and optimization.

The Heart of the Reaction: The Palladium Catalyst System

The success of a Suzuki-Miyaura coupling hinges on the interplay of three core components: the palladium precursor, the ancillary ligand that stabilizes and activates the metal center, and the base/solvent system that facilitates the key steps of the catalytic cycle. The choice of each component is critical and interdependent.[4]

Palladium Precursors: The Source of Catalytic Activity

The active catalyst in the Suzuki-Miyaura reaction is a Palladium(0) species.[5] However, for practical reasons of air and moisture stability, Pd(II) precatalysts are more commonly used, which are reduced in situ to the active Pd(0) state.

• Traditional Sources (Pd(OAc)₂, Pd₂(dba)₃): Palladium(II) acetate and tris(dibenzylideneacetone)dipalladium(0) are workhorse precursors.[5] While cost-effective, their performance is entirely dependent on the accompanying ligand. In some challenging couplings, particularly with less reactive chlorides, Pd₂(dba)₃ can show poor activity if the reduction to the active monoligated Pd(0) species is inefficient.[6] For instance, in the coupling of 2-chlorothiophene with 3-furan boronic acid, Pd(OAc)₂ displayed the highest activity among common palladium sources, while Pd₂(dba)₃ gave almost no product.[6]

• Pre-formed Precatalysts (Palladacycles, PEPPSI): Modern precatalysts are designed for reliability and high activity. They incorporate the ligand and are engineered for easy activation to the catalytically active Pd(0) species.

  • Buchwald Palladacycles (e.g., XPhosPdG2): These are highly active and versatile, often providing excellent results for heteroaryl couplings. They are designed to readily generate the active L-Pd(0) species.[7]

  • PEPPSI™ Catalysts (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation): These N-heterocyclic carbene (NHC)-based precatalysts, such as PEPPSI-IPr, are exceptionally stable and highly active, especially for challenging heteroaryl couplings.[8][9] Their robust nature often translates to lower catalyst loadings and shorter reaction times.[8]

Ligand Architecture: The Key to Reactivity and Selectivity

The ligand is arguably the most critical component for tuning the reactivity of the palladium catalyst. Its electronic and steric properties directly influence the rates of oxidative addition and reductive elimination, the two key C-C bond-forming and -breaking steps in the catalytic cycle.[10]

• Triphenylphosphine (PPh₃): The classical ligand, Pd(PPh₃)₄, is effective for many simple couplings of bromo- and iodothiophenes.[2][3] However, it often requires higher temperatures and catalyst loadings and can be less effective for more sterically demanding or electronically deactivated substrates.

• Buchwald Biaryl Phosphines (e.g., SPhos, XPhos): This class of ligands has revolutionized cross-coupling chemistry. They are both bulky and electron-rich, which accelerates both the initial oxidative addition of the aryl halide and the final reductive elimination to release the product.[10]

  • SPhos: Often shows superior activity for couplings involving aryl chlorides and can stabilize the monoligated palladium intermediates that are believed to be highly reactive.[11][12]

  • XPhos: Considered a good all-around, robust ligand for a wide variety of Suzuki couplings.[10][12]

• N-Heterocyclic Carbenes (NHCs) (e.g., IPr): NHCs are strong σ-donating ligands that form very stable bonds with palladium. This stability translates to highly active and long-lived catalysts that are resistant to decomposition, making them ideal for difficult couplings.[8][13] The PEPPSI-IPr catalyst is a prime example of a highly effective Pd-NHC system.[9]

Causality in Ligand Choice: The need for electron-rich, bulky ligands arises from the mechanism. Oxidative addition of the C-Br bond to the Pd(0) center is facilitated by electron donation from the ligand to the metal. Reductive elimination, the product-forming step, is promoted by steric bulk on the ligand, which pushes the two organic partners together.[10]

The Reaction Environment: Base and Solvent

The base and solvent are not passive bystanders; they play active roles in the catalytic cycle, particularly in the crucial transmetalation step.

• Bases: The primary role of the base is to activate the organoboron species, forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic group to the palladium center.[12]

  • Potassium Carbonate (K₂CO₃): Often used in aqueous mixtures, it is a good first choice for many standard couplings.[12]

  • Potassium Phosphate (K₃PO₄): A stronger base, often used under anhydrous conditions. It can be particularly effective when protodeboronation (loss of the boronic acid group) is a competing side reaction.[12]

  • Cesium Carbonate (Cs₂CO₃): A strong base that can be effective in challenging couplings, often used with PEPPSI-type catalysts.[8]

• Solvents: The solvent must solubilize the reactants and facilitate the interaction of aqueous and organic phases if a biphasic system is used.

  • 1,4-Dioxane / Water: A classic, effective solvent system for many Suzuki reactions.[2][3]

  • Toluene / Water: Another common biphasic system.

  • 2-MeTHF: A greener alternative to THF and dioxane that can offer good performance.[12]

  • Alcohols (e.g., t-AmylOH, n-Butanol): Often used with stronger bases like phosphates or carbonates, particularly for NHC-catalyzed reactions. In a study on coupling with 2-bromothiophene, an optimal n-butanol:water ratio of 2.5:1 was found to improve both the rate and efficiency.[11]

Comparative Performance Data

The following tables summarize experimental data for the Suzuki-Miyaura coupling of various bromothiophenes, illustrating the performance of different catalytic systems.

Table 1: Catalytic Systems for the Coupling of 2-Bromothiophene Derivatives

Bromothiophene Substrate	Boronic Acid	Pd Source / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Bromothiophene	Phenylboronic acid	Pd(OAc)₂ / P(o-tol)₃	K₂CO₃	n-Butanol/H₂O	100	2	95	[11]
2-Acetyl-5-bromothiophene	Phenylboronic acid	Benzothiazole-Pd(II)	K₂CO₃	H₂O	100 (MW)	0.17	94	[14]
2,5-Dibromothiophene	Isopropenylboronic acid pinacol ester	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	85	12	82	[15]

Table 2: Regioselective Coupling of 2,5-Dibromo-3-methylthiophene

Boronic Acid	Pd Source / Ligand	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Reference
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	80	12	5-Aryl-2-bromo	63	[2][3]
4-Chlorophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	80	12	5-Aryl-2-bromo	55	[2][3]
3-Nitrophenylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	80	12	5-Aryl-2-bromo	43	[2][3]

Note: The regioselectivity for the 5-position on the 2,5-dibromo-3-methylthiophene substrate is due to the C5 position being more electron-deficient and sterically accessible, favoring oxidative addition at that site.[2]

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step methodologies for conducting Suzuki-Miyaura reactions on bromothiophenes using two distinct, highly effective catalytic systems.

Protocol 1: Buchwald Ligand System for Coupling of 2-Bromothiophene

This protocol utilizes a highly active biaryl phosphine ligand system, known for its broad applicability and high yields.

Materials:

• 2-Bromothiophene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 mmol, 3.0 equiv)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

• Schlenk flask or sealed reaction vial, magnetic stir bar, argon or nitrogen source

Procedure:

• Vessel Preparation: Flame-dry a Schlenk flask containing a magnetic stir bar under vacuum and backfill with argon. Allow the flask to cool to room temperature.

• Reagent Addition: To the flask, add Pd(OAc)₂ (4.5 mg), SPhos (16.4 mg), K₃PO₄ (637 mg), and the arylboronic acid (1.2 mmol).

• Inert Atmosphere: Evacuate the flask and backfill with argon. Repeat this cycle two more times to ensure an inert atmosphere.

• Solvent and Substrate Addition: Add 1,4-dioxane (5 mL) and water (1 mL) via syringe. Stir the mixture for 5 minutes. Then, add 2-bromothiophene (163 mg, 97 µL) via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. Typical reaction times are 2-12 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the layers. Wash the organic layer with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired arylthiophene.

Protocol 2: PEPPSI-IPr Catalyzed Coupling of 3-Bromothiophene

This protocol employs a robust and highly active Pd-NHC precatalyst, ideal for challenging heteroaryl couplings.

Materials:

• 3-Bromothiophene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• PEPPSI™-IPr catalyst (palladium(II) dichloride) (0.01 mmol, 1 mol%)

• Cesium Carbonate (Cs₂CO₃) (3.0 mmol, 3.0 equiv)

• tert-Amyl alcohol (5 mL)

• Reaction vial with a screw cap, magnetic stir bar, argon or nitrogen source

Procedure:

• Reagent Addition: In a glovebox or under a stream of argon, add the PEPPSI-IPr catalyst (6.8 mg), Cs₂CO₃ (977 mg), and the arylboronic acid (1.5 mmol) to a reaction vial containing a magnetic stir bar.

• Substrate and Solvent Addition: Remove the vial from the glovebox. Add 3-bromothiophene (163 mg, 97 µL) followed by tert-amyl alcohol (5 mL).

• Reaction: Tightly seal the vial with a screw cap and place it in a preheated oil bath at 100 °C. Stir the reaction vigorously for 1-4 hours.

• Work-up: Cool the reaction to room temperature. Pass the mixture through a short plug of Celite®, washing with ethyl acetate (20 mL). Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Purify the residue by flash chromatography to yield the pure product.

Visualization of Key Processes

To better understand the reaction dynamics, the following diagrams illustrate the fundamental catalytic cycle and a decision-making workflow for catalyst selection.

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle for the Suzuki-Miyaura reaction.

Workflow for Catalyst System Selection

Caption: A decision tree for selecting a Suzuki-Miyaura catalytic system.

Conclusion and Future Outlook

The Suzuki-Miyaura coupling of bromothiophenes is a powerful and versatile tool for the synthesis of valuable molecular building blocks. While traditional catalysts like Pd(PPh₃)₄ remain useful, the development of advanced catalytic systems based on bulky, electron-rich biaryl phosphines and N-heterocyclic carbenes has dramatically expanded the scope and efficiency of this transformation. For simple, unhindered bromothiophenes, traditional methods may suffice. However, for more challenging substrates that are sterically hindered, electronically deactivated, or prone to side reactions, systems employing ligands like SPhos and XPhos or robust precatalysts like PEPPSI-IPr are now the gold standard.

A logical, mechanism-informed approach to selecting the palladium source, ligand, base, and solvent is crucial for success. By understanding the role each component plays, researchers can rationally design experiments, troubleshoot difficult reactions, and ultimately accelerate the discovery and development of new medicines and materials.

References

• Rasool, N., et al. (2018). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal, 12(1), 39. Available at: [Link]

• (2025). Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. ResearchGate. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health. Available at: [Link]

• Reddit User Discussion. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. Available at: [Link]

• Althagafi, I. I., et al. (2017). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. ResearchGate. Available at: [Link]

• MacDonald, M. J., et al. (2018). Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions. National Institutes of Health. Available at: [Link]

• D'agosto, C., et al. (2022). 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. National Institutes of Health. Available at: [Link]

• MDPI. (2024). Catalysis of NHC–Pd Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. MDPI. Available at: [Link]

• Dawood, K. M., Elamin, M. B., & Farag, A. M. (2015). Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water. ResearchGate. Available at: [Link]

• MDPI. (2023). Dioxin-Linked Covalent Organic Framework-Supported Palladium Complex for Rapid Room-Temperature Suzuki–Miyaura Coupling Reaction. MDPI. Available at: [Link]

• Royal Society of Chemistry. (2019). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing. Available at: [Link]

• Lei, P., et al. (2017). Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides. Synfacts. Available at: [Link]

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Safety & Regulatory Compliance

Navigating the Synthesis Landscape: A Guide to Safely Handling 2-Bromo-5-(diethoxymethyl)-3-methylthiophene

For the vanguard of pharmaceutical research and drug development, the synthesis of novel compounds is a daily pursuit. With this innovation comes the critical responsibility of ensuring laboratory safety. This guide provides essential, experience-driven protocols for the safe handling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, a key intermediate in various synthetic pathways.

I. Hazard Assessment: Understanding the Compound's Profile

Based on the toxicological data of analogous compounds, 2-Bromo-5-(diethoxymethyl)-3-methylthiophene should be treated with a high degree of caution. The primary hazards are presumed to be:

• Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2] Corrosive to the eyes and may cause severe damage, including blindness.[3]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[2][4]

• Combustibility: While not highly flammable, it is considered a combustible liquid.[1]

These potential hazards necessitate a multi-layered approach to safety, encompassing engineering controls, personal protective equipment, and stringent operational protocols.

II. Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 2-Bromo-5-(diethoxymethyl)-3-methylthiophene. The following table outlines the minimum required PPE, with explanations rooted in the compound's anticipated properties.

PPE Component	Specification	Rationale for Use
Eye and Face Protection	Chemical splash goggles and a face shield.[5][6]	The high risk of serious eye damage necessitates the dual protection of goggles to prevent splashes from all angles and a face shield for an added layer of protection for the entire face.[5]
Hand Protection	Nitrile or neoprene gloves.[5]	These materials offer good resistance against a range of organic solvents and are less prone to degradation compared to latex. Always inspect gloves for any signs of damage before use.[5] For prolonged or high-exposure tasks, consider double-gloving.
Body Protection	A flame-resistant lab coat and a chemical-resistant apron.	A lab coat provides a primary barrier against incidental contact.[5] The addition of a chemical-resistant apron is crucial for tasks involving larger quantities or a higher risk of splashing.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	Due to the potential for respiratory irritation, a respirator is essential, especially when working outside of a certified chemical fume hood or with heated material.

Donning and Doffing PPE: A Critical Procedure

The order in which you put on and take off your PPE is as important as the equipment itself to prevent cross-contamination.

Fig 1. Standard Donning and Doffing Procedure for PPE.

III. Operational Plan: From Benchtop to Disposal

A meticulous operational plan is the bedrock of a safe laboratory environment.

A. Engineering Controls: Your Primary Barrier

• Chemical Fume Hood: All handling of 2-Bromo-5-(diethoxymethyl)-3-methylthiophene must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[7][8]

• Eyewash Stations and Safety Showers: Ensure that these are readily accessible and have been recently tested.[1][8]

B. Handling and Storage: A Step-by-Step Protocol

• Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare your workspace within the fume hood by lining it with absorbent, disposable bench paper.

• Aliquoting: When transferring the compound, use non-sparking tools and techniques that minimize the generation of aerosols.

• Heating and Reactions: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.[3]

• Storage: Keep the container tightly closed in a cool, dry, and well-ventilated area, away from heat and ignition sources.[1][3] Store away from strong oxidizing agents.[3]

C. Spill Management: A Rapid Response Plan

In the event of a spill, immediate and correct action is crucial.

Fig 2. Workflow for Responding to a Chemical Spill.

D. Disposal Plan: Ensuring Environmental Responsibility

All waste containing 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, including contaminated PPE and absorbent materials, must be treated as hazardous waste.

• Segregation: Collect all waste in a dedicated, clearly labeled, and sealed container.

• Labeling: The waste container must be labeled with the full chemical name and associated hazard symbols.

• Disposal: Arrange for disposal through your institution's environmental health and safety department. Do not dispose of this chemical down the drain.[3]

IV. First Aid: Immediate Actions in Case of Exposure

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[1][3]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3]

By adhering to these rigorous safety protocols, researchers can confidently and safely work with 2-Bromo-5-(diethoxymethyl)-3-methylthiophene, fostering an environment of scientific discovery that prioritizes the well-being of all laboratory personnel.

References

• SAFETY DATA SHEET for 2-Bromo-5-chlorothiophene. (2025, September 10). Thermo Fisher Scientific.[Link]

• Lab Safety Equipment & PPE. ChemTalk.[Link]

• 2-bromo-5-methylthiophene. (2025, September 15). PubChem.[Link]

• Protective Gear. Organic Chemistry at CU Boulder.[Link]

• Personal Protective Equipment. (2025, September 12). US EPA.[Link]

• Choosing The Correct PPE. Environmental Health & Safety - UC Merced.[Link]

• Material Safety Data Sheet - Methyl 4-bromo-3-methoxythiophene-2-carboxylate. Cole-Parmer.[Link]

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